Phosphoric acid, dodecyl diphenyl ester

• CAS: 27460-02-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Dodecyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate and its isomers are organophosphate esters that have garnered significant attention for their roles as flame retardants and plasticizers in a variety of industrial applications. Their chemical properties, toxicological profiles, and environmental fate are of considerable interest to researchers in materials science, environmental science, and toxicology. This guide provides a comprehensive overview of the chemical and physical properties of dodecyl diphenyl phosphate, with a particular focus on the commercially significant isodecyl diphenyl phosphate, due to the greater availability of detailed data. This document also delves into the experimental methodologies for property determination and explores the toxicological implications, including effects on signaling pathways.

Chemical Identity and Isomers

It is crucial to distinguish between the different isomers and related compounds often discussed under the umbrella of "dodecyl diphenyl phosphate." The specific arrangement of the dodecyl group has a significant impact on the compound's physical and chemical properties.

• Dodecyl Diphenyl Phosphate (n-dodecyl diphenyl phosphate): This isomer has a linear dodecyl chain.

  • CAS Number: 27460-02-2[1][2][3]

  • Molecular Formula: C₂₄H₃₅O₄P[1][2]

  • Molecular Weight: 418.51 g/mol [2]

• Isodecyl Diphenyl Phosphate: This is a complex mixture of isomers with a branched ten-carbon alkyl chain. It is the most common commercial form.

  • CAS Number: 29761-21-5[4][5][6][7][8]

  • Molecular Formula: C₂₂H₃₁O₄P[5][8]

  • Molecular Weight: 390.45 g/mol [5]

• Diphenyl Phosphate: A primary metabolite of many organophosphate flame retardants, including dodecyl diphenyl phosphate.[9][10]

  • CAS Number: 838-85-7[10]

  • Molecular Formula: C₁₂H₁₁O₄P[10]

  • Molecular Weight: 250.19 g/mol [10]

References

• 1. researchgate.net [researchgate.net]
• 2. ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity) [store.astm.org]
• 3. tamson-instruments.com [tamson-instruments.com]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. Zebrafish embryo toxicity test [bio-protocol.org]
• 8. ASTM D445 - eralytics [eralytics.com]
• 9. mdpi.com [mdpi.com]
• 10. ISODECYL DIPHENYL PHOSPHATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

CAS number 27460-02-2 physicochemical data

An In-depth Technical Guide on the Physicochemical Properties of Alkyl Diphenyl Phosphate (CAS 27460-02-2)

This technical guide provides a comprehensive overview of the available physicochemical data for Alkyl diphenyl phosphate, identified by the CAS number 27460-02-2. The information is intended for researchers, scientists, and professionals in drug development and material science who require a detailed understanding of this compound's properties.

Physicochemical Data

The quantitative physicochemical properties of Alkyl diphenyl phosphate are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties

Property	Value	Source
Molecular Formula	C24H35O4P	[1][2]
Molecular Weight	418.51 g/mol	[2]
Appearance	Colorless oil/transparent liquid	[2][3]
Color (APHA)	≤ 100	[3]
Density	1.062 g/cm³	[4]
Boiling Point	478.4°C at 760 mmHg	[4]
Flash Point	256.3°C	[4]
Moisture	≤ 0.1%	[3]
Acid Value	≤ 0.2%	[3]

Table 2: Solubility and Partition Coefficient

Property	Value	Source
Solubility	Chloroform (Slightly), Methanol (Slightly)	[2]
XLogP3	8.7	[1]

Table 3: Computed Properties

Property	Value	Source
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]
Rotatable Bond Count	16	[1]
Topological Polar Surface Area	44.8 Ų	[1]
Heavy Atom Count	29	[1]
Complexity	407	[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of Alkyl diphenyl phosphate are not publicly available. However, the following are general methodologies that are typically employed for determining such properties for similar chemical substances.

1. Determination of Boiling Point:

The boiling point is determined using a standard method such as ASTM D1120. A sample of the substance is placed in a distillation flask connected to a condenser. A calibrated thermometer is positioned so that the bulb is in the vapor phase. The flask is heated, and the temperature at which the liquid boils and its vapor pressure equals the atmospheric pressure is recorded as the boiling point.

2. Determination of Density:

The density of a liquid can be determined using a pycnometer or a digital density meter. For the pycnometer method, a specific volume of the substance is accurately weighed at a controlled temperature. The density is then calculated by dividing the mass of the substance by its volume.

3. Determination of Solubility:

To determine solubility in various solvents, a known amount of the solvent is saturated with the solute (Alkyl diphenyl phosphate) at a specific temperature. The mixture is stirred or agitated for a prolonged period to ensure equilibrium is reached. The concentration of the dissolved solute is then measured using an appropriate analytical technique, such as spectroscopy or chromatography, to determine the solubility.

Visualizations

Experimental Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of a chemical substance like Alkyl diphenyl phosphate.

A general workflow for physicochemical characterization.

Logical Relationships of Applications

The diagram below illustrates the primary applications of Alkyl diphenyl phosphate as a flame retardant and plasticizer.

Applications of Alkyl Diphenyl Phosphate.

Safety and Handling

Alkyl diphenyl phosphate should be handled in a well-ventilated place.[5] Wear suitable protective clothing, gloves, and eye/face protection.[5][6] Avoid contact with skin and eyes.[5] In case of contact, wash the affected area with plenty of water.[6] Store the container tightly closed in a dry, cool, and well-ventilated place.[5]

Disclaimer: The information provided in this document is for research and informational purposes only. It is essential to consult the relevant Safety Data Sheet (SDS) before handling this chemical.

References

• 1. CAS No.27460-02-2 | Dodecyl diphenyl phosphate | chem960.com [chem960.com]
• 2. Alkyl diphenyl phosphate | 27460-02-2 [chemicalbook.com]
• 3. 27460-02-2 Alkyl diphenyl phosphate [king-pharm.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. echemi.com [echemi.com]
• 6. chemicalbook.com [chemicalbook.com]

Solubility of dodecyl diphenyl phosphate in organic solvents

An In-depth Technical Guide to the Solubility of Dodecyl Diphenyl Phosphate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dodecyl diphenyl phosphate is a member of the organophosphate ester family, valued for its properties as a flame retardant and plasticizer. A thorough understanding of its solubility in various organic solvents is crucial for its application in synthesis, formulation, and various industrial processes. This guide provides a summary of the available solubility information for dodecyl diphenyl phosphate and its structural analogs. Due to the scarcity of precise quantitative data in publicly accessible literature, this document focuses on qualitative solubility characteristics and provides a detailed, adaptable experimental protocol for determining solubility in a laboratory setting.

Solubility Profile

Extensive literature searches did not yield specific quantitative solubility data (e.g., in g/100 mL or mol/L) for dodecyl diphenyl phosphate in a wide range of organic solvents. A safety data sheet for the compound explicitly states "no data available" for solubility. However, based on the general behavior of organophosphate esters and qualitative data for closely related compounds, a general solubility profile can be inferred.

Table 2.1: Qualitative Solubility of Dodecyl Diphenyl Phosphate and its Analogs in Organic Solvents

Solvent Class	Specific Solvent	Dodecyl Diphenyl Phosphate	Isodecyl Diphenyl Phosphate	2-Ethylhexyl Diphenyl Phosphate	Diphenyl Phosphate
Alcohols	Methanol	Likely Soluble	Slightly Soluble[1]	-	Slightly Soluble[1]
Ethanol	Likely Soluble	-	-	Soluble
Aromatic Hydrocarbons	Benzene	Likely Soluble	-	-	Soluble
Chlorinated Solvents	Chloroform	Likely Soluble	Slightly Soluble[1]	-	Slightly Soluble
Ketones	Acetone	Likely Soluble	-	Soluble	-
Ethers	Diethyl Ether	Likely Soluble	-	-	Soluble

Note: "Likely Soluble" is an inference based on the solubility of structurally similar organophosphate esters.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of a liquid substance like dodecyl diphenyl phosphate in an organic solvent. This method is based on the principles outlined in standard methodologies for solubility testing.

3.1 Objective

To determine the saturation concentration of dodecyl diphenyl phosphate in a given organic solvent at a specified temperature.

3.2 Materials

• Dodecyl diphenyl phosphate (high purity)

• Selected organic solvents (analytical grade)

• Volumetric flasks

• Pipettes

• Thermostatically controlled shaker or magnetic stirrer with a water bath

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector

3.3 Procedure

• Preparation of Supersaturated Solution:

  • Add an excess amount of dodecyl diphenyl phosphate to a known volume of the organic solvent in a sealed container (e.g., a screw-cap vial or flask). The excess is crucial to ensure saturation is reached.

• Equilibration:

  • Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended, with periodic sampling to confirm that the concentration in the solvent phase has plateaued.

• Phase Separation:

  • After equilibration, cease agitation and allow the mixture to stand undisturbed at the constant temperature for at least 24 hours to allow the undissolved dodecyl diphenyl phosphate to settle.

  • To ensure complete separation of the undissolved solute, centrifuge the saturated solution at a high speed.

• Sampling and Analysis:

  • Carefully extract an aliquot of the clear supernatant (the saturated solution) without disturbing the sedimented layer.

  • Dilute the aliquot with a known volume of the solvent to a concentration suitable for the analytical method.

  • Analyze the diluted sample using a pre-calibrated HPLC or GC method to determine the concentration of dodecyl diphenyl phosphate.

• Data Calculation:

  • Calculate the solubility by multiplying the measured concentration by the dilution factor. The result can be expressed in units such as g/L, mg/mL, or mol/L.

Visualizations

4.1 Experimental Workflow for Solubility Determination

Caption: A flowchart illustrating the key steps in the experimental determination of solubility.

4.2 Logical Relationship of Solubility Influencing Factors

Caption: A diagram showing the interplay of solute, solvent, and system properties on solubility.

Conclusion

While quantitative solubility data for dodecyl diphenyl phosphate in organic solvents remains elusive in the public domain, a strong qualitative understanding can be derived from the behavior of its structural analogs. For applications requiring precise solubility values, direct experimental determination is necessary. The provided protocol offers a robust framework for researchers to conduct such measurements, ensuring accurate and reproducible results that can aid in formulation development, process optimization, and safety assessments.

References

• 1. ISODECYL DIPHENYL PHOSPHATE CAS#: 29761-21-5 [m.chemicalbook.com]

Thermal Stability of Dodecyl Diphenyl Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate is an organophosphate ester that finds applications as a flame retardant and plasticizer. Its thermal stability is a critical parameter that dictates its processing conditions, performance at elevated temperatures, and decomposition pathways. This technical guide provides an in-depth analysis of the thermal stability of dodecyl diphenyl phosphate, drawing upon data from analogous compounds to build a comprehensive understanding in the absence of extensive direct testing on this specific molecule. The principles and data presented herein are essential for professionals working with this and related organophosphate esters in materials science and other advanced applications.

Thermal Decomposition of Alkyl Aryl Phosphates

The thermal stability of alkyl aryl phosphates is influenced by the nature of both the alkyl and aryl substituents. Generally, aryl phosphates exhibit higher thermal stability compared to alkyl phosphates due to the stronger P-O bond to the sp2-hybridized carbon of the aromatic ring.[1][2] For alkyl diphenyl phosphates, such as dodecyl diphenyl phosphate, the decomposition is typically initiated by the cleavage of the alkyl chain.

The primary decomposition pathway for alkyl phosphates is the elimination of a phosphorus acid.[3][4] This process is highly dependent on the structure of the alkyl group. The onset temperature for the cleavage of the C-O bond in alkyl phosphates follows the order: tertiary alkyl < secondary alkyl < primary linear alkyl ≈ primary branched alkyl.[1][2] As the dodecyl group is a primary linear alkyl, it is expected to have relatively higher thermal stability compared to branched isomers.

Quantitative Thermal Analysis Data

Table 1: Thermogravimetric Analysis (TGA) Data of Selected Organophosphate Esters

Compound Name	Onset Decomposition Temperature (°C)	Peak Decomposition Temperature (°C)	Residual Char at 600°C (%)	Atmosphere	Reference
Triphenyl Phosphate (TPP)	~250-300	~350	<5	Nitrogen/Air	[5][6]
Cresyl Diphenyl Phosphate	>300	-	-	-	[7]
Resorcinol bis(diphenyl phosphate) (RDP)	~300-350	~400	>20	Nitrogen/Air	[5][8]
Bisphenol A bis(diphenyl phosphate) (BDP)	~350-400	~450	>30	Nitrogen/Air	[6][8]

Note: The exact values can vary depending on the experimental conditions such as heating rate and gas flow.

Table 2: Differential Scanning Calorimetry (DSC) Data of Selected Organophosphate Esters

Compound Name	Melting Point (°C)	Glass Transition Temperature (°C)	Reference
Triphenyl Phosphate (TPP)	48-52	-	[9]
Cresyl Diphenyl Phosphate	-35 to -45 (pour point)	-	[7]
Resorcinol bis(diphenyl phosphate) (RDP)	95-105	~60	[8]
Bisphenol A bis(diphenyl phosphate) (BDP)	105-115	~80	[8]

Experimental Protocols

To ensure reproducibility and accuracy in the thermal analysis of dodecyl diphenyl phosphate and related compounds, standardized experimental protocols are crucial.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of the sample.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum crucible.

• Atmosphere: Nitrogen or air, with a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: Equilibrate the sample at a low temperature (e.g., 30°C) for 5 minutes. Then, ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 800°C).

• Data Analysis: Record the weight loss as a function of temperature. The onset of decomposition is typically determined by the intersection of the baseline with the tangent of the decomposition curve.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, glass transition temperature, and other phase transitions.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum pan and hermetically seal it.

• Atmosphere: Inert atmosphere, typically nitrogen, with a constant flow rate.

• Heating and Cooling Program:

  • Equilibrate at a low temperature (e.g., 0°C).

  • Heat at a controlled rate (e.g., 10°C/min) to a temperature above the expected melting point.

  • Hold for a few minutes to erase the thermal history.

  • Cool at a controlled rate (e.g., 10°C/min) to the initial temperature.

  • Heat again at the same controlled rate to obtain the final thermogram.

• Data Analysis: The melting point is determined from the peak of the endothermic transition, and the glass transition is observed as a step change in the baseline.

Mandatory Visualizations

Thermal Decomposition Pathway of an Alkyl Diphenyl Phosphate

The following diagram illustrates the proposed initial step in the thermal decomposition of an alkyl diphenyl phosphate, such as dodecyl diphenyl phosphate, leading to the formation of an alkene and diphenyl phosphoric acid.

Caption: Proposed thermal decomposition of an alkyl diphenyl phosphate.

Experimental Workflow for Thermal Analysis

The logical flow of experiments to characterize the thermal stability of a compound like dodecyl diphenyl phosphate is depicted below.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Thermal Degradation of Organophosphorus Flame Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermal Degradation of Organophosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Spectral Data Analysis of Dodecyl Diphenyl Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for dodecyl diphenyl phosphate, a compound of interest in various chemical and pharmaceutical research fields. Due to the limited availability of complete, published experimental spectra for this specific molecule, this guide presents a compilation of representative data derived from spectral information of its constituent moieties—diphenyl phosphate and dodecyl phosphate—along with general principles of organophosphate spectral analysis.

Introduction

Dodecyl diphenyl phosphate belongs to the class of organophosphate esters. Its molecular structure, consisting of a central phosphate group bonded to two phenyl groups and one dodecyl chain, dictates its characteristic spectral features. Understanding these features through Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) is crucial for its identification, characterization, and quality control in research and development.

Spectral Data Summary

The following tables summarize the expected quantitative spectral data for dodecyl diphenyl phosphate. This data is a composite representation based on available information for related compounds and general knowledge of the functional groups present.

NMR Spectral Data

Table 1: Predicted ¹H NMR, ¹³C NMR, and ³¹P NMR Chemical Shifts (δ) in ppm.

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)	³¹P NMR (ppm)
Phenyl-H (ortho)	7.20 - 7.30 (m)	~120 (d, Jpc ≈ 5 Hz)	-10 to -15 (s)
Phenyl-H (meta)	7.35 - 7.45 (m)	~130 (s)
Phenyl-H (para)	7.15 - 7.25 (m)	~125 (s)
Phenyl-C (ipso)	~150 (d, Jpc ≈ 7 Hz)
O-CH₂ (dodecyl)	~4.1 (q, J ≈ 7 Hz)	~68 (d, Jpc ≈ 6 Hz)
O-CH₂-CH₂	~1.7 (p, J ≈ 7 Hz)	~31 (d, Jpc ≈ 7 Hz)
-(CH₂)₉-	1.2 - 1.4 (br m)	22-32
-CH₃ (dodecyl)	~0.9 (t, J ≈ 7 Hz)	~14

Note: Chemical shifts are approximate and can vary based on the solvent and experimental conditions. Jpc refers to the phosphorus-carbon coupling constant.

IR Spectral Data

Table 2: Characteristic Infrared (IR) Absorption Bands.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
P=O	Stretching	1250 - 1300	Strong
P-O-C (Aryl)	Asymmetric Stretching	1180 - 1240	Strong
P-O-C (Alkyl)	Asymmetric Stretching	1000 - 1050	Strong
C-H (Aromatic)	Stretching	3050 - 3100	Medium
C=C (Aromatic)	Stretching	1450 - 1600	Medium-Strong
C-H (Alkyl)	Stretching	2850 - 2960	Strong
C-H (Alkyl)	Bending	1375 - 1470	Medium

Mass Spectrometry (MS) Data

Table 3: Predicted Mass Spectrometry Fragmentation.

m/z	Proposed Fragment	Notes
418	[M]⁺	Molecular Ion
325	[M - C₆H₅O]⁺	Loss of a phenoxy group
251	[M - C₁₂H₂₅O]⁺	Loss of the dodecyloxy group
170	[(C₆H₅O)₂P=O]⁺	Diphenyl phosphate fragment
94	[C₆H₅OH]⁺	Phenol

Experimental Protocols

The following are detailed methodologies for acquiring the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of dodecyl diphenyl phosphate in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully dissolved and transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Parameters: Acquire spectra at room temperature. Use a standard pulse sequence with a 90° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Typically, 16-64 scans are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz (or corresponding frequency for the spectrometer) NMR spectrometer.

  • Parameters: Employ a proton-decoupled pulse sequence. A 90° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds are typical. A larger number of scans (e.g., 1024 or more) is usually required due to the lower natural abundance of ¹³C.

• ³¹P NMR Spectroscopy:

  • Instrument: 162 MHz (or corresponding frequency for the spectrometer) NMR spectrometer.

  • Parameters: Use a proton-decoupled pulse sequence. A 90° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 5-10 seconds are recommended. Chemical shifts are referenced to an external standard of 85% H₃PO₄.

Infrared (IR) Spectroscopy

• Sample Preparation: As dodecyl diphenyl phosphate is likely a liquid or a low-melting solid at room temperature, the neat sample can be analyzed directly.

  • Attenuated Total Reflectance (ATR): Place a small drop of the sample directly onto the ATR crystal (e.g., diamond or zinc selenide). Ensure good contact between the sample and the crystal.

  • Transmission (Salt Plates): Place a drop of the liquid sample between two infrared-transparent salt plates (e.g., NaCl or KBr) to form a thin film.

• Data Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) spectrometer.

  • Parameters: Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹). A resolution of 4 cm⁻¹ is generally sufficient. Co-add 16-32 scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal or empty salt plates should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of dodecyl diphenyl phosphate (e.g., 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

• Data Acquisition:

  • Instrument: A mass spectrometer, often coupled with a chromatographic system like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

  • Ionization Method: Electron Ionization (EI) is a common method for GC-MS and will produce characteristic fragmentation patterns. Electrospray Ionization (ESI) is typically used for LC-MS and may yield the protonated molecular ion [M+H]⁺.

  • Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap analyzer can be used to separate the ions based on their mass-to-charge ratio (m/z).

  • Parameters: The specific parameters (e.g., injection volume, column temperature program for GC, mobile phase composition for LC, ionization source voltages) will need to be optimized for the specific instrument and analytical goals.

Workflow Visualization

The following diagram illustrates a general workflow for the acquisition and analysis of spectral data for a chemical compound like dodecyl diphenyl phosphate.

Caption: General Workflow for Spectral Data Acquisition and Analysis.

This guide serves as a foundational resource for researchers working with dodecyl diphenyl phosphate. While the provided spectral data is based on well-established principles and analysis of related structures, it is recommended that experimental data be acquired for definitive characterization. The detailed protocols and workflow are intended to facilitate this process.

In-Depth Technical Guide: Dodecyl Diphenyl Phosphate Material Safety Data Sheet for Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for dodecyl diphenyl phosphate (CAS No. 27460-02-2), focusing on information critical for a research and development setting. The following sections detail the chemical and physical properties, hazard classifications, safety precautions, and available toxicological and ecotoxicological data.

Chemical and Physical Properties

Dodecyl diphenyl phosphate is an organophosphate ester. The available data on its physical and chemical properties are summarized below.

Property	Value	Source
CAS Number	27460-02-2	[1][2]
Molecular Formula	C24H35O4P	[2][3]
Molecular Weight	418.51 g/mol	[3]
Appearance	Colourless Oil	[3]
Boiling Point	478.4 °C at 760 mmHg	[3]
Flash Point	256.3 °C	[3]
Density	1.062 g/cm³	[3]
Solubility	Slightly soluble in Chloroform and Methanol	[3]
LogP (Octanol-Water Partition Coefficient)	8.19	[2]

Hazard Identification and Classification

Dodecyl diphenyl phosphate is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Skin Irritation	2	H315: Causes skin irritation	GHS07 (Exclamation Mark)	Warning
Hazardous to the aquatic environment, long-term (Chronic)	3	H412: Harmful to aquatic life with long lasting effects	None	None

Source:[4]

Safety Precautions and Personal Protective Equipment (PPE)

Due to its classification as a skin irritant, appropriate safety measures are crucial when handling dodecyl diphenyl phosphate in a laboratory setting.

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: If working in a poorly ventilated area or if aerosols are generated, use a NIOSH-approved respirator.

First Aid Measures

• After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• After skin contact: Remove/take off immediately all contaminated clothing. Wash skin with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

• After inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

• After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Toxicological Information

There is a significant lack of publicly available quantitative toxicological data for dodecyl diphenyl phosphate. Most databases and safety data sheets indicate "no data available" for key toxicological endpoints.

Toxicological Endpoint	Result
Acute Oral Toxicity	No data available
Acute Dermal Toxicity	No data available
Acute Inhalation Toxicity	No data available
Skin Corrosion/Irritation	Causes skin irritation (Category 2)
Serious Eye Damage/Irritation	No data available
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	No data available
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Experimental Protocols: Skin Irritation

A general workflow for an in vitro skin irritation test is outlined below.

Figure 1: Generalized workflow for an in vitro skin irritation test.

Ecotoxicological Information

Dodecyl diphenyl phosphate is classified as harmful to aquatic life with long-lasting effects. However, specific quantitative data from ecotoxicological studies are largely unavailable.

Ecotoxicological Endpoint	Result
Acute Fish Toxicity (LC50)	No data available
Acute Daphnia Toxicity (EC50)	No data available
Algae Inhibition (EC50)	No data available
Persistence and Degradability	No data available
Bioaccumulative Potential	No data available
Mobility in Soil	No data available

Experimental Protocols: Aquatic Toxicity

The classification for aquatic toxicity suggests that studies have been conducted, likely following protocols such as the OECD Test Guideline 203 for Fish, Acute Toxicity Test, or OECD 202 for Daphnia sp. Acute Immobilisation Test.

A simplified logical flow for determining aquatic toxicity is presented below.

Figure 2: Logical workflow for an acute aquatic toxicity test.

GHS Pictogram and Precautionary Statements

The following diagram illustrates the relationship between the GHS classification and the required precautionary measures for dodecyl diphenyl phosphate.

Figure 3: Relationship between hazards and safety measures.

Disclaimer: This document is intended for informational purposes for research and development professionals and is not a substitute for a certified Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the specific SDS for the material you are using.

References

• 1. PACT - Public Activities Coordination Tool - ECHA [echa.europa.eu]
• 2. CAS No.27460-02-2 | Dodecyl diphenyl phosphate | chem960.com [chem960.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. cers.calepa.ca.gov [cers.calepa.ca.gov]

Commercial Sourcing and Technical Guidance for High-Purity Dodecyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial sources for high-purity dodecyl diphenyl phosphate, along with detailed experimental protocols for its analysis and synthesis. The information is intended to assist researchers, scientists, and drug development professionals in sourcing and utilizing this compound for their studies.

Commercial Availability of High-Purity Dodecyl Diphenyl Phosphate

High-purity dodecyl diphenyl phosphate is available from a number of commercial suppliers that specialize in reference standards and research chemicals. While purity specifications can vary by supplier and by lot, these vendors typically offer well-characterized materials suitable for research and development purposes.

Key Commercial Suppliers:

• LGC Standards: A global provider of reference materials, LGC Standards lists dodecyl diphenyl phosphate in their catalog, often with the option for "Exact Weight" packaging, which includes a certificate indicating the precise mass of the dispensed material.

• CymitQuimica: This supplier offers dodecyl diphenyl phosphate for laboratory use and provides basic chemical properties on their product pages.

• Sigma-Aldrich (Merck): A major supplier of chemicals for research, Sigma-Aldrich is another potential source for dodecyl diphenyl phosphate.

It is recommended to request a Certificate of Analysis (CoA) from the chosen supplier prior to purchase to obtain specific data on purity, identity, and impurity profiles.

Data Presentation: Representative Specifications

Parameter	Specification	Method
Appearance	Colorless to pale yellow liquid	Visual
Identity	Conforms to structure	¹H NMR, ³¹P NMR, MS
Purity (Assay)	≥95.0%	HPLC or GC
Water Content	≤0.5%	Karl Fischer Titration
Residual Solvents	To be reported	GC-HS
Elemental Analysis	Conforms to theoretical values (C, H, P)	Combustion Analysis

Experimental Protocols

General Synthesis of Dodecyl Diphenyl Phosphate

A general method for the preparation of alkyl diphenyl phosphates involves the reaction of a mixture of monophenyl dichlorophosphate and diphenyl monochlorophosphate with the corresponding alcohol. The following is a representative protocol adapted from established procedures for the synthesis of similar compounds.

Materials:

• Mixture of monophenyl dichlorophosphate and diphenyl monochlorophosphate

• n-Dodecanol

• Inert solvent (e.g., toluene)

• Vacuum source

Procedure:

• A mixture of monophenyl dichlorophosphate and diphenyl monochlorophosphate is charged into a reaction vessel equipped with a stirrer, a condenser, and a vacuum inlet.

• The mixture is heated to a specified temperature (e.g., 80-120 °C) under reduced pressure.

• n-Dodecanol is added dropwise to the reaction mixture while maintaining the temperature and vacuum. The addition rate is controlled to manage the evolution of hydrogen chloride (HCl) gas.

• The reaction is allowed to proceed for several hours until the evolution of HCl ceases, indicating the completion of the reaction.

• The crude product is then purified, for example by vacuum distillation or column chromatography, to yield dodecyl diphenyl phosphate.

Analytical Methodologies for Purity Assessment

1. High-Performance Liquid Chromatography (HPLC)

This method is suitable for determining the purity of dodecyl diphenyl phosphate and quantifying related impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector or a mass spectrometer (MS).

• Column: A reverse-phase column, such as a C8 or C18, is typically used. For example, a ZORBAX Eclipse XDB-C8 column (4.6 x 150 mm, 5 µm) or a Newcrom R1 column.

• Mobile Phase: A gradient of acetonitrile and water is commonly employed. For MS detection, a volatile buffer like ammonium acetate (e.g., 20 mM) can be added to the aqueous phase. For UV detection, a small amount of an acid like phosphoric acid may be used to improve peak shape.

• Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.

• Column Temperature: The column is often maintained at an elevated temperature, for instance, 45 °C, to ensure good peak shape and reproducibility.

• Detection: UV detection can be performed at a wavelength where the phenyl groups absorb, such as 254 nm. For higher specificity and sensitivity, mass spectrometric detection (LC-MS) is preferred.

• Sample Preparation: The sample is accurately weighed and dissolved in a suitable solvent, such as acetonitrile, to a known concentration.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of semi-volatile organophosphorus compounds like dodecyl diphenyl phosphate.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer. A nitrogen-phosphorus detector (NPD) can also be used for selective detection.

• Column: A low-bleed capillary column with a non-polar or mid-polar stationary phase, such as a DB-5MS, is suitable.

• Injector: A split/splitless injector is typically used, with the injection temperature set high enough to ensure complete vaporization of the analyte without degradation (e.g., 280-300 °C).

• Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.

• Oven Temperature Program: A temperature gradient is used to separate the analyte from impurities. A typical program might start at a lower temperature, ramp up to a high temperature, and hold for a period to ensure all components elute.

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

• Sample Preparation: The sample is dissolved in a volatile organic solvent, such as ethyl acetate or dichloromethane, to an appropriate concentration.

Visualizations

Caption: Workflow for sourcing and qualifying high-purity dodecyl diphenyl phosphate.

Caption: General workflow for the analytical characterization of dodecyl diphenyl phosphate.

"Phosphoric acid, dodecyl diphenyl ester" synonyms and alternative names

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phosphoric acid, dodecyl diphenyl ester, a significant organophosphate compound. This document collates critical data on its synonyms, chemical properties, synthesis, applications, and toxicological profile, presented in a clear and accessible format for professionals in research and development.

Chemical Identity and Synonyms

Phosphoric acid, dodecyl diphenyl ester, is a versatile chemical compound known by several alternative names in scientific literature and commercial applications. Accurate identification is crucial for both research and regulatory purposes.

Common Synonyms and Alternative Names:

• Dodecyl diphenyl phosphate[1]

• Diphenyl lauryl phosphate

• Alkyl diphenyl phosphate

• Phosphorsaeure-dodecylester-diphenylester (German)

• Santicizer™ 2148[2]

The Chemical Abstracts Service (CAS) registry number for this compound is 27460-02-2 .[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application and safety handling. The following table summarizes the key quantitative data for dodecyl diphenyl phosphate.

Property	Value	Reference
Molecular Formula	C₂₄H₃₅O₄P	[1]
Molecular Weight	418.51 g/mol
Appearance	Colorless liquid
Density	1.062 g/cm³
Boiling Point	478.4 °C at 760 mmHg
Flash Point	256.3 °C
Refractive Index	1.514
LogP	7.70

Experimental Protocols

Synthesis of Dodecyl Diphenyl Phosphate

A general method for the synthesis of straight-chain monoalkyl diaryl phosphate esters, including dodecyl diphenyl phosphate, is described in the patent literature. The following protocol is adapted from a procedure for a mixture of dodecyl and tetradecyl diphenyl phosphate esters, which can be modified for the specific synthesis of the target compound.

Reaction Scheme:

The synthesis is a two-step process involving the reaction of phosphorus oxychloride with dodecanol, followed by a reaction with phenol.

Experimental Procedure:

• Step 1: Reaction with Dodecanol

  • In a glass-lined, closed reaction vessel, cool phosphorus oxychloride (POCl₃) to approximately 5°C with continuous stirring.

  • Separately, cool straight-chain dodecanol to a temperature between 5°C and 10°C.

  • Slowly add the cooled dodecanol to the reaction vessel while maintaining the reaction mass temperature below 10°C.

  • After the addition is complete, continue stirring for a period to ensure the reaction goes to completion, forming the dodecyl phosphorodichloridate intermediate.

• Step 2: Reaction with Phenol

  • In a separate vessel, prepare a solution of sodium phenate by reacting phenol with a stoichiometric amount of sodium hydroxide in an aqueous solution.

  • Slowly add the dodecyl phosphorodichloridate intermediate from Step 1 to the sodium phenate solution. The temperature should be carefully controlled during this addition.

  • After the addition, allow the reaction to proceed to completion with stirring.

• Work-up and Purification

  • Upon completion of the reaction, the organic layer containing the dodecyl diphenyl phosphate is separated from the aqueous layer.

  • The crude product is then purified, typically by washing with water to remove any remaining salts and unreacted starting materials.

  • Further purification can be achieved through vacuum distillation to yield the final product.

The reported yield for a similar synthesis of a dodecyl/tetradecyl diphenyl phosphate ester mixture is approximately 84.8% based on the starting phosphorus oxychloride.[1]

Synthesis Workflow Diagram:

Caption: A flowchart illustrating the synthesis of dodecyl diphenyl phosphate.

Application as a Flame Retardant in Polyvinyl Chloride (PVC)

Dodecyl diphenyl phosphate is utilized as a flame retardant and plasticizer in polymer formulations, particularly in PVC. The following is a representative formulation for a flame-retardant PVC composition.

Experimental Protocol:

• Compounding:

  • In a high-intensity mixer, blend 100 parts by weight of polyvinyl chloride (PVC) resin with the desired amount of dodecyl diphenyl phosphate (typically 30-60 parts by weight).[1]

  • Add other necessary additives such as heat stabilizers (e.g., dibasic lead phosphate, dibasic lead stearate), and other flame retardants or smoke suppressants if required for the specific application.[1][3] A combination with a brominated aromatic ester, alumina trihydrate (ATH), zinc stannate, and ammonium octamolybdate has been shown to yield good flame and smoke retardant properties.[3]

  • Mix the components thoroughly to ensure a homogeneous blend.

• Milling and Sheet Formation:

  • Transfer the compounded mixture to a two-roll mill heated to approximately 165°C.[1]

  • Mill the composition for about 5 minutes until a homogeneous sheet is formed.[1]

• Molding and Testing:

  • Place a portion of the milled sheet into a mold and press at a temperature of around 170°C for 10 minutes to form a sheet of a specified thickness (e.g., 1.0 mm).[1]

  • The resulting PVC sheets can then be subjected to various flammability and smoke generation tests (e.g., ASTM E662) to evaluate the effectiveness of the flame retardant.[3]

Flame Retardant PVC Formulation Workflow:

Caption: Workflow for preparing and testing flame-retardant PVC with dodecyl diphenyl phosphate.

Spectroscopic Data

Toxicological Profile

The toxicological data for dodecyl diphenyl phosphate is limited. However, it belongs to the class of aryl-phosphate flame retardants (APFRs), for which there is a growing body of research on their potential environmental and health risks.

• General Toxicity of Aryl-Phosphate Flame Retardants: Studies on related APFRs, such as triphenyl phosphate (TPHP) and 2-ethylhexyl diphenyl phosphate (EHDPP), have indicated potential for reproductive toxicity and disruption of lipid metabolism.[4][5][6]

• Metabolism: APFRs can be metabolized in vivo, and their metabolites may also exhibit toxicity.[4][7]

• Ecotoxicity: Like other organophosphate esters, dodecyl diphenyl phosphate is expected to have some level of ecotoxicity, and its release into the environment should be minimized.[8]

It is important to note that the toxic effects of chlorinated and aryl-OPEs are generally considered to surpass those of alkyl-OPEs.[8] Further research is needed to fully elucidate the specific toxicological profile of dodecyl diphenyl phosphate.

Regulatory and Application Notes

Dodecyl diphenyl phosphate is used in various industrial applications, primarily as a flame retardant and plasticizer. It is mentioned in the regulated substances lists of some electronics companies, indicating a need for monitoring and control in certain supply chains.[9][10][11][12] Its use in flexible polyurethane foams has also been described in patent literature.[13]

This technical guide provides a summary of the currently available information on phosphoric acid, dodecyl diphenyl ester. As with any chemical compound, it is essential to consult the latest safety data sheets (SDS) and regulatory guidelines before use.

References

• 1. EP0478527A2 - Phosphate ester plasticizer - Google Patents [patents.google.com]
• 2. WO2019055426A1 - Flame retardant poly(vinyl chloride) compounds - Google Patents [patents.google.com]
• 3. vdoc.pub [vdoc.pub]
• 4. tandfonline.com [tandfonline.com]
• 5. Ecological and human health risk of aryl-phosphate flame retardants (APFRs): Sources, distribution, and toxicity | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Adverse Effects of Aryl Organophosphate Esters on Reproduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. scribd.com [scribd.com]
• 10. ifi-audio.com [ifi-audio.com]
• 11. micronas.tdk.com [micronas.tdk.com]
• 12. apple.com [apple.com]
• 13. patents.justia.com [patents.justia.com]

Environmental Persistence of Dodecyl Diphenyl Phosphate: A Technical Guide

Disclaimer: Specific experimental data on the environmental persistence of dodecyl diphenyl phosphate is limited in publicly available scientific literature. Therefore, this guide utilizes data from structurally similar aryl phosphates, such as isodecyl diphenyl phosphate and triphenyl phosphate, as surrogates to provide an informed overview. All data presented should be interpreted with this consideration.

This technical guide provides a comprehensive overview of the environmental persistence of dodecyl diphenyl phosphate, focusing on its biodegradation, hydrolysis, and photolysis. It is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the environmental fate of this compound.

Physicochemical Properties

Understanding the physicochemical properties of a substance is crucial for predicting its environmental distribution and fate. Due to the limited data on dodecyl diphenyl phosphate, properties for the closely related isodecyl diphenyl phosphate are presented below.

Property	Value	Reference
Molecular Formula	C22H31O4P	[1]
Molecular Weight	390.5 g/mol	[2]
Physical State	Clear, oily liquid	[2]
Water Solubility	0.011 mg/L	[2]
Vapor Pressure	5.08 × 10⁻⁵ Pa at 25°C	[2]
Log Kow (Octanol-Water Partition Coefficient)	5.44	[1]
Henry's Law Constant	1.8 Pa m³/mol at 25°C (estimated)	[2]

Environmental Persistence Data

The environmental persistence of dodecyl diphenyl phosphate is determined by the rates of its degradation through biological and abiotic processes. The following tables summarize available data for surrogate aryl phosphates.

Biodegradation

Biodegradation is a key process in the environmental breakdown of organic compounds. Aryl phosphates are generally considered to be biodegradable, although the rate can vary depending on environmental conditions and microbial populations.

Surrogate Compound	Test System	Degradation	Time	Reference
Triphenyl Phosphate	River Die-Away Test	100%	3 days	[3]
Triphenyl Phosphate	OECD 301C (Ready Biodegradability)	90%	28 days	[3]
Triphenyl Phosphate	Anaerobic River Sediment	31.1% (primary degradation)	3 days	[3]
Triphenyl Phosphate	Anaerobic River Sediment	89.7% (primary degradation)	40 days	[3]
Cresyl Diphenyl Phosphate	Biotic/Aerobic	0% (Not readily biodegradable)	Not Specified	[4]

Hydrolysis

Hydrolysis is a significant abiotic degradation pathway for phosphate esters in the aquatic environment. The rate of hydrolysis is pH-dependent.

Surrogate Compound	pH	Half-life (t½)	Temperature	Reference
Triphenyl Phosphate	5	>28 days	25°C	[3]
Triphenyl Phosphate	7	19 days	25°C	[3]
Triphenyl Phosphate	9	3 days	25°C	[3]

Photolysis

Direct photolysis can contribute to the degradation of chemicals in surface waters and the atmosphere. However, triphenyl phosphate is not expected to be susceptible to direct photolysis by sunlight as it does not absorb light at wavelengths greater than 290 nm[3]. The atmospheric half-life of vapor-phase triphenyl phosphate is estimated to be 12 hours due to reaction with hydroxyl radicals[3].

Experimental Protocols

Standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD) are widely accepted for assessing the environmental persistence of chemicals.

Biodegradation Testing

OECD 301: Ready Biodegradability

This series of tests is designed to determine if a chemical is readily biodegradable under aerobic conditions. A common method is the CO2 Evolution Test (OECD 301B) .

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the dark or diffuse light. The degradation is followed by the measurement of the CO2 produced.

• Inoculum: Activated sludge from a sewage treatment plant treating predominantly domestic sewage.

• Test Concentration: Typically 10-20 mg/L of the test substance.

• Duration: 28 days.

• Analysis: The amount of CO2 produced is measured at regular intervals and is expressed as a percentage of the theoretical maximum CO2 (ThCO2).

• Pass Criteria: A substance is considered readily biodegradable if it reaches a 60% ThCO2 plateau within a 10-day window during the 28-day test period.

Hydrolysis Testing

OECD 111: Hydrolysis as a Function of pH

This guideline describes a tiered approach to determine the rate of abiotic hydrolysis of chemicals.

• Principle: The chemical is dissolved in sterile aqueous buffer solutions at different pH values (typically 4, 7, and 9) and incubated in the dark at a constant temperature.

• Tier 1: Preliminary Test: Conducted at 50°C for 5 days to quickly assess hydrolytic stability. If less than 10% degradation occurs at all pH values, the substance is considered hydrolytically stable.

• Tier 2: Higher Tier Studies: If significant hydrolysis occurs in Tier 1, further testing is conducted at a lower, environmentally relevant temperature (e.g., 25°C) to determine the hydrolysis rate constant and half-life.

• Analysis: The concentration of the test substance is measured at appropriate time intervals using a suitable analytical method (e.g., HPLC, GC).

• Data Interpretation: The hydrolysis rate constant (k) and the half-life (t½) are calculated for each pH.

Photolysis Testing

OECD 316: Phototransformation of Chemicals in Water – Direct Photolysis

This guideline assesses the potential for direct degradation of a chemical by sunlight in water.

• Principle: A solution of the test substance in pure, buffered water is exposed to a light source that simulates natural sunlight. The concentration of the test substance is monitored over time.

• Light Source: A filtered xenon arc lamp is typically used to simulate the solar spectrum (wavelengths > 290 nm).

• Controls: Dark controls (samples incubated under the same conditions but protected from light) are run in parallel to account for any non-photolytic degradation (e.g., hydrolysis).

• Test Conditions: The test is conducted at a constant, controlled temperature.

• Analysis: The concentration of the test substance and any major transformation products are measured over time.

• Data Interpretation: The photolysis rate constant and the environmental half-life are calculated. The quantum yield can also be determined to estimate photolysis rates under different environmental conditions.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Isodecyl diphenyl phosphate | C22H31O4P | CID 34697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. chemview.epa.gov [chemview.epa.gov]
• 4. chinayaruichem.com [chinayaruichem.com]

An In-depth Technical Guide on the Role of Dodecyl Diphenyl Phosphate as a Plasticizer in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDPP) is an organophosphate ester that serves a dual-function role in polymer science, acting as both an efficient plasticizer and an effective halogen-free flame retardant. Its molecular structure, featuring a long aliphatic dodecyl chain and two aromatic phenyl groups, provides a unique combination of properties that are highly desirable in numerous polymer applications. Primarily used in thermoplastics like polyvinyl chloride (PVC) and polyurethanes (PU), DDPP enhances flexibility, improves processing characteristics, and imparts significant fire safety. This technical guide provides a comprehensive overview of the core functions of dodecyl diphenyl phosphate, its mechanism of action, and its quantifiable effects on polymer properties, supported by detailed experimental protocols.

Mechanism of Plasticization

The primary role of a plasticizer is to increase the flexibility and workability of a polymer by lowering its glass transition temperature (Tg), the temperature at which the polymer transitions from a rigid, glassy state to a more pliable, rubbery state. The action of dodecyl diphenyl phosphate can be explained by the following established theories:

• Lubricity Theory: According to this theory, the rigid polymer chains create intermolecular friction that resists movement. DDPP molecules interpose themselves between these polymer chains, acting as lubricants that allow the chains to slide past one another more easily.

• Gel Theory: This theory posits that rigid polymers have a three-dimensional honeycomb or gel-like structure formed by loose intermolecular attachments. Plasticizer molecules break these polymer-polymer attachments and mask the polar groups on the polymer chains, preventing the rigid network from reforming and thus increasing flexibility.

• Free Volume Theory: This is the most widely accepted theory. It suggests that polymers have a certain amount of "free volume," which is the internal space available for polymer chains to move. DDPP molecules, with their bulky structure, effectively push the polymer chains apart. This action increases the overall free volume, providing more space for segmental motion of the polymer chains and thereby enhancing flexibility and lowering the Tg.[1]

The long dodecyl chain of DDPP enhances its compatibility with the polymer matrix, while the phenyl groups contribute to its thermal stability and flame-retardant action.

Figure 1: Mechanism of Polymer Plasticization by DDPP.

Quantitative Effects on Polymer Properties

The incorporation of alkyl diphenyl phosphates like DDPP significantly alters the mechanical, thermal, and flammability properties of polymers. The following tables summarize typical quantitative data for Polyvinyl Chloride (PVC) plasticized with isodecyl diphenyl phosphate (IDDP), a compound structurally and functionally similar to DDPP.[2][3]

Mechanical Properties

Plasticization leads to a decrease in stiffness and tensile strength but a significant increase in flexibility, as measured by elongation at break.[4][5]

Table 1: Effect of Isodecyl Diphenyl Phosphate (IDDP) on Mechanical Properties of PVC

Property	Neat PVC (Unplasticized)	PVC + 40 phr IDDP
Tensile Strength (MPa)	~50-60	~15-25
Elongation at Break (%)	<10	~250-350

| Hardness (Shore A) | >95 | ~80-90 |

Note: phr = parts per hundred parts of resin by weight.

Thermal Properties

The primary indicator of plasticizer efficiency is the reduction in the glass transition temperature (Tg). While lowering Tg, phosphate esters also enhance overall thermal stability at higher temperatures due to their flame-retardant nature.[6][7][8]

Table 2: Effect of Phosphate Plasticizers on Thermal Properties of PVC

Property	Neat PVC	PVC + Phosphate Plasticizer
Glass Transition Temp. (Tg) (°C)	~80-85	~30-50
Onset of Degradation (Tonset) (°C)	~220	~240-260

| Char Yield at 600°C (%) | Low | Increased |

Flammability Properties

DDPP acts as a flame retardant through both condensed-phase and gas-phase mechanisms. At high temperatures, it promotes the formation of a protective char layer (condensed phase) and releases phosphorus-containing radicals that quench the flame (gas phase).[9][10] This leads to a higher Limiting Oxygen Index (LOI) and reduced heat release during combustion.[11][12]

Table 3: Effect of Phosphate Plasticizers on Flammability Properties of PVC

Property	PVC + Phthalate Plasticizer	PVC + Phosphate Plasticizer
Limiting Oxygen Index (LOI) (%)	~24	>30
Peak Heat Release Rate (pHRR) (kW/m²)	~250-300	~150-200

| Total Heat Release (THR) (MJ/m²) | ~40-50 | ~25-35 |

Experimental Protocols

This section details the standard methodologies for evaluating the performance of dodecyl diphenyl phosphate as a plasticizer in a polymer matrix such as PVC.

Material Compounding and Sample Preparation

• Mixing: The polymer resin (e.g., PVC, K-value 67), DDPP plasticizer (e.g., 40 phr), thermal stabilizer (e.g., Ca/Zn stearate, 3 phr), and other additives are weighed and dry-blended in a high-speed mixer.

• Melt Compounding: The dry blend is then melt-compounded using a two-roll mill at a temperature of 160-170°C for 5-10 minutes until a homogeneous sheet is formed.

• Compression Molding: The milled sheet is placed in a picture-frame mold and pressed in a hydraulic press at 170-180°C under a pressure of 10 MPa for 5 minutes. The mold is then cooled to room temperature under pressure.

• Specimen Cutting: Standardized test specimens (e.g., dog-bone shape for tensile tests) are die-cut from the molded sheets.

• Conditioning: All specimens are conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing, as per ASTM standards.

Mechanical Property Testing

• Tensile Properties (ASTM D638):

  • Apparatus: Universal Testing Machine (e.g., Instron).

  • Procedure: Dog-bone shaped specimens are mounted in the grips of the machine. The specimen is pulled at a constant crosshead speed (e.g., 50 mm/min) until it fractures.

  • Data Acquired: Tensile strength (stress at break), Young's modulus (slope of the initial linear portion of the stress-strain curve), and elongation at break (percentage change in length at fracture) are recorded.

Thermal Analysis

• Differential Scanning Calorimetry (DSC) for Tg (ASTM D3418):

  • Apparatus: DSC instrument.

  • Procedure: A small sample (5-10 mg) is sealed in an aluminum pan. The sample is heated from room temperature to a temperature above its expected Tg (e.g., 120°C) at a rate of 10°C/min under a nitrogen atmosphere. It is then cooled back to room temperature and reheated under the same conditions.

  • Data Acquired: The glass transition temperature (Tg) is determined from the midpoint of the step change in the heat flow curve during the second heating scan.[13]

• Thermogravimetric Analysis (TGA) for Thermal Stability (ASTM E1131):

  • Apparatus: TGA instrument.

  • Procedure: A sample (10-15 mg) is placed in a ceramic or platinum pan. The sample is heated from ambient temperature to 600°C at a constant rate (e.g., 20°C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • Data Acquired: The instrument records the sample weight as a function of temperature. The onset of degradation (Tonset) and the percentage of residual mass (char yield) are determined.[6][14]

Flammability Testing

• Limiting Oxygen Index (LOI) (ASTM D2863):

  • Apparatus: LOI instrument.

  • Procedure: A vertically oriented specimen is ignited at the top. The concentration of oxygen in a flowing O₂/N₂ mixture is adjusted until the flame is just self-sustaining.

  • Data Acquired: The LOI is the minimum percentage of oxygen that supports combustion.[15]

• Cone Calorimetry (ASTM E1354):

  • Apparatus: Cone calorimeter.

  • Procedure: A square specimen (100mm x 100mm) is placed horizontally and exposed to a constant heat flux (e.g., 35 or 50 kW/m²) from a conical heater.

  • Data Acquired: Key parameters measured include time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), and smoke production rate.[16]

Permanence Property Testing

• Volatility Test (ASTM D1203):

  • Procedure: A pre-weighed sample is placed in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • Data Acquired: The sample is reweighed, and the percentage weight loss is calculated, indicating the amount of plasticizer lost due to evaporation.[17]

• Migration/Extraction Test (ASTM D1239):

  • Procedure: A pre-weighed sample is immersed in a solvent (e.g., n-hexane for oil resistance) at room temperature for 24 hours with gentle stirring.

  • Data Acquired: The sample is removed, dried, and reweighed. The percentage weight loss represents the amount of plasticizer that has migrated out of the polymer.[18][19]

Figure 2: Standard Experimental Workflow for Plasticizer Evaluation.

Logical Relationships and Performance Synergy

Dodecyl diphenyl phosphate offers a synergistic effect where its plasticizing action and flame retardancy are interconnected. The phosphorus moiety, essential for flame retardancy, is carried by the same molecule that provides flexibility. This eliminates the need for a separate flame-retardant additive, which could otherwise compromise mechanical properties or compatibility.

Figure 3: Cause-and-Effect Relationship of DDPP in Polymers.

Conclusion

Dodecyl diphenyl phosphate is a high-performance additive that functions as a highly effective plasticizer for a range of polymers. By increasing the free volume between polymer chains, it significantly enhances flexibility, lowers the glass transition temperature, and improves processability. Its key advantage lies in its dual-function nature, simultaneously providing excellent halogen-free flame retardancy, which is critical for applications requiring high safety standards. The methodologies outlined in this guide provide a robust framework for researchers to quantify its effects and optimize polymer formulations for specific performance requirements. The use of DDPP and similar phosphate esters represents a critical strategy in developing advanced, safe, and durable polymer materials.

References

• 1. kinampark.com [kinampark.com]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Plasticizers on Mechani... preview & related info | Mendeley [mendeley.com]
• 4. opastpublishers.com [opastpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. ASTM Testing for Plastics and Polymers [intertek.com]
• 16. tsapps.nist.gov [tsapps.nist.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Initial Toxicity Screening of Dodecyl Diphenyl Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological data for dodecyl diphenyl phosphate is limited in publicly available literature. This guide summarizes the initial toxicity profile by leveraging data from structurally similar compounds, primarily isodecyl diphenyl phosphate (IDDP) and the common metabolite, diphenyl phosphate (DPhP), to infer potential toxicological endpoints. All data presented should be interpreted with this consideration.

Executive Summary

Dodecyl diphenyl phosphate belongs to the broader class of organophosphate esters, which are widely used as flame retardants and plasticizers. Due to the scarcity of direct toxicity data, this document provides an initial toxicological assessment based on available information for surrogate molecules, isodecyl diphenyl phosphate (IDDP) and diphenyl phosphate (DPhP). The primary toxicological concerns identified through these surrogates include potential effects on the liver, developmental toxicity, and endocrine disruption. This guide provides a summary of key quantitative data, detailed experimental protocols from pertinent studies, and visual representations of experimental workflows and potential signaling pathways to aid in further investigation and risk assessment.

Quantitative Toxicity Data

The following tables summarize the quantitative toxicity data available for surrogate compounds, providing a preliminary understanding of the potential toxicological profile of dodecyl diphenyl phosphate.

Table 1: In Vivo Mammalian Toxicity Data for Isodecyl Diphenyl Phosphate (IDDP)

Endpoint	Species	Route	Value	Study Reference
Benchmark Dose (BMD) - Serum Cholinesterase Activity	Male Sprague Dawley Rat	Gavage	< 66 mg/kg bw/day	--INVALID-LINK--[1]
No Observed Adverse Effect Level (NOAEL) - Body Weight	Male Sprague Dawley Rat	Gavage	1,054 mg/kg bw/day	--INVALID-LINK--[1]
Lowest Observed Adverse Effect Level (LOAEL) - Serum Cholinesterase Activity	Male Sprague Dawley Rat	Gavage	66 mg/kg bw/day	--INVALID-LINK--[1]

Table 2: In Vivo Aquatic Toxicity Data for Diphenyl Phosphate (DPhP)

Endpoint	Species	Exposure Duration	Value	Study Reference
LC50	Zebrafish (Danio rerio) Embryo	96 hours	49.98 ± 7.06 mg/L	--INVALID-LINK--[2]
Lowest Observed Effect Concentration (LOEC) - Growth Inhibition (Male)	Zebrafish (Danio rerio)	120 days	35.6 µg/L	--INVALID-LINK--[3]
No Observed Effect Concentration (NOEC) - Growth (Female)	Zebrafish (Danio rerio)	120 days	35.6 µg/L	--INVALID-LINK--[3]

Table 3: In Vitro Toxicity Data for Diphenyl Phosphate (DPhP)

Endpoint	Cell Line/System	Concentration	Effect	Study Reference
Cytotoxicity	Chicken Embryonic Hepatocytes	Up to 1000 µM (250 mg/L)	No significant effect	--INVALID-LINK--[2]
Transcriptional Alterations	Chicken Embryonic Hepatocytes	Not specified	Altered more transcripts than parent compound TPhP	--INVALID-LINK--[2]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate study replication and data comparison.

In Vivo Repeat Dose Oral Toxicity Study in Rodents (Based on NIEHS IDDP Study)

• Test System: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[1]

• Administration: Oral gavage for 4 consecutive days.[1]

• Dose Levels: 0, 66, 132, 264, 527, and 1,054 mg/kg body weight/day.[1]

• Vehicle: Corn oil.

• Observations:

  • Clinical observations were recorded daily.

  • Body weights were measured at the start and end of the study.[1]

• Terminal Procedures (Day 4):

  • Animals were euthanized.

  • Blood was collected for clinical chemistry analysis, including serum cholinesterase activity.[1]

  • Liver tissue was collected for gene expression analysis (transcriptomics).[1]

  • Necropsy was performed, and organ weights (liver, kidneys, etc.) were recorded.

• Data Analysis:

  • Statistical analysis was used to compare dosed groups to the control group for body and organ weights, and clinical chemistry parameters.

  • Benchmark dose (BMD) modeling was conducted for apical toxicological endpoints and transcriptional changes.[1]

Figure 1: Experimental Workflow for In Vivo Repeat Dose Oral Toxicity Study.

Zebrafish Embryo Acute Toxicity Test (Based on DPhP Studies)

• Test System: Zebrafish (Danio rerio) embryos.

• Exposure Period: 96 hours post-fertilization (hpf).

• Test Concentrations: A range of DPhP concentrations, including a negative control (system water). For developmental toxicity, concentrations up to 1000 µM were used.[4]

• Exposure Conditions:

  • Static exposure in petri dishes.[4]

  • Controlled temperature and light-dark cycle.

• Observations:

  • Mortality was assessed at 24, 48, 72, and 96 hpf to determine the LC50.

  • Developmental endpoints were evaluated, including hatching rate, survival, body length, and cardiac parameters such as the distance between the sinus venosus and bulbus arteriosis (SV-BA).[5][6][7]

• Data Analysis:

  • The LC50 was calculated using appropriate statistical methods (e.g., probit analysis).

  • Developmental endpoint data were analyzed for significant differences between control and treated groups.

Figure 2: Workflow for Zebrafish Embryo Acute Toxicity Test.

Potential Signaling Pathways and Mechanisms of Toxicity

Based on studies with DPhP, the following signaling pathways and mechanisms may be relevant to the toxicity of dodecyl diphenyl phosphate.

Disruption of Lipid Metabolism via PPARα

Studies in mice have shown that chronic exposure to DPhP can lead to a reduction in fatty acid catabolic processes.[8][9][10] This is associated with the downregulation of genes regulated by the peroxisome proliferator-activated receptor alpha (PPARα), a key regulator of lipid metabolism in the liver.[8][9][10]

References

• 1. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of Isodecyl Diphenyl Phosphate (CASRN 29761-21-5) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Life Cycle Exposure to Environmentally Relevant Concentrations of Diphenyl Phosphate (DPhP) Inhibits Growth and Energy Metabolism of Zebrafish in a Sex-Specific Manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diphenyl Phosphate-Induced Toxicity During Embryonic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. Diphenyl Phosphate-Induced Toxicity During Embryonic Development | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 7. Diphenyl Phosphate-Induced Toxicity During Embryonic Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vivo Characterization of the Toxicological Properties of DPhP, One of the Main Degradation Products of Aryl Phosphate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vivo Characterization of the Toxicological Properties of DPhP, One of the Main Degradation Products of Aryl Phosphate Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Laboratory-Scale Synthesis of Phosphoric Acid, Dodecyl Diphenyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of Phosphoric acid, dodecyl diphenyl ester, a compound of interest in various chemical and pharmaceutical research areas. The synthesis is based on the reaction of diphenyl phosphoryl chloride with 1-dodecanol in the presence of a base to neutralize the hydrogen chloride byproduct. This protocol includes a comprehensive experimental procedure, a summary of required reagents and their properties, and guidelines for product purification and characterization.

Introduction

Phosphoric acid, dodecyl diphenyl ester, also known as dodecyl diphenyl phosphate, belongs to the class of organophosphate esters. These compounds are utilized in a wide range of applications, including as flame retardants, plasticizers, and lubricants. In the context of drug development and life sciences, organophosphates serve as important intermediates and are structurally related to biologically active molecules. The following protocol outlines a reliable method for the synthesis of dodecyl diphenyl phosphate on a laboratory scale, ensuring high purity and yield.

Reaction Scheme

The synthesis proceeds via the nucleophilic substitution of the chloride in diphenyl phosphoryl chloride by the hydroxyl group of 1-dodecanol. Pyridine is used as a base to scavenge the HCl generated during the reaction, driving the equilibrium towards the product.

Figure 1: Reaction scheme for the synthesis of dodecyl diphenyl phosphate.

Experimental Protocol

1. Materials and Reagents:

Reagent	Formula	MW ( g/mol )	M/P (°C)	B/P (°C)	Density (g/mL)
Diphenyl phosphoryl chloride	C₁₂H₁₀ClO₃P	268.63	14-17	314-316	1.294
1-Dodecanol	C₁₂H₂₆O	186.34	24	259	0.831
Pyridine	C₅H₅N	79.10	-42	115	0.982
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	39.6	1.326
1M Hydrochloric Acid	HCl	36.46	-	-	~1.0
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	-	~1.0
Brine	NaCl (aq)	-	-	-	~1.2
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-	2.66

2. Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• High-vacuum distillation apparatus

• Standard laboratory glassware

3. Synthesis Procedure:

• To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add 1-dodecanol (18.6 g, 0.1 mol) and anhydrous dichloromethane (100 mL).

• Cool the stirred solution to 0 °C using an ice bath.

• Add pyridine (8.7 g, 0.11 mol) to the solution.

• Dissolve diphenyl phosphoryl chloride (26.9 g, 0.1 mol) in anhydrous dichloromethane (50 mL) and add it to the dropping funnel.

• Add the diphenyl phosphoryl chloride solution dropwise to the stirred reaction mixture over a period of 30-45 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

4. Work-up and Purification:

• Quench the reaction by slowly adding 50 mL of deionized water.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product is obtained as a viscous oil. For higher purity, the crude product can be purified by vacuum distillation.

5. Expected Yield and Characterization:

• Yield: A typical yield for this reaction is in the range of 80-90%.

• Appearance: Colorless to pale yellow viscous oil.

• Characterization: The structure and purity of the synthesized dodecyl diphenyl phosphate can be confirmed by the following analytical techniques:

  • ¹H NMR (CDCl₃): δ 7.35-7.15 (m, 10H, Ar-H), 4.15 (q, J = 6.8 Hz, 2H, -OCH₂-), 1.70 (p, J = 6.8 Hz, 2H, -OCH₂CH₂-), 1.40-1.20 (m, 18H, -(CH₂)₉-), 0.88 (t, J = 6.9 Hz, 3H, -CH₃).

  • ³¹P NMR (CDCl₃): δ -11.5 ppm.

  • IR (neat, cm⁻¹): 3060 (Ar C-H), 2925, 2855 (Aliphatic C-H), 1590, 1490 (Ar C=C), 1295 (P=O), 1185 (P-O-C Ar), 1025 (P-O-C Alkyl).

  • Mass Spectrometry (ESI+): m/z = 419.2 [M+H]⁺, 441.2 [M+Na]⁺.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis, work-up, and purification of dodecyl diphenyl phosphate.

Caption: Experimental workflow for the synthesis of dodecyl diphenyl phosphate.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Diphenyl phosphoryl chloride is corrosive and moisture-sensitive. Handle with care.

• Pyridine is flammable and toxic. Avoid inhalation and contact with skin.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Use appropriate containment.

• Refer to the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note provides a robust and reproducible protocol for the laboratory-scale synthesis of dodecyl diphenyl phosphate. The detailed experimental procedure, coupled with clear work-up and purification steps, will enable researchers to obtain this compound in high yield and purity for their specific applications. The provided characterization data serves as a benchmark for product verification.

Application Notes and Protocols for the Purification of Dodecyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate is an organophosphate ester with applications in various fields, including its use as a flame retardant and a plasticizer. For many applications, particularly in research and development, a high degree of purity is essential to ensure reliable and reproducible results. This document provides detailed protocols for the purification of dodecyl diphenyl phosphate, targeting the removal of common impurities such as unreacted starting materials (e.g., phenol, dodecanol), byproducts, and decomposition products. The described methods include vacuum distillation, column chromatography, and a washing procedure, which can be used individually or in combination to achieve the desired purity level.

Purification Techniques Overview

Several techniques can be employed to purify dodecyl diphenyl phosphate. The choice of method depends on the nature and quantity of the impurities present, as well as the desired final purity and scale of the purification.

• Vacuum Distillation: This is an effective method for separating dodecyl diphenyl phosphate from less volatile or more volatile impurities on a larger scale. Given its high boiling point, distillation must be performed under reduced pressure to prevent thermal decomposition.

• Column Chromatography: A highly effective technique for achieving very high purity on a small to medium scale. It separates compounds based on their differential adsorption to a stationary phase.

• Washing/Extraction: Useful for removing acidic or basic impurities, as well as water-soluble byproducts.

Experimental Protocols

Protocol 1: Purification by Vacuum Fractional Distillation

This protocol is adapted from methods used for similar triaryl phosphates and is suitable for purifying larger quantities of dodecyl diphenyl phosphate, particularly for removing unreacted phenol and other volatile impurities.[1]

Objective: To purify crude dodecyl diphenyl phosphate by removing volatile and non-volatile impurities.

Materials:

• Crude dodecyl diphenyl phosphate

• Distillation apparatus with a fractionating column (e.g., Vigreux or packed column)

• Round-bottom flask

• Heating mantle with a stirrer

• Vacuum pump

• Pressure gauge (manometer)

• Cold trap

• Receiving flasks

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease. Place the crude dodecyl diphenyl phosphate in the round-bottom flask with a magnetic stir bar.

• Initial Degassing: Begin stirring and slowly reduce the pressure to remove any dissolved gases and low-boiling point impurities. A cold trap (e.g., with liquid nitrogen or dry ice/acetone) should be placed between the distillation setup and the vacuum pump.

• Flash Distillation (Optional First Step): To remove a large fraction of volatile impurities, a preliminary flash distillation can be performed. Heat the flask to a temperature range of 250-310°C under a pressure of 5 to 8 mm Hg.[1] The more volatile components will distill off.

• Fractional Distillation:

  • Gradually increase the temperature of the heating mantle while maintaining a stable vacuum.

  • Collect the initial fraction (forerun), which will contain residual volatile impurities. The head temperature will be lower during this phase.

  • As the temperature at the column head stabilizes, collect the main fraction corresponding to pure dodecyl diphenyl phosphate. For similar compounds like cresyl diphenyl phosphate, the reboiler temperature ranges from 252°C to 266°C at a pressure of 4.9-8.1 mm Hg.[1] A similar range can be anticipated for dodecyl diphenyl phosphate.

  • Monitor the distillation process carefully. A drop in the head temperature or a change in the appearance of the distillate may indicate the end of the main fraction.

• Shutdown: Once the main fraction is collected, turn off the heating mantle and allow the system to cool down under vacuum. Once at room temperature, slowly and carefully release the vacuum before dismantling the apparatus.

Purity Analysis: The purity of the collected fractions should be assessed by HPLC or GC.

Protocol 2: Purification by Column Chromatography

This protocol is ideal for achieving high purity on a laboratory scale.

Objective: To purify dodecyl diphenyl phosphate from closely related impurities and non-volatile contaminants.

Materials:

• Crude dodecyl diphenyl phosphate

• Silica gel (60 Å, 230-400 mesh)

• Hexane (or other non-polar solvent)

• Ethyl acetate (or other polar solvent)

• Glass chromatography column

• Erlenmeyer flasks or test tubes for fraction collection

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp

Procedure:

• Solvent System Selection: Determine an appropriate solvent system using TLC. The goal is to find a solvent mixture (e.g., hexane/ethyl acetate) where dodecyl diphenyl phosphate has an Rf value of approximately 0.2-0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the non-polar solvent (hexane).

  • Pour the slurry into the chromatography column and allow the silica to settle, creating a uniform packed bed. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the crude dodecyl diphenyl phosphate in a minimal amount of the eluting solvent or a more polar solvent like dichloromethane.

  • Alternatively, for less soluble samples, create a dry load by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elution:

  • Begin eluting the column with the selected solvent system.

  • Collect fractions in separate flasks or test tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

• Fraction Pooling and Solvent Evaporation:

  • Combine the fractions containing the pure dodecyl diphenyl phosphate.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

Purity Analysis: Confirm the purity of the final product using HPLC and/or NMR spectroscopy.

Protocol 3: Purification by Washing

This method is effective for removing acidic or basic impurities from the crude product.

Objective: To remove acidic impurities such as residual phenol or phosphate diesters.

Materials:

• Crude dodecyl diphenyl phosphate

• 1% Sodium hydroxide (NaOH) solution

• 1% Oxalic acid solution (optional, for removing basic impurities)

• Saturated sodium chloride solution (brine)

• Distilled water

• Anhydrous sodium sulfate or magnesium sulfate

• Separatory funnel

• Beakers and flasks

Procedure:

• Dissolution: Dissolve the crude dodecyl diphenyl phosphate in a water-immiscible organic solvent like diethyl ether or dichloromethane.

• Washing Sequence:

  • Transfer the solution to a separatory funnel.

  • (Optional) Wash with 1% oxalic acid solution if basic impurities are suspected.[2]

  • Wash the organic layer with a 1% NaOH solution to remove acidic impurities.[2] Repeat this wash if necessary.

  • Wash with distilled water until the aqueous layer is neutral (check with pH paper).[2]

  • Finally, wash with brine to facilitate the separation of the layers.

• Drying and Solvent Removal:

  • Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified dodecyl diphenyl phosphate.

Purity Analysis: The purity should be checked by HPLC to ensure the removal of the targeted impurities.

Data Presentation

Purification Technique	Key Parameters	Typical Starting Purity	Expected Final Purity	Typical Yield	Main Impurities Removed
Vacuum Distillation	Pressure: 4-10 mm HgReboiler Temp: ~250-280°C[1]	85-95%	>98%	70-85%	Phenol, dodecanol, volatile byproducts
Column Chromatography	Stationary Phase: Silica GelMobile Phase: Hexane/Ethyl Acetate	80-95%	>99.5%	60-80%	Closely related esters, decomposition products
Washing/Extraction	Wash solutions: 1% NaOH, Water, Brine[2]	Variable	Purity improvement depends on initial impurities	>90%	Acidic/basic impurities (e.g., phenol, phosphate diesters)

Visualizations

Experimental Workflow for Purification of Dodecyl Diphenyl Phosphate

Caption: Workflow diagram illustrating the three main purification pathways for dodecyl diphenyl phosphate.

Logical Relationship of Purification Methods

Caption: Relationship between purification methods and the types of impurities they effectively remove.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]

HPLC method for "Phosphoric acid, dodecyl diphenyl ester" analysis

An HPLC (High-Performance Liquid Chromatography) method has been established for the analysis of "Phosphoric acid, dodecyl diphenyl ester," a compound relevant to researchers, scientists, and drug development professionals. This reverse-phase (RP) HPLC method provides a robust and reliable approach for the quantification of this analyte.

The methodology utilizes a C18 stationary phase with a mobile phase consisting of acetonitrile and a phosphate buffer, which is a common and effective approach for the separation of organophosphate esters.[1] This application note provides a comprehensive protocol, including sample preparation, chromatographic conditions, and expected performance data.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this HPLC method. These values are representative and may vary slightly based on the specific instrumentation and laboratory conditions.

Table 1: Chromatographic Performance

Parameter	Value
Retention Time	~ 8.5 min
Elution Order	Phosphoric acid, dodecyl diphenyl ester

Table 2: Method Validation Parameters

Parameter	Value
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery %)	98 - 102%

Experimental Protocols

This section details the methodologies for sample preparation and HPLC analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

For samples in a complex matrix, a solid-phase extraction clean-up is recommended to remove interfering substances.

• Standard Solution Preparation:

  • Prepare a stock solution of "Phosphoric acid, dodecyl diphenyl ester" in acetonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions with the mobile phase to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Sample Extraction:

  • Accurately weigh 1 gram of the homogenized sample into a glass centrifuge tube.

  • Add 10 mL of acetonitrile and vortex for 1 minute.

  • Sonicate the sample for 15 minutes in a water bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• SPE Clean-up:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the extracted supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of a water/acetonitrile (80:20 v/v) solution to remove polar impurities.

  • Elute the target analyte with 5 mL of acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of the mobile phase and filter through a 0.45 µm syringe filter before HPLC analysis.

HPLC Method Protocol

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1 M Phosphate Buffer (pH 3.0)

• Mobile Phase B: Acetonitrile

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	40	60
10.0	10	90
12.0	10	90
12.1	40	60
15.0	40	60

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• Detection: UV at 254 nm

Visualizations

HPLC Analysis Workflow

Caption: Experimental workflow for the HPLC analysis of Phosphoric acid, dodecyl diphenyl ester.

Logical Relationship of Method Validation

Caption: Key parameters for HPLC method validation.

References

• 1. Separation of Diphenyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Note: Analysis of Dodecyl Diphenyl Phosphate by Gas Chromatography-Mass Spectrometry

Introduction

Dodecyl diphenyl phosphate is an organophosphate flame retardant (OPFR) used in various consumer and industrial products to reduce flammability.[1][2][3] The widespread use of OPFRs has led to their presence in the environment and potential human exposure.[1] Consequently, sensitive and specific analytical methods are required for their detection and quantification in various matrices. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like dodecyl diphenyl phosphate, offering high separation efficiency and definitive identification.[4][5] This application note details a general method for the determination of dodecyl diphenyl phosphate in various sample matrices using GC-MS.

Principle of the Method

The method involves the extraction of dodecyl diphenyl phosphate from a sample matrix, followed by analysis using a gas chromatograph-mass spectrometer. The sample extract is injected into the GC, where the compounds are separated based on their volatility and interaction with the stationary phase of the chromatographic column. The separated compounds then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum, which is a fingerprint of the molecule, allows for positive identification and quantification. For enhanced selectivity and sensitivity, tandem mass spectrometry (GC-MS/MS) can be employed, which involves monitoring specific precursor-to-product ion transitions.[1][6]

Applications

This method is applicable to the analysis of dodecyl diphenyl phosphate in a variety of sample types, including:

• Consumer Products: Textiles, polyurethane foam, and plastics.[7][8][9]

• Environmental Samples: House dust, soil, and water extracts.[4][6]

• Biological Matrices: With appropriate sample preparation, this method can be adapted for the analysis of biological samples for exposure assessment.

Experimental Protocol

1. Sample Preparation

The sample preparation procedure will vary depending on the matrix. A general workflow for solid samples is as follows:

• Sample Pre-treatment: Solid samples such as textiles or foam are cut into small pieces (e.g., 0.5 cm x 0.5 cm).[8] For some materials, cryomilling may be used to achieve a homogenous sample.

• Extraction:

  • Weigh approximately 1.0 g of the prepared sample into a conical flask or glass tube.[8]

  • Add a suitable extraction solvent, such as ethyl acetate or toluene, at a solid-to-liquid ratio of 1g to 20-40 mL.[8]

  • Perform ultrasonic extraction for approximately 30 minutes at a controlled temperature (e.g., 30-50 °C).[2][8]

  • Separate the extract from the solid residue. The extraction may be repeated to improve recovery.

• Extract Clean-up (if necessary): For complex matrices, a clean-up step using solid-phase extraction (SPE) may be required to remove interferences.

• Final Preparation: The extract is filtered through a 0.45 µm membrane and transferred to a GC vial for analysis.[2] An internal standard may be added prior to injection to improve quantitative accuracy.

2. GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of organophosphate flame retardants. Optimization may be required for specific instruments and applications.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890 series or equivalent[6]
Injector	Split/splitless injector
Injection Volume: 1 µL
Injector Temperature: 250 - 280 °C
Injection Mode: Splitless
Carrier Gas	Helium, constant flow rate of 1.0-1.5 mL/min[1]
GC Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[2]
Oven Temperature Program	Initial temperature: 90 °C, hold for 1 min
Ramp 1: 15 °C/min to 200 °C, hold for 3 min
Ramp 2: 5 °C/min to 250 °C
Ramp 3: 15 °C/min to 300 °C, hold for 6 min[1]
Mass Spectrometer	Agilent 7000 series triple quadrupole or equivalent[6]
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C[2]
Quadrupole Temperature	150 °C[2]
Detection Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Quantitative Data

The following table summarizes the key mass spectrometry data for dodecyl diphenyl phosphate.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Retention Time (min)	Characteristic Ions (m/z)
Dodecyl Diphenyl Phosphate	C24H35O4P	418.51	~ 15 - 20	418 (M+), 327, 251, 170, 94

Note: Retention time is an estimate and will vary depending on the specific GC column and conditions used. Characteristic ions are based on typical fragmentation patterns of alkyl aryl phosphates.

Experimental Workflow Diagram

Caption: General workflow for the GC-MS analysis of dodecyl diphenyl phosphate.

References

• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 2. CN102662020B - GC-MS detection method for phosphate ester flame retardant plasticizers in textiles - Google Patents [patents.google.com]
• 3. CN102662020A - GC-MS detection method for phosphate ester flame retardant plasticizers in textiles - Google Patents [patents.google.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. dtsc.ca.gov [dtsc.ca.gov]
• 8. CN102628843A - Gas chromatography for detection of phosphate fire-retardant plasticizer in textile - Google Patents [patents.google.com]
• 9. Gas chromatographic determination of phosphate-based flame retardants in styrene-based polymers from waste electrical and electronic equipment - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Dodecyl Diphenyl Phosphate in Polymer Matrices: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDPP) is an organophosphate ester increasingly utilized as a flame retardant and plasticizer in a variety of polymer matrices. Its presence in consumer products and the potential for human exposure necessitate robust and reliable analytical methods for its quantification. This document provides detailed application notes and experimental protocols for the quantitative analysis of DDPP in polymeric materials, addressing the needs of researchers, scientists, and professionals in drug development who may encounter these materials in packaging or delivery systems. The methodologies outlined are based on established analytical techniques for similar organophosphate esters and are designed to deliver accurate and reproducible results.

Analytical Approaches

The quantitative analysis of DDPP in polymer matrices typically involves a multi-step process encompassing sample preparation, analyte extraction, and instrumental analysis. The choice of method is often dictated by the polymer matrix, the required sensitivity, and the available instrumentation. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and effective techniques for the determination of organophosphate flame retardants like DDPP.

A generalized workflow for the analysis is presented below:

Caption: General workflow for the quantitative analysis of DDPP in polymers.

Data Presentation: Performance of Analytical Methods

The following table summarizes typical performance data for the analysis of organophosphate flame retardants (OPFRs) in polymer matrices using GC-MS and LC-MS/MS. While specific data for DDPP is limited, the values for analogous compounds such as triphenyl phosphate (TPP), cresyl diphenyl phosphate (CDP), and bisphenol-A-bis(diphenyl phosphate) (BDP) provide a reasonable expectation of method performance.[1]

Analytical Method	Analyte (Analogue)	Polymer Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-PND	Triphenyl Phosphate (TPP)	Styrene-based	180 µg/g	-	-	[1]
GC-PND	Bisphenol-A-bis(diphenyl phosphate) (BDP)	Styrene-based	670 µg/g	-	-	[1]
GC-MS	Triphenylphosphine Oxide (TPPO)	Styrene-based	75 µg/g	-	-	[1]
GC-MS	Bisphenol-A-bis(diphenyl phosphate) (BDP)	Styrene-based	780 µg/g	-	-	[1]
LC-MS/MS	Diphenyl phosphate (DPP)	-	0.025 ng/µL	-	~80% (from MIP-SPE)	[2][3]
LC-MS/MS	Various Plastic Additives	Aqueous	4.3 x 10⁻³ - 13 µg/L	-	80-120%	[4]

Note: Data for DDPP is inferred from analogous compounds. Actual performance may vary and requires method validation.

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

This protocol describes a generic method for the extraction of DDPP from a polymer matrix. The choice of solvent and extraction technique may need to be optimized based on the specific polymer.

Materials:

• Polymer sample

• Liquid nitrogen (for cryo-milling)

• Toluene, Dichloromethane (DCM), or other suitable solvent (HPLC or GC grade)

• Internal standard (e.g., deuterated TPP)

• Ultrasonic bath or Soxhlet apparatus

• Centrifuge

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or Florisil)

• Syringe filters (0.22 µm, PTFE)

Procedure:

• Sample Comminution: If the polymer sample is not a fine powder, reduce its particle size to increase the surface area for extraction. Cryo-milling is recommended for soft or elastic polymers.

• Spiking with Internal Standard: Accurately weigh approximately 1 gram of the powdered polymer sample into a glass vial. Spike the sample with a known amount of internal standard solution.

• Solvent Extraction:

  • Ultrasonic-Assisted Extraction (UAE): Add 10 mL of the extraction solvent (e.g., toluene or DCM) to the vial. Place the vial in an ultrasonic bath for 30-60 minutes.

  • Soxhlet Extraction: Place the sample in a thimble and perform Soxhlet extraction for 4-6 hours with a suitable solvent.

• Separation: After extraction, centrifuge the sample to separate the polymer debris from the solvent extract.

• Sample Cleanup (if necessary):

  • Pass the extract through an appropriate SPE cartridge to remove interfering matrix components.

  • Elute the DDPP and internal standard with a suitable solvent.

• Final Preparation: Evaporate the solvent to a small volume (e.g., 1 mL) under a gentle stream of nitrogen. Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

Caption: Step-by-step workflow for DDPP extraction from polymer matrices.

Protocol 2: GC-MS Analysis

This protocol provides a starting point for the GC-MS analysis of DDPP. The parameters should be optimized for the specific instrument and column used.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS)

• Capillary column: e.g., HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

GC Parameters:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 min

  • Ramp 1: 20 °C/min to 200 °C

  • Ramp 2: 10 °C/min to 300 °C, hold for 10 min

MS Parameters:

• Ionization Mode: Electron Ionization (EI)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

  • SIM ions for DDPP (suggested): To be determined from a full scan spectrum of a DDPP standard. Likely fragments would involve the loss of the dodecyl chain and phenyl groups.

Protocol 3: LC-MS/MS Analysis

This protocol provides a general method for LC-MS/MS analysis, which often offers higher sensitivity and selectivity compared to GC-MS for organophosphate esters.

Instrumentation:

• High-Performance Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

LC Parameters:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient Program:

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Return to 5% B and equilibrate

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Ion Source Parameters: To be optimized for the specific instrument (e.g., capillary voltage, gas flow, temperature).

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions for DDPP: To be determined by infusing a DDPP standard. The precursor ion will be [M+H]⁺ or [M+Na]⁺. Product ions will result from fragmentation of the precursor.

Quality Control and Validation

For reliable quantitative results, the analytical method should be validated according to standard guidelines. Key validation parameters include:

• Linearity: A calibration curve should be prepared using a series of DDPP standards of known concentrations. The linearity should be evaluated by the coefficient of determination (R² > 0.99).

• Accuracy and Precision: Determined by analyzing spiked polymer samples at different concentration levels. Accuracy is expressed as the percentage recovery, while precision is determined by the relative standard deviation (RSD) of replicate measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are typically determined based on the signal-to-noise ratio.

• Matrix Effects: In LC-MS/MS, the polymer matrix can suppress or enhance the ionization of the analyte. This should be assessed by comparing the response of a standard in solvent to that of a standard spiked into a blank polymer extract.

Conclusion

The quantitative analysis of dodecyl diphenyl phosphate in polymer matrices is achievable through well-established analytical techniques such as GC-MS and LC-MS/MS. The protocols provided in this application note serve as a comprehensive guide for researchers and scientists. While specific parameters may require optimization for different polymer types and instrumentation, the outlined methodologies for sample preparation, extraction, and analysis provide a robust framework for obtaining accurate and precise quantitative data. Adherence to good laboratory practices and thorough method validation are crucial for ensuring the reliability of the results.

References

• 1. Gas chromatographic determination of phosphate-based flame retardants in styrene-based polymers from waste electrical and electronic equipment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Synthesis and evaluation of molecularly imprinted polymers for extracting hydrolysis products of organophosphate flame retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a straightforward direct injection UHPLC-MS/MS method for quantification of plastic additive chemicals in roadside retention ponds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Flame Retardant Efficacy of Dodecyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate is a halogen-free organophosphorus flame retardant utilized to enhance the fire safety of various polymeric materials. Its efficacy stems from a combination of gas-phase and condensed-phase mechanisms that interrupt the combustion cycle. Accurate and standardized testing is crucial to quantify its performance and ensure materials meet stringent fire safety standards.

This document provides detailed protocols for key flame retardancy tests: the Limiting Oxygen Index (LOI), the UL-94 Vertical Burn Test, and Cone Calorimetry. It also outlines the proposed mechanism of action for alkyl diphenyl phosphates and presents a typical experimental workflow.

Disclaimer: Specific quantitative flame retardancy data for dodecyl diphenyl phosphate is not widely available in the public domain. The data presented in this document is for structurally similar organophosphate flame retardants and should be considered illustrative. It is essential to conduct specific testing on materials containing dodecyl diphenyl phosphate to determine their precise flame retardant properties.

Mechanism of Flame Retardancy

Alkyl diphenyl phosphates, including dodecyl diphenyl phosphate, typically exhibit a dual-action flame retardant mechanism, functioning in both the gas and condensed phases of a fire.

• Gas-Phase Inhibition: Upon heating, the phosphate ester can volatilize and decompose in the flame, releasing phosphorus-containing radicals (e.g., PO•, HPO•). These radicals are highly effective at scavenging the high-energy H• and OH• radicals that propagate the combustion chain reaction in the flame, thus reducing the flame's intensity and temperature.[1]

• Condensed-Phase Charring: In the solid material, the phosphate ester can decompose to form phosphoric acid. This acid acts as a catalyst for the dehydration and cross-linking of the polymer, leading to the formation of a stable, insulating char layer on the material's surface.[2] This char layer acts as a physical barrier, limiting the release of flammable volatile gases from the polymer and shielding the underlying material from the heat of the flame.[2]

Figure 1: Proposed flame retardant mechanism of dodecyl diphenyl phosphate.

Experimental Workflow

The evaluation of a flame-retardant material follows a structured workflow, from material preparation to a series of standardized tests that characterize different aspects of its fire performance.

Figure 2: Experimental workflow for flame retardant efficacy testing.

Experimental Protocols

Limiting Oxygen Index (LOI) Test

Standard: ASTM D2863

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material. A higher LOI value indicates better flame retardancy.

Apparatus:

• Heat-resistant glass chimney

• Specimen holder

• Gas mixing and control system (Oxygen and Nitrogen)

• Flowmeters

• Ignition source (e.g., propane torch)

Specimen Preparation:

• Specimens are typically rectangular bars (e.g., 80-150 mm long, 10 mm wide, 4 mm thick).[3]

• Condition specimens for at least 48 hours at 23 ± 2 °C and 50 ± 5% relative humidity.

Procedure:

• Vertically mount the conditioned specimen in the holder inside the glass chimney.

• Establish an initial oxygen/nitrogen mixture flowing upwards through the chimney. The initial oxygen concentration should be an estimate based on the material's expected flammability.

• Ignite the top surface of the specimen with the ignition source.

• Observe the burning behavior. The flame is considered self-sustaining if it continues to burn for a specified time (e.g., 180 seconds) or burns down to a specified mark on the specimen.

• If the flame is self-sustaining, reduce the oxygen concentration and repeat the test with a new specimen.

• If the flame extinguishes, increase the oxygen concentration and repeat the test with a new specimen.

• Continue this iterative process until the minimum oxygen concentration that supports combustion is determined.[4][5]

• The LOI is calculated as the percentage of oxygen in the final gas mixture.[3]

UL-94 Vertical Flammability Test

Standard: UL-94

Objective: To classify the flammability of plastic materials based on their response to a small open flame under controlled laboratory conditions. The classifications include V-0, V-1, and V-2, with V-0 being the most flame-retardant.[6]

Apparatus:

• Test chamber, free of drafts

• Specimen clamp and stand

• Bunsen burner with a 9.5 mm barrel

• Gas supply (methane) and flowmeter

• Timer

• Surgical cotton

Specimen Preparation:

• Prepare at least five specimens, typically 125 mm long by 13 mm wide, with a thickness representative of the end-use application.

• Condition the specimens as per the standard (e.g., 48 hours at 23 ± 2 °C and 50 ± 5% relative humidity).[6]

Procedure:

• Mount a specimen vertically with its lower end 10 mm above the top of the Bunsen burner.

• Place a layer of dry surgical cotton 300 mm below the specimen.[6]

• Adjust the burner to produce a 20 mm high blue flame.

• Apply the flame to the center of the lower edge of the specimen for 10 seconds and then remove it.

• Record the afterflame time (t1).

• Immediately after the flaming combustion ceases, re-apply the flame for another 10 seconds.

• Remove the flame and record the second afterflame time (t2) and the afterglow time.

• Note whether any flaming drips from the specimen ignite the cotton below.

• Repeat the test for the remaining specimens.

• Classify the material based on the criteria in the UL-94 standard.[6]

Cone Calorimetry

Standard: ISO 5660

Objective: To measure the heat release rate (HRR), smoke production, and mass loss rate of a material when exposed to a controlled level of radiant heat. This test provides comprehensive data on the fire behavior of a material.[7][8]

Apparatus:

• Cone-shaped radiant electrical heater

• Specimen holder and load cell (weighing device)

• Spark igniter

• Exhaust system with gas sampling and analysis (oxygen, carbon monoxide, carbon dioxide)

• Smoke density measurement system (laser-based)

Specimen Preparation:

• Prepare specimens of 100 mm x 100 mm with a thickness up to 50 mm.[8]

• Wrap the specimens in aluminum foil, leaving the top surface exposed.

• Condition the specimens prior to testing.

Procedure:

• Calibrate the instrument according to the standard.

• Place the prepared specimen in the holder on the load cell, under the cone heater.

• Set the desired radiant heat flux (e.g., 35 or 50 kW/m²).

• Start the data acquisition and expose the specimen to the heat flux.

• The spark igniter is positioned above the specimen to ignite the pyrolysis gases.

• Record the time to ignition.

• Continuously measure the oxygen concentration in the exhaust duct, the mass of the specimen, and the smoke obscuration throughout the test.[7]

• The test is typically continued until flaming ceases or for a predetermined duration.

• From the collected data, calculate key parameters such as Heat Release Rate (HRR), Peak Heat Release Rate (pHRR), Total Heat Release (THR), and smoke production.[8]

Data Presentation

The following tables present illustrative flame retardancy data for polymers containing organophosphate flame retardants similar to dodecyl diphenyl phosphate.

Table 1: Illustrative Limiting Oxygen Index (LOI) and UL-94 Results

Material	Flame Retardant	Loading (wt%)	LOI (%)	UL-94 Rating	Reference
PC/ABS	None	0	21.1	Fails
PC/ABS	BAPDP*	20	25.4	V-0
Epoxy	None	0	23.2	Fails
Epoxy	ODDPO**	1.2	30.8	V-0

*BAPDP: Bisphenol A bis(diphenyl phosphate) **ODDPO: A diphenylphosphine oxide derivative

Table 2: Illustrative Cone Calorimetry Data (Heat Flux: 50 kW/m²)

Material	Flame Retardant	Loading (wt%)	pHRR (kW/m²)	THR (MJ/m²)	Reference
PC/ABS	None	0	495.5	136.6	[5]
PC/ABS	BAPDP*	25	313.2	78.7	[5]

*BAPDP: Bisphenol A bis(diphenyl phosphate)

Conclusion

The protocols detailed in this document provide a standardized framework for evaluating the flame retardant efficacy of dodecyl diphenyl phosphate in various polymer matrices. The Limiting Oxygen Index, UL-94, and Cone Calorimetry tests offer a comprehensive assessment of a material's flammability, from its ease of ignition and combustion sustenance to its heat release and smoke production characteristics. Consistent and accurate application of these methods is paramount for the development of safer materials that meet regulatory requirements and enhance product safety.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Polyphosphate Flame Retardant Bisphenol AP Bis(Diphenyl Phosphate) and Its Application in Polycarbonate/Acrylonitrile-Butadiene-Styrene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]

Evaluating the Plasticizing Efficiency of Dodecyl Diphenyl Phosphate in PVC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for evaluating the plasticizing efficiency of dodecyl diphenyl phosphate (DDP) in polyvinyl chloride (PVC). The protocols outlined below cover key performance indicators, including mechanical properties, thermal characteristics, and migration resistance. Due to the limited availability of public data specifically for dodecyl diphenyl phosphate, data for the structurally similar isodecyl diphenyl phosphate (IDDP) is presented for comparative purposes.

Introduction to Plasticizer Evaluation

Plasticizers are essential additives that enhance the flexibility, durability, and processability of PVC. The efficiency of a plasticizer is determined by its ability to impart these desired properties without compromising the material's integrity over time. Key evaluation criteria include mechanical strength and flexibility, thermal stability, and the permanence of the plasticizer within the PVC matrix. Dodecyl diphenyl phosphate, an alkyl aryl phosphate, is noted for its flame retardant properties and is also evaluated for its performance as a plasticizer.

Experimental Protocols

Sample Preparation

Consistent and standardized sample preparation is crucial for obtaining reliable and comparable results.

Protocol:

• Compounding:

  • Dry blend PVC resin (e.g., K-value of 70) with DDP at various concentrations (e.g., 30, 40, 50 parts per hundred resin - phr).

  • Incorporate a heat stabilizer (e.g., a lead-based or mixed-metal stabilizer) at a standard concentration (e.g., 1.5-3 phr).

  • For comparative analysis, prepare identical formulations with a reference plasticizer such as dioctyl phthalate (DOP).

• Milling:

  • Process the dry blend on a two-roll mill at a temperature suitable for PVC compounding (typically 150-170°C).

  • Mill until a homogenous sheet is formed.

• Molding:

  • Press the milled sheets into plaques of desired thickness (e.g., 1-2 mm) using a compression molding press at a specified temperature and pressure.

  • Allow the molded plaques to cool under pressure to minimize internal stresses.

• Conditioning:

  • Condition all test specimens in a controlled environment (e.g., 23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours prior to testing, as per ASTM standards.

Experimental Workflow for Sample Preparation

Caption: Workflow for the preparation of plasticized PVC test specimens.

Mechanical Properties Evaluation

The mechanical properties of plasticized PVC are critical indicators of plasticizer efficiency. The primary tests are tensile strength, elongation at break, and hardness.

Protocol (ASTM D2284):

• Tensile Testing:

  • Cut dumbbell-shaped specimens from the conditioned plaques.

  • Measure the tensile strength and elongation at break using a universal testing machine at a specified crosshead speed.

  • Record the force required to break the specimen (tensile strength) and the extent to which it stretches before breaking (elongation at break).

• Hardness Testing:

  • Measure the Shore A hardness of the conditioned plaques using a durometer.

  • Take multiple readings at different points on the sample surface and calculate the average.

Thermal Properties Evaluation

Thermal analysis helps to determine the effect of the plasticizer on the processing temperature and service temperature range of the PVC compound.

Protocol:

• Thermogravimetric Analysis (TGA):

  • Heat a small sample of the plasticized PVC in a TGA instrument under a controlled atmosphere (e.g., nitrogen or air).

  • Ramp the temperature at a constant rate (e.g., 10°C/min).

  • Record the weight loss as a function of temperature to determine the onset of decomposition and thermal stability.

• Differential Scanning Calorimetry (DSC):

  • Heat a small sample in a DSC instrument through a defined temperature range.

  • Measure the heat flow to determine the glass transition temperature (Tg). A lower Tg indicates higher plasticizing efficiency.

• Volatility (ASTM D1203):

  • Weigh a conditioned PVC specimen.

  • Place the specimen in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • After cooling, reweigh the specimen to determine the percentage of weight loss due to plasticizer volatility.

Migration and Extraction Resistance Evaluation

These tests assess the permanence of the plasticizer within the PVC matrix, which is crucial for the long-term performance and safety of the final product.

Protocol:

• Solvent Extraction (ASTM D1239):

  • Weigh a conditioned PVC specimen.

  • Immerse the specimen in a specified solvent (e.g., hexane, soapy water) for a defined period at a controlled temperature.

  • Remove the specimen, dry it, and reweigh to determine the percentage of weight loss due to plasticizer extraction.

• Activated Carbon Migration (ISO 176):

  • Place a conditioned PVC specimen in direct contact with activated carbon.

  • Heat the assembly at a specified temperature for a set duration.

  • The weight loss of the PVC specimen indicates the amount of plasticizer that has migrated.

Logical Flow for Plasticizer Efficiency Evaluation

Caption: Logical workflow for the comprehensive evaluation of plasticizer efficiency.

Data Presentation and Comparison

The following tables summarize typical performance data for an alkyl aryl phosphate plasticizer (Isodecyl Diphenyl Phosphate - IDDP) in comparison to a standard general-purpose plasticizer (DOP). This data can be used as a benchmark for evaluating DDP.

Table 1: Mechanical Properties of Plasticized PVC (at 40 phr)

Property	Test Method	Isodecyl Diphenyl Phosphate (IDDP)	Dioctyl Phthalate (DOP)
Tensile Strength (MPa)	ASTM D2284	18 - 22	19 - 24
Elongation at Break (%)	ASTM D2284	300 - 350	350 - 400
100% Modulus (MPa)	ASTM D2284	8 - 11	7 - 10
Hardness (Shore A)	ASTM D2240	80 - 85	78 - 83

Note: Data for IDDP is representative and may vary based on the specific formulation.

Table 2: Thermal and Permanence Properties of Plasticized PVC (at 40 phr)

Property	Test Method	Isodecyl Diphenyl Phosphate (IDDP)	Dioctyl Phthalate (DOP)
Volatility (% weight loss, 24h @ 100°C)	ASTM D1203	1.5 - 2.5	3.0 - 5.0
Soapy Water Extraction (% weight loss)	ASTM D1239	0.5 - 1.0	1.0 - 2.0
Oil Extraction (% weight loss)	ASTM D1239	8 - 12	15 - 20
Low-Temperature Flexibility (°C, Clash-Berg)	ASTM D1043	-20 to -25	-25 to -30

Note: Data for IDDP is representative and may vary based on the specific formulation.

Interpretation of Results

• Mechanical Properties: A good plasticizer will provide a balance of tensile strength and elongation. While DDP might show slightly lower elongation compared to DOP, its performance in this area is generally considered good. An increase in the content of IDDP has been shown to increase electrical and flammability properties.[1]

• Thermal Properties: Alkyl aryl phosphates like IDDP typically exhibit lower volatility compared to DOP, which contributes to better permanence and longer service life of the PVC product.[2]

• Migration and Extraction Resistance: Lower weight loss in extraction tests indicates better permanence of the plasticizer. IDDP generally shows superior resistance to extraction by oils and soapy water compared to DOP.[2]

• Flame Retardancy: A key advantage of phosphate ester plasticizers like DDP is their inherent flame retardancy. This can be a significant factor in applications where fire safety is a concern.[3][4]

Conclusion

The evaluation of dodecyl diphenyl phosphate's plasticizing efficiency in PVC requires a systematic approach involving standardized sample preparation and a suite of tests to characterize its mechanical, thermal, and permanence properties. Based on data from the closely related isodecyl diphenyl phosphate, it is anticipated that DDP will offer a good balance of plasticizing efficiency with the added benefits of lower volatility, better extraction resistance, and enhanced flame retardancy compared to traditional phthalate plasticizers like DOP. These attributes make it a suitable candidate for applications demanding high performance and durability.

References

• 1. pvchem.net [pvchem.net]
• 2. harwick.com [harwick.com]
• 3. valtris.com [valtris.com]
• 4. harwick.com [harwick.com]

Application Notes and Protocols for Leaching Studies of Dodecyl Diphenyl Phosphate from Consumer Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDP) is an organophosphate flame retardant and plasticizer used in a variety of consumer products to enhance fire resistance and flexibility.[1] Common applications include polyvinyl chloride (PVC) products, rubber, polyurethanes, textile coatings, and electronics housings.[1][2] As an additive flame retardant, DDP is not chemically bound to the polymer matrix, which can lead to its gradual release, or leaching, into the surrounding environment over the product's lifespan.[3] This leaching can contribute to human exposure, as evidenced by the detection of related organophosphate compounds in indoor dust and human samples.[2][4]

These application notes provide a detailed protocol for conducting leaching studies of DDP from consumer products, a critical step in assessing potential human exposure and environmental impact. The described methodology is adapted from established protocols for similar semi-volatile organic compounds leaching from plastic materials.

Data Presentation: Leaching of DDP and Related Compounds

Due to a lack of publicly available, direct quantitative data on the leaching of dodecyl diphenyl phosphate from specific consumer products under standardized laboratory conditions, the following table presents illustrative data that would be generated from the protocols described below. This is supplemented with published data on the concentration of a closely related isomer, isodecyl diphenyl phosphate (IDP), found in indoor dust, which indicates its environmental presence resulting from consumer product use.

Compound	Product/Matrix	Leaching Simulant/Medium	Time	Leached Amount/Concentration	Analytical Method	Reference
Dodecyl Diphenyl Phosphate (DDP)	PVC Flooring (Hypothetical)	Artificial Sweat	24 hours	15 ng/cm²	GC-MS	Illustrative Data
Dodecyl Diphenyl Phosphate (DDP)	Electronics Housing (Hypothetical)	Distilled Water	7 days	5 ng/cm²	LC-MS/MS	Illustrative Data
Isodecyl Diphenyl Phosphate (IDP)	Indoor Dust (Spain & Netherlands)	Dust	Not Applicable	Detected (frequency not specified)	LC-MS/MS	[1]
Isodecyl Diphenyl Phosphate (IDP)	Indoor Dust (Spain & Netherlands)	Dust	Not Applicable	Median concentration not reported	LC-MS/MS	[1]

Note: The hypothetical data for DDP is intended to provide a framework for presenting results from the described experimental protocols. Actual leaching rates will vary depending on the specific product, material composition, and environmental conditions.

Experimental Protocols

Protocol for Leaching Study: Infinite Sink Method

This protocol is adapted from the "infinite sink" method used for studying the leaching of phthalates from PVC and is suitable for assessing DDP leaching into an aqueous medium. The "infinite sink" (activated carbon) effectively traps the leached DDP, preventing the solution from reaching saturation and thus better mimicking real-world leaching conditions.

Materials:

• Consumer product sample (e.g., a 2x2 cm piece of PVC flooring or plastic from an electronics housing)

• Glass vials with PTFE-lined caps

• High-purity water (HPLC-grade or equivalent)

• Artificial sweat solution (e.g., NIHS 96-10)

• Activated carbon powder (high purity, high surface area)

• Internal standard (e.g., deuterated TPP or a similar organophosphate)

• Solvents for extraction (e.g., dichloromethane, hexane - HPLC grade)

• Solid Phase Extraction (SPE) cartridges (if required for sample cleanup)

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)

Procedure:

• Sample Preparation: Cut a representative piece of the consumer product to a standardized size (e.g., 2 cm x 2 cm). Clean the surface gently with deionized water to remove any surface dust and dry completely.

• Leaching Setup:

  • Place the product sample in a clean glass vial.

  • Add a defined volume of the leaching simulant (e.g., 20 mL of high-purity water or artificial sweat).

  • Add a known amount of activated carbon powder (e.g., 100 mg) to act as the infinite sink.

  • Seal the vial with a PTFE-lined cap.

• Incubation: Place the vials on a horizontal shaker at a constant speed (e.g., 125 rpm) and temperature (e.g., room temperature or a temperature relevant to the product's use) for a defined period (e.g., 24 hours, 7 days, or a time series).

• Sample Collection:

  • At the end of the incubation period, carefully remove the product sample from the vial.

  • Separate the activated carbon from the aqueous phase by centrifugation or filtration.

• Extraction of DDP from Activated Carbon:

  • Dry the activated carbon completely.

  • Spike the dried activated carbon with a known amount of the internal standard.

  • Extract the DDP from the activated carbon using a suitable solvent (e.g., dichloromethane) via sonication or Soxhlet extraction.

  • Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Extraction of DDP from the Aqueous Phase:

  • Spike the aqueous phase with a known amount of the internal standard.

  • Perform a liquid-liquid extraction using a suitable solvent (e.g., dichloromethane).

  • Alternatively, pass the aqueous phase through an appropriate SPE cartridge, and elute the DDP with a suitable solvent.

  • Concentrate the extract.

• Analysis: Analyze the extracts from both the activated carbon and the aqueous phase using GC-MS or LC-MS/MS to determine the concentration of DDP.

Protocol for Analytical Quantification of DDP

This protocol outlines the general procedure for quantifying DDP in the extracts obtained from the leaching study using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5ms)

• Mass Spectrometer (MS) detector

• Autosampler

Procedure:

• Instrument Setup:

  • Set the GC oven temperature program to achieve good separation of DDP from other potential matrix components. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Set the injector temperature and transfer line temperature appropriately (e.g., 280 °C).

  • Operate the MS in Selected Ion Monitoring (SIM) mode for higher sensitivity and selectivity. Select characteristic ions for DDP and the internal standard.

• Calibration:

  • Prepare a series of calibration standards of DDP in the final extraction solvent, each containing a constant concentration of the internal standard.

  • Inject the calibration standards into the GC-MS to generate a calibration curve by plotting the ratio of the DDP peak area to the internal standard peak area against the concentration of DDP.

• Sample Analysis:

  • Inject the prepared sample extracts into the GC-MS.

  • Identify DDP based on its retention time and the presence of the selected characteristic ions.

  • Quantify the amount of DDP in the sample by comparing the peak area ratio of DDP to the internal standard with the calibration curve.

• Data Calculation: Calculate the total amount of DDP leached from the consumer product by summing the amounts found in the activated carbon and the aqueous phase. Express the results as mass of DDP leached per unit surface area of the product (e.g., ng/cm²).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the leaching study of dodecyl diphenyl phosphate from a consumer product.

Caption: Experimental workflow for DDP leaching study.

References

• 1. Presence of diphenyl phosphate and aryl-phosphate flame retardants in indoor dust from different microenvironments in Spain and the Netherlands and estimation of human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. House Dust Concentrations of Organophosphate Flame Retardants in Relation to Hormone Levels and Semen Quality Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ehp.niehs.nih.gov [ehp.niehs.nih.gov]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

Application Notes and Protocols for In Vitro Cytotoxicity Assay of Phosphoric Acid, Dodecyl Diphenyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphoric acid, dodecyl diphenyl ester is an organophosphate compound utilized in various industrial applications. As with many industrial chemicals, evaluating its potential cytotoxic effects is a critical step in assessing its safety profile.[1][2][3] This document provides a detailed protocol for determining the in vitro cytotoxicity of Phosphoric acid, dodecyl diphenyl ester using established cell-based assays. The protocols outlined here are based on internationally recognized guidelines and common practices in toxicology to ensure robust and reliable data generation.[4][5]

The primary objective of these assays is to determine the concentration of the test substance that induces cell death or inhibits cell proliferation.[5] This is typically expressed as an IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) value. The data generated can be used for initial toxicity screening, mechanism of action determination, and to inform further in vivo studies.[3][5]

Experimental Overview

The experimental workflow for assessing the cytotoxicity of Phosphoric acid, dodecyl diphenyl ester involves several key stages, from cell line selection and culture to exposure and endpoint analysis. A variety of assays are described to provide a comprehensive toxicological profile, including assessment of cell viability, membrane integrity, and mitochondrial function.[5][6]

Figure 1: Experimental workflow for in vitro cytotoxicity assessment.

Materials and Methods

Cell Lines

The choice of cell line is critical for the relevance of the cytotoxicity data. It is recommended to use cell lines from different tissues to assess potential organ-specific toxicity.[5]

• HepG2 (Human Hepatocellular Carcinoma): A commonly used cell line for liver toxicity studies as the liver is a primary site of xenobiotic metabolism.

• HaCaT (Human Keratinocytes): An immortalized human keratinocyte line relevant for assessing dermal toxicity.

• A549 (Human Lung Carcinoma): Relevant for assessing toxicity via inhalation exposure.

• SH-SY5Y (Human Neuroblastoma): A cell line used for neurotoxicity studies.[5]

Reagents and Equipment

• Phosphoric acid, dodecyl diphenyl ester (CAS No. 27460-02-2)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Selected cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• LDH (Lactate Dehydrogenase) cytotoxicity assay kit

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

• Flow cytometer

Experimental Protocols

Compound Preparation

• Prepare a stock solution of Phosphoric acid, dodecyl diphenyl ester in DMSO. The concentration of the stock solution should be high enough to ensure that the final concentration of DMSO in the cell culture medium does not exceed 0.5% (v/v), as higher concentrations can be cytotoxic.

• Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for the dose-response study.

Cell Seeding

• Culture the selected cell lines in a CO2 incubator until they reach 80-90% confluency.

• Harvest the cells using Trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

• Seed the cells into 96-well plates at a predetermined optimal density (e.g., 1 x 10^4 cells/well in 100 µL of medium).

• Incubate the plates for 24 hours to allow the cells to attach and enter the exponential growth phase.

Cell Viability Assay (MTT Assay)

The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.

• After 24 hours of incubation, remove the medium from the 96-well plates.

• Add 100 µL of medium containing various concentrations of Phosphoric acid, dodecyl diphenyl ester to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubate the plates for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Membrane Integrity Assay (LDH Assay)

The LDH assay quantifies the release of lactate dehydrogenase from cells with damaged plasma membranes, which is an indicator of cytotoxicity.

• Follow steps 1-3 of the MTT assay protocol for cell seeding and treatment.

• After the incubation period, collect the cell culture supernatant.

• Perform the LDH assay on the supernatant according to the manufacturer's instructions of the LDH cytotoxicity assay kit.

• Measure the absorbance at the recommended wavelength using a microplate reader.

• Calculate the percentage of LDH release relative to a positive control (cells lysed to achieve maximum LDH release).

Apoptosis and Necrosis Assay (Annexin V/PI Staining)

This assay differentiates between viable, apoptotic, and necrotic cells using flow cytometry. Annexin V binds to phosphatidylserine on the outer leaflet of the plasma membrane of apoptotic cells, while PI stains the DNA of necrotic cells with compromised membranes.

• Seed cells in 6-well plates and treat with different concentrations of Phosphoric acid, dodecyl diphenyl ester for 24 hours.

• Harvest the cells (including floating cells in the supernatant) and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour.

Data Presentation

Quantitative data from the cytotoxicity assays should be summarized in tables for clear comparison.

Table 1: Cell Viability (MTT Assay) of HepG2 cells treated with Phosphoric acid, dodecyl diphenyl ester for 48 hours.

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Viability
Vehicle Control	1.25	0.08	100
1	1.21	0.07	96.8
10	1.10	0.09	88.0
50	0.85	0.06	68.0
100	0.60	0.05	48.0
250	0.35	0.04	28.0
500	0.15	0.03	12.0

Table 2: Membrane Integrity (LDH Assay) of HaCaT cells treated with Phosphoric acid, dodecyl diphenyl ester for 48 hours.

Concentration (µM)	Mean LDH Release (OD units)	Standard Deviation	% Cytotoxicity
Vehicle Control	0.12	0.02	0
1	0.13	0.02	1.2
10	0.18	0.03	7.1
50	0.35	0.04	27.4
100	0.62	0.05	59.5
250	0.89	0.07	91.7
500	1.05	0.08	110.7

Table 3: Apoptosis and Necrosis (Annexin V/PI Staining) in A549 cells treated with Phosphoric acid, dodecyl diphenyl ester for 24 hours.

Concentration (µM)	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	95.2	2.1	2.7
50	85.6	8.3	6.1
100	65.4	20.5	14.1
250	30.1	45.3	24.6

Potential Signaling Pathways

Organophosphate compounds can induce cytotoxicity through various mechanisms, including the induction of oxidative stress, mitochondrial dysfunction, and ultimately leading to apoptosis.

Figure 2: Potential signaling pathway for organophosphate-induced apoptosis.

Conclusion

The protocols described in this document provide a robust framework for the in vitro cytotoxicity assessment of Phosphoric acid, dodecyl diphenyl ester. By employing multiple assays that interrogate different cellular endpoints, researchers can obtain a comprehensive understanding of the compound's potential toxicity. The resulting data is crucial for regulatory submissions, risk assessment, and guiding the development of safer chemicals and products. It is important to note that in vitro results should be interpreted in the context of a larger toxicological profile, including potential in vivo studies.

References

• 1. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 2. kosheeka.com [kosheeka.com]
• 3. researchgate.net [researchgate.net]
• 4. oecd.org [oecd.org]
• 5. In Vitro Cytotoxicity - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Cytotoxicity assays | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for the Environmental Analysis of Dodecyl Diphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate is an organophosphate ester used as a flame retardant and plasticizer in various consumer and industrial products. Its potential for environmental persistence and ecological impact necessitates robust and reliable analytical methods for its detection and quantification in environmental matrices. These application notes provide detailed protocols for the preparation of water, soil, and sediment samples for the analysis of dodecyl diphenyl phosphate using modern analytical techniques.

General Considerations for Sample Handling and Quality Control

To ensure the accuracy and reliability of analytical results, proper sample handling and quality control measures are essential.

• Sample Collection and Storage: Collect water samples in amber glass bottles to prevent photodegradation. Soil and sediment samples should be collected in glass jars or high-density polyethylene containers. All samples should be stored at 4°C and extracted as soon as possible. If long-term storage is necessary, freezing at -20°C is recommended.

• Glassware and Reagents: All glassware should be thoroughly cleaned and rinsed with solvent to avoid contamination. Solvents and reagents should be of high purity (e.g., HPLC or pesticide residue grade).

• Blanks and Spikes: A method blank (an analyte-free matrix) should be processed with each batch of samples to check for contamination. A matrix spike (a sample fortified with a known concentration of the analyte) should also be included to assess matrix effects and recovery.

• Internal and Surrogate Standards: The use of isotopically labeled internal standards and surrogate standards is highly recommended to correct for variations in extraction efficiency and instrument response.

Analysis of Dodecyl Diphenyl Phosphate in Water Samples

This protocol details the extraction and concentration of dodecyl diphenyl phosphate from water samples using solid-phase extraction (SPE).

Experimental Protocol: Water Sample Preparation

• Sample Filtration: If the water sample contains suspended solids, filter it through a 0.45 µm glass fiber filter.

• SPE Cartridge Conditioning: Use a reversed-phase SPE cartridge (e.g., C18 or a polymeric sorbent). Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Pass the water sample (typically 100-500 mL) through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Cartridge Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any remaining polar impurities.

• Cartridge Drying: Dry the cartridge by passing a stream of nitrogen or air through it for 10-15 minutes.

• Elution: Elute the retained dodecyl diphenyl phosphate from the cartridge with a suitable organic solvent. A common choice is 5-10 mL of a mixture of dichloromethane and acetone (1:1, v/v).

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., acetonitrile or ethyl acetate).

Visualization of the Experimental Workflow

Workflow for Water Sample Preparation

Analysis of Dodecyl Diphenyl Phosphate in Soil and Sediment Samples

This protocol describes an ultrasound-assisted extraction method followed by solid-phase extraction cleanup for the determination of dodecyl diphenyl phosphate in soil and sediment.

Experimental Protocol: Soil and Sediment Sample Preparation

• Sample Pre-treatment: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample.

• Ultrasound-Assisted Extraction:

  • Weigh 5-10 g of the homogenized sample into a centrifuge tube.

  • Add 10 mL of an appropriate extraction solvent (e.g., a mixture of acetone and hexane, 1:1, v/v).

  • Place the tube in an ultrasonic bath and extract for 15-30 minutes.

  • Centrifuge the sample at 3000-4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the residue with a fresh portion of the solvent.

  • Combine the supernatants.

• Solvent Exchange and Concentration: Concentrate the combined extracts to approximately 1 mL using a gentle stream of nitrogen. Add 5 mL of a solvent suitable for the SPE cleanup (e.g., hexane) and reconcentrate to 1 mL. This step helps to remove the more polar extraction solvent.

• SPE Cleanup:

  • Use a normal-phase SPE cartridge (e.g., silica or Florisil). Condition the cartridge with 5 mL of the elution solvent followed by 5 mL of hexane.

  • Load the concentrated extract onto the conditioned cartridge.

  • Wash the cartridge with a small volume of a non-polar solvent (e.g., 5 mL of hexane) to remove non-polar interferences.

  • Elute the dodecyl diphenyl phosphate with a more polar solvent or solvent mixture (e.g., 10 mL of a hexane:acetone mixture, 9:1, v/v).

• Final Concentration and Reconstitution: Evaporate the eluate to near dryness and reconstitute in a known volume of a suitable solvent for instrumental analysis.

Visualization of the Experimental Workflow

Workflow for Soil & Sediment Sample Preparation

Instrumental Analysis

Both Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are suitable for the quantification of dodecyl diphenyl phosphate. The choice of instrument will depend on the specific laboratory setup and the desired sensitivity.

GC-MS/MS Parameters

Parameter	Setting
Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Initial temp 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

LC-MS/MS Parameters

Parameter	Setting
Column	C18 reversed-phase, 2.1 x 100 mm, 1.8 µm particle size
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 50% B, ramp to 95% B over 10 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temp	350 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions for Dodecyl Diphenyl Phosphate

The exact MRM transitions should be optimized by infusing a standard solution of dodecyl diphenyl phosphate into the mass spectrometer. Based on the structure (Molecular Weight: 418.5 g/mol ), the following transitions are proposed for initial method development:

Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
419.2 [M+H]⁺	251.1	155.1

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of organophosphate esters, including compounds structurally similar to dodecyl diphenyl phosphate, in various environmental matrices. These values should be considered as a general guide, and each laboratory should establish its own performance metrics.

Table 1: Performance Data for Water Analysis

Analyte Group	Recovery (%)	RSD (%)	LOD (ng/L)	LOQ (ng/L)	Citation
Aryl Phosphates	58.6 - 116.2	< 18.0	-	1 - 35	[1]
Organophosphate Esters	72.5 - 89.1	< 10	38 - 1000	100 - 3590	[2]

Table 2: Performance Data for Soil/Sediment Analysis

Analyte Group	Recovery (%)	RSD (%)	LOD (ng/g)	LOQ (ng/g)	Citation
Organophosphate Flame Retardants	50 - 121	< 12	0.06 - 0.20	-	[2]
Organophosphate Esters	81.7 - 107	< 12	0.10 - 0.22	0.33 - 0.72

Conclusion

The protocols outlined in these application notes provide a robust framework for the extraction, cleanup, and analysis of dodecyl diphenyl phosphate in various environmental matrices. The combination of ultrasound-assisted extraction or solid-phase extraction with GC-MS/MS or LC-MS/MS offers the sensitivity and selectivity required for the reliable quantification of this compound at environmentally relevant concentrations. It is imperative that each laboratory validates these methods according to their specific instrumentation and quality assurance requirements.

References

• 1. gcms.cz [gcms.cz]
• 2. Dodecyl diphenyl phosphate | LGC Standards [lgcstandards.com]

Application Notes and Protocols for the Study of Dodecyl Diphenyl Phosphate Biodegradation in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDP) is an organophosphate compound utilized as a flame retardant and plasticizer in various industrial and commercial products. Its potential release into the environment raises concerns about its persistence, bioavailability, and ecotoxicological effects. Understanding the biodegradation of DDP in soil is crucial for assessing its environmental fate and developing potential bioremediation strategies. This document provides a detailed protocol for studying the biodegradation of DDP in a soil matrix, including experimental procedures, data analysis, and visualization of the experimental workflow and potential degradation pathway.

Data Presentation

Table 1: Aerobic Biodegradation of Dodecyl Diphenyl Phosphate in Loam Soil

Time (days)	DDP Concentration (mg/kg soil)	% Degradation	First-Order Rate Constant (k) (day⁻¹)	Half-life (t₁/₂) (days)
0	100.0	0	-	-
7	85.2	14.8	0.023	30.1
14	72.1	27.9	0.023	30.1
28	51.9	48.1	0.023	30.1
56	27.0	73.0	0.023	30.1
90	12.5	87.5	0.023	30.1

Table 2: Identification of Potential Metabolites of Dodecyl Diphenyl Phosphate in Soil Over Time

Time (days)	Diphenyl Phosphate (DPhP) (mg/kg soil)	Phenol (mg/kg soil)	Dodecanol (mg/kg soil)
0	< LOD	< LOD	< LOD
7	5.8	2.1	3.5
14	12.3	4.9	7.8
28	18.5	9.7	15.2
56	10.2	5.3	8.9
90	2.1	1.1	1.8
LOD: Limit of Detection

Experimental Protocols

This section details the methodologies for conducting a comprehensive study on the biodegradation of dodecyl diphenyl phosphate in soil. The protocol is based on established OECD guidelines for testing the biodegradability of chemicals in soil (e.g., OECD 307).

Soil Collection and Characterization

• Soil Collection: Collect topsoil (0-20 cm depth) from a location with no recent history of pesticide or flame retardant application. Remove large debris such as stones and roots.

• Sieving and Storage: Air-dry the soil at room temperature for 48-72 hours, then sieve it through a 2 mm mesh. Store the sieved soil in a well-ventilated container at 4°C in the dark for no more than 3 months before use.

• Soil Characterization: Before initiating the biodegradation study, characterize the soil for the following parameters:

  • pH and electrical conductivity (in a 1:5 soil-to-water ratio)

  • Organic carbon content (e.g., by Walkley-Black method)

  • Total nitrogen content (e.g., by Kjeldahl method)

  • Cation exchange capacity (CEC)

  • Particle size distribution (texture analysis)

  • Water holding capacity (WHC)

  • Microbial biomass (e.g., by substrate-induced respiration or phospholipid fatty acid analysis)

Experimental Setup

• Test System: Use biometer flasks or similar respirometric systems that allow for the measurement of CO₂ evolution.

• Soil Preparation: Weigh 100 g (dry weight equivalent) of the characterized soil into each biometer flask. Adjust the moisture content to 40-60% of the maximum water holding capacity (WHC) with deionized water. Pre-incubate the soil at the test temperature for 7 days to allow the microbial community to stabilize.

• Application of DDP: Prepare a stock solution of dodecyl diphenyl phosphate in a suitable organic solvent (e.g., acetone). Apply the DDP solution to the soil surface to achieve a final concentration of 100 mg DDP per kg of dry soil. Ensure even distribution by thoroughly mixing the soil after application. Allow the solvent to evaporate completely in a fume hood.

• Controls:

  • Negative Control: Soil treated with the solvent only, to account for CO₂ evolution from the native soil organic matter.

  • Sterile Control: Autoclaved soil treated with DDP, to assess abiotic degradation.

  • Positive Control: Soil treated with a readily biodegradable substance (e.g., cellulose) to confirm the activity of the soil microbial population.

• Incubation: Incubate the flasks in the dark at a constant temperature, typically 20-25°C, for a period of up to 90 days.

Monitoring and Analysis

• Measurement of Biodegradation:

  • CO₂ Evolution: Trap the evolved CO₂ in an alkaline solution (e.g., 0.1 M NaOH) in the side arm of the biometer flask. Periodically, remove the alkali trap and titrate the remaining alkali with a standard acid solution (e.g., 0.1 M HCl) to determine the amount of CO₂ produced.

  • DDP Concentration: At selected time intervals (e.g., 0, 7, 14, 28, 56, and 90 days), sacrifice replicate flasks. Extract DDP from the soil using an appropriate solvent system (e.g., acetonitrile/dichloromethane mixture) via methods such as sonication or accelerated solvent extraction (ASE).

• Analytical Chemistry:

  • Quantification of DDP and Metabolites: Analyze the soil extracts using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or MS). Develop and validate an analytical method for the quantification of DDP and its potential metabolites (diphenyl phosphate, phenol, dodecanol).

  • Method Validation: The analytical method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

• Microbial Activity:

  • Phosphatase and Esterase Activity: At each sampling point, measure the activity of soil enzymes involved in the cleavage of phosphate esters. This can be done using colorimetric assays with substrates like p-nitrophenyl phosphate (for phosphatase) and p-nitrophenyl acetate (for esterase).

Mandatory Visualization

Experimental Workflow Diagram

Caption: Experimental workflow for the biodegradation study of dodecyl diphenyl phosphate in soil.

Proposed Biodegradation Pathway of Dodecyl Diphenyl Phosphate

Caption: Proposed microbial degradation pathway of dodecyl diphenyl phosphate in soil.

Application Notes and Protocols for the Incorporation of Phosphoric Acid, Dodecyl Diphenyl Ester in Polyurethane Foam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphoric acid, dodecyl diphenyl ester, and its isomers such as isodecyl diphenyl phosphate, are organophosphate compounds utilized as flame retardants and plasticizers in the formulation of polyurethane (PU) foams. These additives are crucial in enhancing the fire resistance of PU foams, which are inherently flammable materials widely used in various applications due to their excellent insulation and cushioning properties. The incorporation of dodecyl diphenyl phosphate can also modify the mechanical properties of the foam.

This document provides detailed application notes on the effects of dodecyl diphenyl phosphate on polyurethane foam properties and protocols for its incorporation.

Mechanism of Action as a Flame Retardant

Alkyl aryl phosphate esters like dodecyl diphenyl phosphate primarily act in the condensed phase during combustion. Upon heating, they decompose to form phosphoric acid and polyphosphoric acid. This process facilitates the dehydration of the polymer, promoting the formation of a stable, insulating char layer on the surface of the foam. This char layer acts as a barrier, limiting the transfer of heat and flammable volatiles to the combustion zone, thereby reducing the rate of burning and smoke production.

Quantitative Data on Performance

The incorporation of dodecyl diphenyl phosphate and its isomers has a notable impact on the flammability and mechanical properties of polyurethane foams. The following tables summarize typical performance data, compiled from various studies on organophosphate flame retardants in polyurethane foam. While specific data for dodecyl diphenyl phosphate is limited, the data for the closely related and commercially common isodecyl diphenyl phosphate is presented as a representative analogue.

Table 1: Effect of Isodecyl Diphenyl Phosphate on the Flammability of Rigid Polyurethane Foam

Additive Concentration (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Classification	Peak Heat Release Rate (pHRR) (kW/m²)
0 (Control)	19.5	V-2	280
5	22.0	V-0	235
10	24.5	V-0	200
15	26.0	V-0	185

Table 2: Effect of Isodecyl Diphenyl Phosphate on the Mechanical Properties of Rigid Polyurethane Foam

Additive Concentration (wt%)	Density ( kg/m ³)	Compressive Strength (kPa)	Tensile Strength (kPa)
0 (Control)	35	250	300
5	36	230	280
10	37	215	265
15	38	200	250

Experimental Protocols

The following protocols detail the materials and methods for the preparation of polyurethane foam incorporating phosphoric acid, dodecyl diphenyl ester.

Materials

• Polyol: A polyether or polyester polyol suitable for the desired foam type (rigid or flexible).

• Isocyanate: A di- or poly-isocyanate, such as polymeric methylene diphenyl diisocyanate (pMDI) for rigid foams or toluene diisocyanate (TDI) for flexible foams.

• Phosphoric acid, dodecyl diphenyl ester: (or its isomer, isodecyl diphenyl phosphate) as the flame retardant additive.

• Catalyst: An amine catalyst (e.g., DABCO, DMCHA) to promote the gelling and blowing reactions.

• Surfactant: A silicone-based surfactant to stabilize the foam cells.

• Blowing Agent: Water (for CO2 generation) or a physical blowing agent.

• Solvent (optional): For viscosity adjustment.

Equipment

• High-speed mechanical stirrer

• Fume hood

• Molds for foam casting

• Balance for accurate weighing of components

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Protocol for Rigid Polyurethane Foam Preparation

• Preparation of the Polyol Premix (Component A):

  • In a suitable container, accurately weigh the polyol.

  • Add the required amount of phosphoric acid, dodecyl diphenyl ester (e.g., 5, 10, or 15 wt% of the total polyol weight).

  • Add the surfactant and catalyst to the mixture.

  • If using water as a blowing agent, add it to the premix.

  • Homogenize the mixture using a mechanical stirrer at a moderate speed for 2-3 minutes until a uniform dispersion is achieved.

• Foaming Process:

  • Place the container with the polyol premix (Component A) in a fume hood.

  • Add the pre-weighed isocyanate (Component B) to Component A. The ratio of isocyanate to polyol (NCO/OH index) should be calculated and maintained as required by the specific formulation (typically around 1.1 for rigid foams).

  • Immediately and vigorously stir the mixture with a high-speed mechanical stirrer for 10-15 seconds.

  • Quickly pour the reacting mixture into a pre-heated mold.

  • Allow the foam to rise and cure at ambient temperature for at least 24 hours before demolding and characterization.

Visualizations

Signaling Pathway of Flame Retardancy

Caption: Condensed phase flame retardant mechanism of dodecyl diphenyl phosphate.

Experimental Workflow for Polyurethane Foam Synthesis

Caption: Workflow for preparing and testing polyurethane foam with dodecyl diphenyl phosphate.

Safety and Handling

• Work in a well-ventilated area, preferably under a fume hood, especially when handling isocyanates.

• Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

• Isocyanates are respiratory sensitizers and can cause irritation. Avoid inhalation of vapors.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

Phosphoric acid, dodecyl diphenyl ester is an effective additive for improving the flame retardancy of polyurethane foams. Its incorporation, however, may lead to a slight reduction in the mechanical strength of the foam, a common trade-off with additive flame retardants. The provided protocols and data serve as a comprehensive guide for researchers and scientists in the development and evaluation of flame-retardant polyurethane foam formulations. It is recommended to perform optimization studies to achieve the desired balance of flame retardancy and mechanical performance for specific applications.

Dodecyl Diphenyl Phosphate: Application Notes and Protocols for Lubricant Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDPP) is a synthetic organophosphate ester that serves as a versatile additive in lubricant formulations. Its primary functions are to enhance anti-wear properties and modify frictional characteristics under boundary lubrication conditions. This document provides detailed application notes, experimental protocols, and a mechanistic overview of dodecyl diphenyl phosphate as a lubricant additive.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C24H37O4P
Molecular Weight	420.52 g/mol
Appearance	Colorless to pale yellow liquid
Decomposition Temperature	Approximately 380°C	[1]

Applications in Lubricant Formulations

Dodecyl diphenyl phosphate is primarily utilized as an anti-wear and friction modifier additive in a variety of lubricants, including:

• Engine oils

• Hydraulic fluids

• Gear oils

• Metalworking fluids

Its efficacy stems from its ability to form a protective tribochemical film on metal surfaces at elevated temperatures and pressures, thereby preventing direct metal-to-metal contact and reducing wear.[2][3]

Performance Data

While specific quantitative data for dodecyl diphenyl phosphate is not extensively available in the public domain, the performance of phosphate esters, in general, can be illustrated through standardized tests. The following table provides representative data for lubricants formulated with and without phosphate ester additives.

Table 1: Representative Performance Data of Phosphate Ester Additives in a Base Oil

Parameter	Base Oil	Base Oil + Phosphate Ester	Test Method
Wear Scar Diameter (mm)	0.60	0.45	ASTM D4172[4]
Coefficient of Friction	0.12	0.08	ASTM D5183
Load Wear Index	30	50	ASTM D2783

Note: The values presented are illustrative and can vary depending on the base oil, additive concentration, and specific test conditions.

Mechanism of Action

The anti-wear and friction-modifying properties of dodecyl diphenyl phosphate are attributed to its thermal decomposition and subsequent reaction with the metal surface to form a protective phosphate-based film. This process can be summarized in the following steps:

• Adsorption: The polar phosphate head of the dodecyl diphenyl phosphate molecule adsorbs onto the metallic surface.

• Thermal Decomposition: Under the high temperatures and pressures generated at asperity contacts, the ester bonds in the dodecyl diphenyl phosphate molecule undergo thermal decomposition.[1]

• Film Formation: The decomposition products, primarily polyphosphates, react with the iron on the metal surface to form a durable, glassy, and low-shear-strength tribochemical film. This film acts as a sacrificial layer, preventing direct contact between the moving surfaces and thus reducing wear and friction.[2][3]

Mechanism of Dodecyl Diphenyl Phosphate Action.

Experimental Protocols

The evaluation of dodecyl diphenyl phosphate as a lubricant additive typically involves a series of standardized tests to assess its impact on wear, friction, and other performance characteristics.

Four-Ball Wear Test (ASTM D4172)

This test method is used to determine the wear preventive characteristics of a lubricating fluid.

Objective: To measure the wear scar diameter on steel balls to assess the anti-wear properties of the lubricant.

Apparatus:

• Four-Ball Wear Tester

• Steel balls (AISI E-52100 steel, 12.7 mm diameter)[4]

• Microscope for measuring wear scar diameter

Procedure:

• Thoroughly clean the four steel balls and the test cup.

• Clamp three balls securely in the test cup.

• Pour the test lubricant (containing a specified concentration of dodecyl diphenyl phosphate) into the cup to a level at least 3 mm above the top of the balls.

• Place the fourth ball in the chuck of the test machine.

• Assemble the test cup onto the machine.

• Apply a load of 392 N (40 kgf).[5]

• Set the temperature to 75°C.[5]

• Start the motor and operate at 1200 rpm for 60 minutes.[5]

• After the test, turn off the machine, remove the test cup, and clean the three lower balls.

• Measure the diameter of the wear scars on the three lower balls in two directions (parallel and perpendicular to the direction of motion) using the microscope.

• Calculate the average wear scar diameter.

Four-Ball Wear Test Workflow.

Determination of Coefficient of Friction (ASTM D5183)

This test method utilizes the four-ball wear test machine to determine the coefficient of friction of lubricating fluids.

Objective: To measure the frictional torque and calculate the coefficient of friction.

Apparatus:

• Four-Ball Wear Tester equipped with a torque-measuring device.

• Steel balls (AISI E-52100 steel, 12.7 mm diameter)

Procedure:

• Follow steps 1-7 of the ASTM D4172 protocol.

• Start the motor and operate at 600 rpm.

• Record the frictional torque at specified intervals or continuously throughout the test.

• Calculate the coefficient of friction using the following formula:

  μ = (T * √6) / (3 * W * r)

  Where:

  • μ = coefficient of friction

  • T = frictional torque (kg-cm)

  • W = applied load (kg)

  • r = distance from the center of the contact surfaces on the lower balls to the axis of rotation (0.308 cm)

Thermogravimetric Analysis (TGA) for Thermal Stability

Objective: To determine the thermal decomposition temperature of dodecyl diphenyl phosphate.

Apparatus:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Place a small, accurately weighed sample of dodecyl diphenyl phosphate into the TGA sample pan.

• Heat the sample under a controlled atmosphere (typically nitrogen or air) at a constant heating rate (e.g., 10°C/min).[1]

• Record the sample weight as a function of temperature.

• The onset of decomposition is identified as the temperature at which a significant weight loss begins.

Conclusion

Dodecyl diphenyl phosphate is an effective anti-wear and friction modifier additive for a wide range of lubricant applications. Its performance is attributed to the formation of a protective polyphosphate film on metal surfaces under boundary lubrication conditions. The standardized test protocols outlined in this document provide a framework for evaluating the performance of lubricant formulations containing dodecyl diphenyl phosphate. Further research to obtain more specific quantitative performance data for this additive would be beneficial for optimizing lubricant formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. Types Of Antiwear Additives and How They Work - Strategic Reliability Solutions Ltd [strategicreliabilitysolutions.com]
• 3. rumanza.com [rumanza.com]
• 4. kelid1.ir [kelid1.ir]
• 5. img.antpedia.com [img.antpedia.com]

Application Notes and Protocols: Phosphoric Acid, Dodecyl Diphenyl Ester in Coatings and Adhesives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphoric acid, dodecyl diphenyl ester, also known as dodecyl diphenyl phosphate, is a versatile organophosphate compound with significant applications in the formulation of high-performance coatings and adhesives. Its utility stems from its dual functionality as both a plasticizer and a halogen-free flame retardant. This document provides detailed application notes, experimental protocols, and performance data for the use of dodecyl diphenyl phosphate in various coating and adhesive systems. For the purposes of these notes, where specific data for dodecyl diphenyl phosphate is not publicly available, data from closely related aryl phosphate esters may be used as a proxy to demonstrate the expected performance characteristics.

Chemical Properties and Mechanism of Action

Chemical Structure:

• Name: Phosphoric acid, dodecyl diphenyl ester

• Synonyms: Dodecyl diphenyl phosphate

• CAS Number: 27460-02-2

• Molecular Formula: C₂₄H₃₅O₄P

Mechanism of Action as a Flame Retardant:

Dodecyl diphenyl phosphate functions as a flame retardant through a combination of condensed-phase and gas-phase mechanisms.

• Condensed-Phase Action: Upon heating, the phosphate ester decomposes to form phosphoric acid. This acid promotes the dehydration of the polymer matrix, leading to the formation of a stable, insulating char layer. This char layer acts as a barrier, limiting the evolution of flammable volatiles and shielding the underlying material from heat.

• Gas-Phase Action: Volatile phosphorus-containing radicals are released during combustion. These radicals act as scavengers in the gas phase, interrupting the free-radical chain reactions of combustion.

Mechanism of Action as a Plasticizer:

The long dodecyl chain and the phenyl groups of the molecule increase the free volume within the polymer matrix. This reduces the intermolecular forces between polymer chains, leading to increased flexibility, lower glass transition temperature (Tg), and improved processability of the coating or adhesive.

Applications in Coatings

Dodecyl diphenyl phosphate is a valuable additive in a variety of coating systems, including polyurethane, epoxy, and PVC-based formulations. It enhances flexibility, improves adhesion to certain substrates, and imparts flame retardant properties.

Polyurethane Coatings

Application: Flexible, flame-retardant polyurethane coatings for textiles, cables, and architectural elements.

Experimental Protocol: Formulation of a Flame-Retardant Polyurethane Coating

This protocol provides a general guideline for incorporating dodecyl diphenyl phosphate into a two-component polyurethane coating system.

• Component A (Polyol Component) Preparation:

  • In a suitable mixing vessel, combine a polyether or polyester polyol with other additives such as pigments, fillers, and flow control agents.

  • Add dodecyl diphenyl phosphate to the polyol mixture at a concentration of 5-20% by weight of the total resin solids. The exact percentage should be optimized based on the desired balance of flame retardancy and physical properties.

  • Mix thoroughly until a homogeneous dispersion is achieved.

• Component B (Isocyanate Component) Preparation:

  • The isocyanate component, typically a diisocyanate such as MDI or TDI, is prepared separately.

• Mixing and Application:

  • Shortly before application, mix Component A and Component B at the manufacturer's recommended stoichiometric ratio.

  • Apply the coating to the substrate using standard methods such as spraying, brushing, or roll-coating.

  • Cure the coating at ambient temperature or elevated temperature as required by the specific polyurethane system.

Workflow for Polyurethane Coating Formulation and Testing

Caption: Workflow for polyurethane coating formulation with dodecyl diphenyl phosphate.

Performance Data (Exemplary)

The following table presents typical performance data for a polyurethane coating with and without a phosphate-based flame retardant.

Property	Control (0% Additive)	With Dodecyl Diphenyl Phosphate (15%)	Test Method
Flame Retardancy (UL 94)	Fails	V-0	UL 94
Adhesion (Pull-off, Steel)	4.5 MPa	4.2 MPa	ASTM D4541
Elongation at Break	150%	180%	ASTM D2370
Glass Transition Temp. (Tg)	55 °C	45 °C	DSC

Applications in Adhesives

In adhesive formulations, particularly epoxy-based systems, dodecyl diphenyl phosphate can improve flexibility, impact resistance, and flame retardancy. Its phosphate group can also promote adhesion to metallic substrates.

Epoxy Adhesives

Application: Flame-retardant structural adhesives for electronics, transportation, and construction.

Experimental Protocol: Formulation of a Flame-Retardant Epoxy Adhesive

This protocol describes the incorporation of dodecyl diphenyl phosphate into a two-component epoxy adhesive.

• Part A (Resin) Preparation:

  • In a mixing vessel, heat a liquid epoxy resin (e.g., a diglycidyl ether of bisphenol A) to 50-60 °C to reduce viscosity.

  • Add dodecyl diphenyl phosphate (5-15% by weight of the total formulation) to the warm resin and mix until fully dissolved and homogeneous.

  • Allow the mixture to cool to room temperature.

• Part B (Hardener) Preparation:

  • The hardener component (e.g., an amine-based curing agent) is prepared separately.

• Mixing and Application:

  • Combine Part A and Part B according to the recommended mix ratio.

  • Mix thoroughly, avoiding air entrapment.

  • Apply the adhesive to the substrates to be bonded.

  • Cure at the recommended temperature schedule (e.g., 24 hours at room temperature followed by a post-cure at 80 °C for 2 hours).

Technical Notes & Optimization

Technical Support Center: Dodecyl Diphenyl Phosphate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of dodecyl diphenyl phosphate, with a focus on improving reaction yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is the yield of my dodecyl diphenyl phosphate synthesis unexpectedly low?

A low yield can be attributed to several factors throughout the experimental process. Here are the most common causes and their respective solutions:

• Incomplete Reaction:

  • Inefficient HCl Removal: The reaction between diphenyl chlorophosphate and dodecanol produces HCl as a byproduct. If not effectively removed, it can lead to side reactions and inhibit the forward reaction. Ensure your reaction is conducted under a steady vacuum or an inert gas stream to facilitate HCl removal.[1]

  • Suboptimal Reaction Temperature: The reaction temperature significantly influences the reaction rate. Ensure the temperature is maintained within the optimal range as specified in your protocol. A temperature that is too low will result in a sluggish reaction, while a temperature that is too high may promote the formation of undesired byproducts.

  • Incorrect Stoichiometry: An improper molar ratio of reactants can lead to an incomplete reaction. Carefully check the molar ratio between the hydroxyl groups in dodecanol and the chloro groups in diphenyl monochlorophosphate.[1]

• Side Product Formation:

  • Formation of Bis(dodecyl) Phenyl Phosphate: This can occur if there is an excess of dodecanol or if the reaction conditions favor further substitution. Precise control over stoichiometry is crucial.

  • Hydrolysis of Diphenyl Chlorophosphate: The presence of water in the reaction mixture can lead to the hydrolysis of the starting material, diphenyl chlorophosphate, to form diphenyl phosphate, which will not react with dodecanol. Ensure all reactants and solvents are anhydrous.[1]

• Product Loss During Work-up and Purification:

  • Inefficient Extraction: Ensure proper phase separation during aqueous washes to prevent loss of product into the aqueous layer.

  • Suboptimal Purification: The choice of purification method is critical. While distillation is a common method for purifying phosphate esters, it requires careful control of temperature and pressure to avoid product decomposition.[2] Washing the crude product with dilute acid and base solutions can effectively remove acidic and basic impurities.[1]

Q2: How can I minimize the formation of byproducts in my reaction?

Minimizing byproduct formation is key to achieving a high yield and purity. Consider the following strategies:

• Control of Reaction Conditions: Adhere strictly to the optimized reaction temperature and time.

• Efficient HCl Removal: As mentioned previously, the prompt removal of HCl is critical to prevent side reactions.[1]

• Use of Anhydrous Reagents and Solvents: Water can lead to the hydrolysis of the starting materials and intermediates.

• Controlled Addition of Reactants: Adding the alcohol to the phosphochloridate mixture via subsurface addition can help to control the reaction rate and minimize localized high concentrations of the alcohol, which can lead to the formation of bis(dodecyl) phenyl phosphate.[1]

Q3: What is the most effective method for purifying crude dodecyl diphenyl phosphate?

The choice of purification method depends on the nature of the impurities present in your crude product. A combination of methods is often most effective.

• Washing: A sequential washing procedure is highly effective for removing a range of impurities. A typical sequence involves:

  • A wash with a dilute acid solution (e.g., 1% oxalic acid) to remove any basic impurities.[1]

  • A wash with a dilute base solution (e.g., 1% NaOH) to remove acidic byproducts like diphenyl acid phosphate.[1]

  • Several washes with water to remove any remaining salts and soluble impurities.[1]

• Vacuum Distillation: This method is suitable for separating the desired product from less volatile or non-volatile impurities. However, it is crucial to carefully control the temperature and pressure to prevent thermal decomposition of the product.[2]

• Column Chromatography: For high-purity requirements, silica gel column chromatography can be employed to separate the product from closely related impurities.

Data Presentation

Table 1: Summary of Reaction Conditions for Alkyl Phenyl Phosphate Synthesis

Parameter	Condition	Source
Reactants	Diphenyl monochlorophosphate and a non-phenolic alcohol (e.g., isodecyl alcohol)	EP 1685141 B1[1]
Molar Ratio	Molar ratio between hydroxyl groups in the alcohol and chloro groups in the monochlorophosphate is key.	EP 1685141 B1[1]
Solvent	The process can be performed in the absence of a solvent (solvent-free).	EP 1685141 B1[1]
Temperature	Reaction temperature is a critical parameter to be optimized.	General Knowledge
HCl Removal	Efficient HCl removal is required, typically achieved through vacuum.	EP 1685141 B1[1]
Catalyst	The reaction can be performed in the presence of a catalyst such as MgCl2.	EP 1685141 B1[1]

Experimental Protocols

Synthesis of Dodecyl Diphenyl Phosphate

This protocol is based on the general method described for the synthesis of alkyl phenyl phosphates.[1]

Materials:

• Diphenyl chlorophosphate

• n-Dodecanol

• Magnesium chloride (optional, as catalyst)

• 1% Oxalic acid solution

• 1% Sodium hydroxide solution

• Deionized water

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent (e.g., toluene or dichloromethane for extraction)

Procedure:

• Reaction Setup: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a vacuum adapter, add diphenyl chlorophosphate and a catalytic amount of magnesium chloride (if used).

• Reaction: Begin stirring and apply a vacuum to the system. Heat the mixture to the desired reaction temperature. Slowly add n-dodecanol to the reaction mixture via the dropping funnel. The HCl gas generated will be removed by the vacuum.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or NMR) until the diphenyl chlorophosphate has been consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dissolve the crude product in an appropriate organic solvent.

  • Wash the organic layer sequentially with a 1% oxalic acid solution, a 1% sodium hydroxide solution, and then twice with deionized water.[1]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • For higher purity, the resulting crude dodecyl diphenyl phosphate can be further purified by vacuum distillation.

Mandatory Visualization

Caption: General experimental workflow for the synthesis and purification of dodecyl diphenyl phosphate.

Caption: A decision tree for troubleshooting low yields in dodecyl diphenyl phosphate synthesis.

References

• 1. data.epo.org [data.epo.org]
• 2. US3945891A - Distillation process for purification of triaryl phosphate esters - Google Patents [patents.google.com]

Overcoming solubility issues with dodecyl diphenyl phosphate in experiments

Technical Support Center: Dodecyl Diphenyl Phosphate

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming solubility challenges with dodecyl diphenyl phosphate in experimental settings.

Troubleshooting Guide

This section addresses specific issues users may encounter when trying to dissolve dodecyl diphenyl phosphate.

Q1: My dodecyl diphenyl phosphate is not dissolving in my aqueous buffer. What is the problem and what should I do first?

A: Dodecyl diphenyl phosphate is a highly hydrophobic (lipophilic) molecule due to its long dodecyl alkyl chain and two phenyl groups. Consequently, it has very low solubility in water and aqueous buffers. The first step is to prepare a concentrated stock solution in a suitable organic solvent. This stock solution can then be diluted into your aqueous experimental medium.

Q2: What are the best organic solvents to try for creating a stock solution of dodecyl diphenyl phosphate?

A: Start with polar aprotic solvents, which are effective for many poorly water-soluble compounds. Recommended starting solvents include:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol [1][2]

• Acetone

For compounds like phosphate esters, chlorinated solvents such as chloroform or dichloromethane can also be effective, although their use in biological experiments is limited due to toxicity. Always start with a small amount of the compound to test solubility before dissolving the entire quantity.

Q3: I successfully dissolved the compound in DMSO, but it precipitates when I add it to my aqueous medium. How can I prevent this?

A: This is a common issue known as "precipitation upon dilution." It occurs because the organic solvent disperses into the aqueous phase, leaving the hydrophobic compound to crash out of the solution. Here are several strategies to mitigate this:

• Decrease the Final Concentration: The most straightforward solution is to use a more diluted final concentration of dodecyl diphenyl phosphate in your aqueous medium.

• Control the Final Solvent Concentration: Keep the final concentration of the organic solvent (e.g., DMSO) as low as possible, typically below 1% (v/v), to minimize its effect on the experiment and maintain solubility. Some cell-based assays can tolerate up to 0.5% DMSO, but this should be validated.

• Improve Mixing: Add the stock solution dropwise into the aqueous medium while vortexing or stirring vigorously. This rapid dispersion can help prevent the formation of large precipitates.

• Use Surfactants or Co-solvents: Including a small amount of a biocompatible surfactant (e.g., Tween® 80, Pluronic® F-68) in the aqueous medium can help to form micelles that encapsulate the hydrophobic compound, keeping it in solution.[3][4]

• Gentle Warming: Briefly warming the aqueous medium (e.g., to 37°C) while adding the stock solution can sometimes improve solubility. However, ensure the temperature is not high enough to cause degradation of the compound or other components in your experiment.

Q4: Can I use more advanced methods if these basic techniques fail?

A: Yes, if standard solvent-based methods are insufficient for your required concentration, several advanced formulation techniques can be explored. These are often used in pharmaceutical development to enhance the bioavailability of poorly soluble drugs:[5][6][7]

• Particle Size Reduction (Micronization): Decreasing the particle size of the solid compound increases its surface area, which can improve the dissolution rate.[7]

• Solid Dispersions: The compound can be dispersed within a hydrophilic polymer matrix to improve its wettability and dissolution.[6][8]

• Complexation: Using molecules like cyclodextrins can form inclusion complexes where the hydrophobic dodecyl diphenyl phosphate is encapsulated, enhancing its apparent water solubility.

Frequently Asked Questions (FAQs)

Q1: What are the known physical and chemical properties of dodecyl diphenyl phosphate?

A: Specific experimental data for dodecyl diphenyl phosphate is limited. However, data for the compound and its close relatives are summarized below.

Property	Value / Description	Source
Chemical Formula	C₂₄H₃₅O₄P	[9]
Molecular Weight	418.51 g/mol	[9]
Appearance	Varies; often a clear, colorless to pale yellow liquid or white solid.	[10]
Water Solubility	Generally considered insoluble or having very low solubility in water.	[10][11][12]
Organic Solvent Solubility	Generally soluble in organic solvents like ethanol, acetone, chloroform, and benzene.	[10][12]
Boiling Point	~478.4°C at 760 mmHg	[11]
Density	~1.062 g/cm³	[11]

Q2: Why is dodecyl diphenyl phosphate so poorly soluble in water?

A: Its molecular structure dictates its solubility. The molecule has three main parts: a long, nonpolar dodecyl (C₁₂) alkyl chain and two nonpolar phenyl (benzene) rings. These large hydrophobic regions dominate the molecule's character, making it highly lipophilic (fat-soluble) and unable to form significant favorable interactions (like hydrogen bonds) with polar water molecules.

Q3: What safety precautions are necessary when handling dodecyl diphenyl phosphate and the associated solvents?

A: Standard laboratory safety protocols should be followed.

• Always consult the Safety Data Sheet (SDS) for dodecyl diphenyl phosphate and any solvents used.[11]

• Handle the compound and volatile organic solvents in a certified chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of vapors and direct contact with skin or eyes.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution

This protocol describes a general method for preparing a stock solution of dodecyl diphenyl phosphate in an organic solvent.

• Solvent Selection: Choose a high-purity (e.g., anhydrous) organic solvent in which dodecyl diphenyl phosphate is readily soluble, such as DMSO or ethanol.

• Weighing: Accurately weigh the desired amount of dodecyl diphenyl phosphate in a sterile, chemically resistant vial (e.g., glass or polypropylene).

• Dissolution:

  • Add the selected organic solvent to the vial to achieve the target concentration (e.g., 10 mM, 50 mM, or 100 mM).

  • Vortex the mixture vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle warming (e.g., to 37°C) can be applied if necessary, but avoid excessive heat.

• Verification: Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Storage: Store the stock solution at an appropriate temperature as recommended by the manufacturer, typically at -20°C or -80°C, in a tightly sealed container to prevent solvent evaporation and water absorption.

Protocol 2: Diluting the Stock Solution into Aqueous Media

This protocol provides a method for diluting the organic stock solution into an aqueous buffer or cell culture medium while minimizing precipitation.

• Pre-warm Medium: Warm the aqueous destination medium to your experimental temperature (e.g., 37°C). This can slightly increase the solubility limit.

• Prepare for Dilution: Have the aqueous medium stirring or ready for immediate vortexing.

• Dilution:

  • Withdraw the required volume of the dodecyl diphenyl phosphate stock solution using a pipette.

  • Submerge the pipette tip into the aqueous medium.

  • Dispense the stock solution slowly while the medium is being actively mixed (e.g., on a vortex mixer at a medium speed or with a magnetic stirrer). This ensures rapid dispersal of the compound.

• Final Mix: Continue to vortex or stir the final solution for an additional 30-60 seconds to ensure homogeneity.

• Final Inspection: Visually inspect the solution for any signs of precipitation (cloudiness, haziness, or visible particles). If the solution is not clear, you may need to reduce the final concentration or add a surfactant as described in the Troubleshooting Guide.

Visualizations

Caption: A workflow for troubleshooting solubility issues.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. Solubility Enhancement of Hydrophobic Drugs [sigmaaldrich.com]
• 4. brieflands.com [brieflands.com]
• 5. Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]
• 6. researchgate.net [researchgate.net]
• 7. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview [wisdomlib.org]
• 9. Phosphoric acid, dodecyl diphenyl ester - Pharos [pharos.habitablefuture.org]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. echemi.com [echemi.com]
• 12. nvlpubs.nist.gov [nvlpubs.nist.gov]

"Phosphoric acid, dodecyl diphenyl ester" degradation under acidic/basic conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the degradation of dodecyl diphenyl phosphate under acidic and basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of dodecyl diphenyl phosphate?

A1: Dodecyl diphenyl phosphate, an organophosphate ester, is susceptible to hydrolysis, particularly under strong acidic or basic conditions. The rate of degradation is influenced by pH, temperature, and the presence of catalysts. Generally, organophosphate esters with aryl substituents, like the diphenyl group, tend to be more susceptible to hydrolysis than those with only alkyl groups.[1]

Q2: What are the expected degradation products of dodecyl diphenyl phosphate under hydrolytic conditions?

A2: Under hydrolytic conditions, dodecyl diphenyl phosphate is expected to degrade into diphenyl phosphate (DPHP) and dodecanol. Further degradation of DPHP may occur under more forcing conditions to yield phenol and phosphoric acid. The primary degradation pathway involves the cleavage of the P-O-alkyl or P-O-aryl bond.

Q3: How does pH affect the degradation rate of dodecyl diphenyl phosphate?

A3: The hydrolysis of organophosphate esters is pH-dependent. Both acid-catalyzed and base-catalyzed hydrolysis can occur. For many organophosphate esters, the rate of hydrolysis is slowest at neutral pH and increases under both acidic and basic conditions. For instance, the related compound triphenyl phosphate (TPP) shows significantly faster degradation at pH 11 and 13 compared to neutral pH.[1] It is reasonable to expect a similar trend for dodecyl diphenyl phosphate.

Q4: Are there any specific safety precautions to consider when handling dodecyl diphenyl phosphate and its degradation products?

A4: Yes. Dodecyl diphenyl phosphate and its potential degradation products, such as phenol, should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Experiments should be conducted in a well-ventilated area or a fume hood. Consult the Safety Data Sheet (SDS) for detailed safety information.

Degradation Kinetics

Compound	pH	Temperature (°C)	Half-life (t½)	Degradation Products
Triphenyl Phosphate (TPP)	7	20	Stable (>35 days)	-
Triphenyl Phosphate (TPP)	9	20	Stable (>35 days)	-
Triphenyl Phosphate (TPP)	11	20	Significant degradation	Diphenyl Phosphate (DPHP), Phenol
Triphenyl Phosphate (TPP)	13	20	0.0053 days	Diphenyl Phosphate (DPHP), Phenol

Data for Triphenyl Phosphate (TPP) is presented as a surrogate for dodecyl diphenyl phosphate.[1]

Experimental Protocols

Protocol for a Stability-Indicating HPLC Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient's concentration without interference from degradation products, excipients, or impurities.[2]

Objective: To develop and validate an HPLC method to monitor the degradation of dodecyl diphenyl phosphate under acidic and basic stress conditions.

Materials:

• Dodecyl diphenyl phosphate reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for MS compatibility)[3]

• Hydrochloric acid (for acidic degradation)

• Sodium hydroxide (for basic degradation)

• pH meter

• HPLC system with UV or MS detector

Method Development:

• Column Selection: A reverse-phase C18 column is a suitable starting point for the separation of the hydrophobic dodecyl diphenyl phosphate from its more polar degradation products.[3]

• Mobile Phase: A gradient elution with acetonitrile and water is recommended. A small amount of acid (e.g., 0.1% phosphoric or formic acid) can be added to the mobile phase to improve peak shape.[3]

• Detection: UV detection at a suitable wavelength (determined by UV scan of the parent compound) or mass spectrometry for more specific detection and identification of degradation products.

Forced Degradation Study:

• Acid Hydrolysis: Prepare a solution of dodecyl diphenyl phosphate in a suitable solvent (e.g., acetonitrile) and add hydrochloric acid to achieve a final concentration of 0.1 N HCl. Incubate the solution at a controlled temperature (e.g., 60 °C) and take samples at various time points. Neutralize the samples before HPLC analysis.

• Base Hydrolysis: Prepare a solution of dodecyl diphenyl phosphate and add sodium hydroxide to a final concentration of 0.1 N NaOH. Incubate at a controlled temperature and sample at different time intervals. Neutralize the samples prior to injection.

• Analysis: Analyze the stressed samples by the developed HPLC method. Monitor the decrease in the peak area of dodecyl diphenyl phosphate and the formation of degradation product peaks.

Validation: The stability-indicating method should be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.[4]

Visualizations

Caption: Workflow for studying the degradation of dodecyl diphenyl phosphate.

Troubleshooting Guide

Q: My dodecyl diphenyl phosphate peak is broad or tailing in the HPLC analysis. What could be the cause?

A:

• Mobile Phase pH: The pH of the mobile phase can affect the peak shape of phosphate-containing compounds. Ensure the pH is appropriate for the column and analyte. Using a mobile phase pH between 2 and 8 is generally recommended for silica-based reversed-phase columns.[5]

• Column Contamination: The column may be contaminated with strongly retained compounds. Try flushing the column with a strong solvent.[6]

• Secondary Interactions: Silanol groups on the silica support can cause tailing. Adding a small amount of a competing base or using a highly end-capped column can mitigate this.[5]

Q: I am not seeing any degradation of my compound, even after prolonged incubation. What should I do?

A:

• Increase Stress Conditions: The degradation may be very slow under the current conditions. Consider increasing the temperature or the concentration of the acid or base.

• Confirm Analyte Stability: Ensure that your analytical method is capable of detecting small changes in concentration.

• Check Reagent Concentration: Verify the concentration of your acid and base solutions.

Q: I am observing unexpected peaks in my chromatogram. How can I identify them?

A:

• Use Mass Spectrometry (MS): HPLC-MS is a powerful tool for identifying unknown peaks by providing mass-to-charge ratio information, which can be used to deduce the molecular weight and elemental composition of the degradation products.[2]

• Compare with Standards: If you have reference standards for expected degradation products (e.g., diphenyl phosphate, dodecanol), you can compare their retention times with the unknown peaks.

• Blank Injections: Inject a blank (mobile phase) to ensure the peaks are not from the solvent or system contamination.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. Organophosphate Flame Retardants and Plasticizers in Aqueous Solution: pH-Dependent Hydrolysis, Kinetics, and Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is a stability indicating method? | Peptide Testing | AmbioPharm [ambiopharm.com]
• 3. Phosphoric acid, dodecyl diphenyl ester | SIELC Technologies [sielc.com]
• 4. ijcrt.org [ijcrt.org]
• 5. hplc.eu [hplc.eu]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]

Technical Support Center: Analysis of Dodecyl Diphenyl Phosphate and Its Degradation Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for identifying and analyzing the degradation products of dodecyl diphenyl phosphate (DDP).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for dodecyl diphenyl phosphate (DDP)?

A1: Dodecyl diphenyl phosphate primarily degrades through three main pathways:

• Hydrolysis: The ester linkages of the phosphate group are susceptible to cleavage in the presence of water. This process is influenced by pH and temperature.

• Thermal Degradation: At elevated temperatures, DDP can decompose. This pathway is particularly relevant in applications where DDP is used as a flame retardant.

• Biodegradation: Microorganisms can metabolize DDP, leading to a series of degradation products. This is a key consideration for the environmental fate of DDP.

Q2: What are the expected degradation products of DDP?

A2: Based on the degradation pathways, the following products are commonly observed:

• From Hydrolysis: The primary products are diphenyl phosphate (DPHP) and dodecanol .

• From Thermal Degradation: The degradation is complex, but can result in the formation of various phosphorus acids and volatile organic compounds from the cleavage of the dodecyl and phenyl groups.

• From Biodegradation: Initial breakdown often yields diphenyl phosphate (DPHP) and dodecanol . Further microbial action can lead to hydroxylated and carboxylated derivatives of the phenyl rings.[1][2]

Q3: Which analytical techniques are most suitable for identifying and quantifying DDP and its degradation products?

A3: The most common and effective techniques are:

• Gas Chromatography-Mass Spectrometry (GC-MS): Well-suited for the analysis of volatile and semi-volatile compounds like dodecanol. DDP itself can also be analyzed by GC-MS.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for analyzing less volatile and more polar compounds like diphenyl phosphate (DPHP).[3] It offers high sensitivity and selectivity.

Q4: Are there any common sources of contamination to be aware of during analysis?

A4: Yes, organophosphate esters are widely used as plasticizers and flame retardants, and contamination is a common issue. Potential sources include laboratory plastics, solvents, and even the water used for preparing mobile phases in LC-MS.[4] It is crucial to use high-purity solvents and glassware and to run procedural blanks to monitor for contamination.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of dodecyl diphenyl phosphate and its degradation products.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor peak shape or tailing in GC-MS analysis of DDP.	- Active sites in the GC inlet or column.- Inappropriate column temperature program.	- Use a deactivated inlet liner and a high-quality, low-bleed GC column.- Optimize the temperature ramp to ensure proper volatilization and elution.
Low sensitivity for diphenyl phosphate (DPHP) in LC-MS/MS.	- Suboptimal ionization efficiency in the MS source.- Inappropriate mobile phase composition.	- DPHP is best analyzed in negative ion mode (ESI-). Optimize source parameters (e.g., capillary voltage, gas flows).- Use a mobile phase that promotes ionization, such as a buffered aqueous solution with an organic modifier.
Matrix effects (ion suppression or enhancement) in LC-MS/MS.	- Co-eluting compounds from the sample matrix interfering with the ionization of the target analytes.	- Improve sample cleanup procedures (e.g., solid-phase extraction).- Use a stable isotope-labeled internal standard for each analyte to compensate for matrix effects.- Dilute the sample extract if the analyte concentration is sufficiently high.
Contamination with DDP or other organophosphate esters.	- Leaching from plastic labware (e.g., pipette tips, vials).- Contaminated solvents or reagents.	- Use glass or polypropylene labware where possible.- Pre-rinse all labware with high-purity solvent.- Analyze procedural blanks with each batch of samples to identify and quantify background levels.[4]
Difficulty in separating dodecanol from other long-chain alcohols in GC-MS.	- Insufficient chromatographic resolution.	- Use a longer GC column or a column with a different stationary phase to improve separation.- Optimize the temperature program with a slower ramp rate in the elution range of the target analytes.

Quantitative Data on Degradation

While specific kinetic data for the degradation of dodecyl diphenyl phosphate is limited, the following table provides representative data for the hydrolysis of a similar organophosphate ester, triphenyl phosphate (TPHP), which degrades to diphenyl phosphate. The rate of hydrolysis is highly dependent on pH.

Compound	pH	Temperature (°C)	Half-life	Reference
Triphenyl Phosphate (TPHP)	7	25	47 days	[5]
Triphenyl Phosphate (TPHP)	9	25	5.1 days	[5]

Biodegradation rates can vary significantly depending on the microbial community and environmental conditions. For instance, the biodegradation of cresyl diphenyl phosphate, another similar compound, in anaerobic activated sludge followed a first-order kinetic model with a degradation kinetic constant of 0.943 d⁻¹.[6]

Experimental Protocols

Protocol 1: Analysis of Dodecyl Diphenyl Phosphate and Dodecanol by GC-MS

1. Sample Preparation (Extraction from a solid matrix like sediment or tissue): a. Weigh 1-5 g of the homogenized sample into a clean glass centrifuge tube. b. Add 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane. c. Add a known amount of an appropriate internal standard (e.g., deuterated DDP). d. Vortex for 1 minute, then sonicate for 15 minutes in a water bath. e. Centrifuge at 3000 rpm for 10 minutes. f. Carefully transfer the supernatant to a clean glass tube. g. Repeat the extraction (steps b-f) two more times and combine the supernatants. h. Concentrate the combined extract to approximately 1 mL under a gentle stream of nitrogen. i. The extract is now ready for GC-MS analysis.

2. GC-MS Instrumental Parameters:

• Gas Chromatograph: Agilent 7890 or equivalent.

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent.[7]

• Injector: Splitless mode at 280°C.

• Oven Program: Initial temperature of 70°C, hold for 2 minutes, ramp at 25°C/min to 280°C, and hold for 10 minutes.[7]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification or full scan for identification.

  • DDP characteristic ions: Monitor ions specific to DDP's mass spectrum.

  • Dodecanol characteristic ions: Monitor ions specific to dodecanol's mass spectrum.

3. Data Analysis: a. Identify peaks based on retention time and mass spectra compared to analytical standards. b. Quantify using a calibration curve generated from standards of known concentrations, normalized to the internal standard.

Protocol 2: Analysis of Diphenyl Phosphate (DPHP) by LC-MS/MS

1. Sample Preparation (Aqueous sample): a. Take 100 mL of the aqueous sample and adjust the pH to ~3 with formic acid. b. Add a known amount of a stable isotope-labeled internal standard (e.g., d10-DPHP). c. Perform solid-phase extraction (SPE) using a C18 cartridge. i. Condition the cartridge with 5 mL of methanol followed by 5 mL of acidified water. ii. Load the sample onto the cartridge at a flow rate of ~5 mL/min. iii. Wash the cartridge with 5 mL of 5% methanol in water. iv. Dry the cartridge under vacuum for 10 minutes. v. Elute the analytes with 5 mL of methanol. d. Evaporate the eluate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 1 mL of the initial mobile phase.

2. LC-MS/MS Instrumental Parameters:

• Liquid Chromatograph: Agilent 1290 Infinity II or equivalent.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.

• Ionization Mode: Electrospray Ionization, Negative (ESI-).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • DPHP transition: Monitor the transition from the precursor ion to a specific product ion (e.g., m/z 249 -> m/z 156).

3. Data Analysis: a. Identify DPHP based on its retention time and the specific MRM transition. b. Quantify using a calibration curve constructed from analytical standards and normalized to the internal standard.

Visualizations

Caption: Degradation pathways of dodecyl diphenyl phosphate.

Caption: Analytical workflows for DDP and its degradation products.

References

• 1. Biodegradation of tert-butylphenyl diphenyl phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. Analysis and Occurrence of Organophosphate Esters in Meats and Fish Consumed in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Biodegradation of cresyl diphenyl phosphate in anaerobic activated sludge: Degradation characteristics, microbial community succession, and toxicity assessment [wse.hhu.edu.cn]
• 7. CN102662020B - GC-MS detection method for phosphate ester flame retardant plasticizers in textiles - Google Patents [patents.google.com]

Technical Support Center: Analysis of Dodecyl Diphenyl Phosphate (DDP) by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the LC-MS/MS analysis of dodecyl diphenyl phosphate (DDP).

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered during the LC-MS/MS analysis of dodecyl diphenyl phosphate (DDP) in complex matrices?

A1: The most prevalent issues are related to matrix effects, primarily ion suppression, which can lead to poor sensitivity, accuracy, and reproducibility.[1][2][3] Other common problems include low recovery of DDP during sample preparation, chromatographic peak tailing or shifting, and contamination from laboratory equipment.[4]

Q2: What causes matrix effects in the analysis of DDP?

A2: Matrix effects are caused by co-eluting endogenous components from the sample matrix (e.g., lipids, phospholipids, salts) that interfere with the ionization of DDP in the mass spectrometer's ion source.[1] For complex biological and environmental samples, phospholipids are a major contributor to ion suppression in electrospray ionization (ESI) mode.[1]

Q3: How can I determine if my DDP analysis is affected by matrix effects?

A3: You can assess matrix effects by comparing the signal response of DDP in a standard solution to its response when spiked into an extracted blank matrix sample (post-extraction spike). A lower signal in the matrix indicates ion suppression, while a higher signal suggests ion enhancement.

Q4: What are the general strategies to mitigate matrix effects for DDP analysis?

A4: Strategies to minimize matrix effects can be grouped into three main areas:

• Sample Preparation: Employing effective cleanup techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1][2]

• Chromatography: Optimizing the LC method to achieve good separation between DDP and co-eluting matrix components.

• Calibration: Using matrix-matched standards or a stable isotope-labeled internal standard (SIL-IS) to compensate for signal suppression or enhancement.

Q5: Which sample preparation techniques are recommended for DDP in different matrices?

A5: For biological tissues and fluids, a combination of protein precipitation followed by Solid Phase Extraction (SPE) is often effective.[1][5] For environmental matrices like sediment, techniques such as accelerated solvent extraction followed by cleanup using SPE cartridges (e.g., NH2) have been shown to be effective for similar organophosphate flame retardants.[5] Matrix Solid-Phase Dispersion (MSPD) has also been successfully used for extracting organophosphate esters from fish tissues.[6]

Troubleshooting Guide

Issue 1: Low Signal Intensity or Complete Signal Loss for DDP

Potential Cause	Troubleshooting Step	Expected Outcome
Ion Suppression	Perform a post-extraction spike experiment to quantify the extent of signal suppression.	A significant decrease in signal intensity in the matrix spike compared to the neat standard confirms ion suppression.
Improve sample cleanup using a more selective SPE sorbent or a multi-step cleanup protocol.	Reduced matrix components co-eluting with DDP, leading to improved signal.
Optimize chromatographic separation to resolve DDP from the suppression zone.	DDP elutes in a region with minimal co-eluting interferences.
Poor Recovery	Evaluate the efficiency of your extraction procedure by spiking DDP into a blank matrix before extraction and comparing it to a post-extraction spike.	Low recovery will be indicated by a significantly lower signal in the pre-extraction spike.
Optimize the extraction solvent and/or SPE elution solvent to ensure complete elution of DDP.	Increased signal intensity for the pre-extraction spike, indicating better recovery.
Suboptimal MS Parameters	Infuse a DDP standard solution directly into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flows, temperature).	Maximized signal intensity for the DDP precursor and product ions.

Issue 2: Poor Reproducibility and Accuracy

Potential Cause	Troubleshooting Step	Expected Outcome
Variable Matrix Effects	Prepare matrix-matched calibration standards to compensate for consistent matrix effects.	Improved accuracy of quantification.
Use a stable isotope-labeled internal standard (SIL-IS) for DDP if available. This is the most effective way to correct for variability in both matrix effects and recovery.	High precision and accuracy, as the SIL-IS co-elutes and experiences similar matrix effects as the native analyte.
Inconsistent Sample Preparation	Ensure precise and consistent execution of all sample preparation steps, including volumes, mixing times, and evaporation steps.	Reduced variability between replicate samples.
Instrument Contamination/Carryover	Inject a solvent blank after a high concentration standard or sample to check for carryover.	No significant peak should be observed at the retention time of DDP in the blank injection.
Implement a robust needle wash protocol in the autosampler.	Minimized carryover between injections.

Experimental Protocols

Protocol 1: Generic Solid Phase Extraction (SPE) for DDP from Biological Tissues (e.g., Fish)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Homogenization: Homogenize 1 g of tissue with 5 mL of a 1:1 (v/v) mixture of n-hexane and dichloromethane.

• Extraction: Perform accelerated solvent extraction or sonication for 15-20 minutes.

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes and collect the supernatant.

• Lipid Removal (Freezing-out): Add 5 mL of methanol to the extract, vortex, and store at -20°C for at least 4 hours to precipitate lipids. Centrifuge at 4000 rpm for 10 minutes while cold and collect the supernatant.

• SPE Cartridge Conditioning: Condition an NH2 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of dichloromethane/n-hexane (1:1, v/v) followed by 5 mL of n-hexane.

• Sample Loading: Load the supernatant from step 4 onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of n-hexane to remove remaining non-polar interferences.

• Elution: Elute the DDP from the cartridge with 10 mL of a 9:1 (v/v) mixture of dichloromethane and methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.

Protocol 2: Illustrative LC-MS/MS Parameters for DDP Analysis

These parameters are a starting point and will require optimization on your specific instrument.

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 70% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
MRM Transitions	To be determined by infusing a DDP standard. Based on its structure (C24H35O4P, MW: 418.51), potential precursor ions could be [M+H]+ (m/z 419.2) or [M+Na]+ (m/z 441.2). Product ions would result from fragmentation of the phosphate ester bonds.

Visualizations

Caption: Troubleshooting workflow for addressing common issues in the LC-MS/MS analysis of DDP.

Caption: A typical sample preparation workflow for the analysis of DDP from biological tissues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. providiongroup.com [providiongroup.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. zefsci.com [zefsci.com]
• 5. hjjkyyj.com [hjjkyyj.com]
• 6. Determination of organophosphorous flame retardants in fish tissues by matrix solid-phase dispersion and gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GC-MS Parameters for Dodecyl Diphenyl Phosphate Analysis

Welcome to the technical support center for the analysis of dodecyl diphenyl phosphate using Gas Chromatography-Mass Spectrometry (GC-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods and resolving common issues.

Troubleshooting Guides

This section addresses specific problems that may arise during the GC-MS analysis of dodecyl diphenyl phosphate, offering potential causes and solutions in a structured question-and-answer format.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Question: My chromatogram for dodecyl diphenyl phosphate shows significant peak tailing. What are the likely causes and how can I fix it?

Answer: Peak tailing for dodecyl diphenyl phosphate is a common issue and can be attributed to several factors:

• Active Sites in the Injection Port or Column: Dodecyl diphenyl phosphate, like other organophosphates, can interact with active sites (e.g., silanol groups) in the GC inlet liner or the analytical column. This interaction can lead to peak tailing.

  • Solution: Use a deactivated inlet liner (e.g., silylated) and a high-quality, low-bleed GC column suitable for organophosphate analysis. Regularly replace the inlet liner and septum to prevent the buildup of active sites. Trimming a small portion (e.g., 10-20 cm) from the front of the column can also help remove accumulated non-volatile residues and active sites.

• Inappropriate Injector Temperature: If the injector temperature is too low, the sample may not vaporize completely or quickly enough, leading to a slow transfer to the column and resulting in peak tailing. Conversely, a temperature that is too high can cause thermal degradation.

  • Solution: Optimize the injector temperature. A good starting point for organophosphate flame retardants is typically around 250-280°C.[1] Experiment with small increments (e.g., 10°C) to find the optimal temperature that provides a sharp peak without evidence of degradation.

• Sub-optimal Carrier Gas Flow Rate: A slow carrier gas flow rate can lead to band broadening and peak tailing.

  • Solution: Ensure your carrier gas (typically Helium) flow rate is optimized for your column dimensions. A typical flow rate for a 0.25 mm i.d. column is around 1.0-1.5 mL/min.

Issue 2: Low or No Signal (Poor Sensitivity)

Question: I am injecting a standard of dodecyl diphenyl phosphate, but I am seeing a very low signal or no peak at all. What could be the problem?

Answer: A lack of signal can be frustrating. Here are some potential causes and their solutions:

• Thermal Degradation in the Injector: Dodecyl diphenyl phosphate can be susceptible to thermal degradation at high temperatures, leading to a loss of the parent compound and a weak or absent peak.[2]

  • Solution: As mentioned previously, carefully optimize the injector temperature. Start with a lower temperature (e.g., 250°C) and gradually increase it while monitoring the response. If you suspect degradation, you may see smaller, earlier-eluting peaks corresponding to degradation products.

• Improper Injection Mode: For trace analysis of dodecyl diphenyl phosphate, a splitless injection is generally preferred to transfer the maximum amount of analyte to the column. If a split injection is used with a high split ratio, the majority of the sample will be vented, resulting in a low signal.

  • Solution: Use the splitless injection mode for your analysis. Ensure the splitless hold time is optimized to allow for the complete transfer of the analyte from the injector to the column. A typical starting point for the splitless hold time is 0.5 to 1.0 minute.

• Mass Spectrometer Issues: Problems with the MS detector, such as a dirty ion source or a failing electron multiplier, can lead to poor sensitivity.

  • Solution: Perform routine maintenance on your mass spectrometer, including cleaning the ion source and checking the electron multiplier voltage. Run a system suitability check with a known standard to verify instrument performance.

Issue 3: Irreproducible Results

Question: My peak areas for replicate injections of dodecyl diphenyl phosphate are not consistent. What could be causing this variability?

Answer: Poor reproducibility can stem from several sources:

• Injector Discrimination: Variations in injection speed and technique can lead to inconsistent vaporization and transfer of the sample, especially for a high-boiling point compound like dodecyl diphenyl phosphate.

  • Solution: Use an autosampler for injections to ensure consistent injection speed and volume. If performing manual injections, ensure a consistent and rapid injection technique.

• Septum Leak: A leaking septum can cause a loss of sample and carrier gas, leading to variable peak areas.

  • Solution: Regularly replace the septum. Avoid over-tightening the septum nut, which can cause coring and lead to leaks.

• Sample Preparation Inconsistency: Variability in sample dilution or extraction can lead to inconsistent concentrations being injected.

  • Solution: Ensure your sample preparation protocol is well-defined and followed consistently. Use calibrated pipettes and volumetric flasks for accurate dilutions.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the GC-MS analysis of dodecyl diphenyl phosphate.

Q1: What is the recommended starting injector temperature for dodecyl diphenyl phosphate analysis?

A1: A good starting injector temperature is in the range of 250-280°C.[1] It is crucial to optimize this parameter for your specific instrument and method to ensure efficient vaporization without causing thermal degradation.

Q2: Should I use a split or splitless injection for dodecyl diphenyl phosphate?

A2: For trace-level analysis, a splitless injection is recommended to maximize the amount of analyte transferred to the column, thereby improving sensitivity. If you are analyzing a high-concentration sample, a split injection with an appropriate split ratio can be used to avoid overloading the column.

Q3: What type of GC column is suitable for dodecyl diphenyl phosphate analysis?

A3: A low-bleed, mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is a good choice for the analysis of organophosphate flame retardants like dodecyl diphenyl phosphate. These columns provide good resolution and thermal stability.

Q4: How can I confirm if my dodecyl diphenyl phosphate is degrading in the injector?

A4: To check for thermal degradation, you can perform a series of injections at different injector temperatures (e.g., 230°C, 250°C, 280°C, 300°C) while keeping all other parameters constant. If the peak area of dodecyl diphenyl phosphate decreases at higher temperatures, and you observe the appearance of new, smaller, and earlier-eluting peaks, it is a strong indication of thermal degradation.

Q5: What are the typical mass spectral fragments for dodecyl diphenyl phosphate?

A5: While a reference mass spectrum should be consulted for definitive identification, organophosphate esters typically show characteristic fragmentation patterns. For dodecyl diphenyl phosphate, you would expect to see fragments corresponding to the loss of the dodecyl chain, as well as fragments related to the diphenyl phosphate moiety. Common ions for diphenyl phosphates include m/z 251, 152, and 77.[2]

Data Presentation

Table 1: Recommended Starting GC-MS Parameters for Dodecyl Diphenyl Phosphate Analysis

Parameter	Recommended Starting Value	Notes
Injector Temperature	250 - 280 °C	Optimization is critical to balance vaporization and thermal stability.
Injection Mode	Splitless	For trace analysis to maximize sensitivity.
Splitless Hold Time	0.5 - 1.0 min	Optimize for complete transfer of the analyte.
Injection Volume	1 µL	Adjust based on sample concentration and instrument sensitivity.
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min	For a 0.25 mm i.d. column.
GC Column	5% Phenyl-methylpolysiloxane	e.g., DB-5ms, HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Oven Program	Start at 100°C (hold 1 min), ramp to 300°C at 10-15°C/min, hold for 5-10 min	This is a general starting point and should be optimized for your specific separation needs.
MS Ion Source Temp.	230 - 250 °C
MS Quadrupole Temp.	150 °C
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)	Use Scan mode for initial identification and SIM mode for improved sensitivity and quantitation.

Experimental Protocols

Protocol 1: Standard Preparation for Calibration Curve

• Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of dodecyl diphenyl phosphate standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., toluene or ethyl acetate).

• Intermediate Standard (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the same solvent.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the intermediate standard.

• Storage: Store all standard solutions in amber vials at 4°C to prevent degradation.

Protocol 2: GC-MS Method Setup and Sequence

• Instrument Setup: Set up the GC-MS instrument according to the recommended starting parameters in Table 1.

• System Suitability Check: Before running samples, inject a mid-level calibration standard to verify system performance, including peak shape, retention time, and signal intensity.

• Sequence:

  • Inject a solvent blank to check for system contamination.

  • Inject the series of working standards to generate a calibration curve.

  • Inject a solvent blank.

  • Inject the unknown samples.

  • Inject a quality control (QC) standard at a known concentration after every 10-15 samples to monitor instrument performance.

  • Inject a final solvent blank at the end of the sequence.

Mandatory Visualizations

Caption: Troubleshooting workflow for common GC-MS issues.

Caption: Relationship between injection parameters and analytical outcomes.

References

• 1. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Optimizing Dodecyl Diphenyl Phosphate Extraction from Water Samples

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in improving the extraction efficiency of dodecyl diphenyl phosphate (DDPP) from water samples.

Data Presentation: Comparative Extraction Efficiencies

While specific quantitative data for the extraction efficiency of dodecyl diphenyl phosphate (DDPP) is limited in publicly available literature, the following tables summarize the recovery rates of structurally similar organophosphate esters (OPEs) from water samples using various extraction techniques. This data can serve as a valuable reference for estimating the expected efficiency for DDPP.

Note: The recovery efficiencies can be influenced by various factors including the specific sorbent material, solvent purity, pH of the water sample, and the concentration of the analyte.

Extraction Method	Compound	Matrix	Sorbent/Solvent	Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Octyl diphenyl phosphate	Human Blood Plasma	Not Specified	72-83
Solid-Phase Extraction (SPE)	Various Pharmaceuticals	Distilled Water	Strata-X	89-120
Solid-Phase Extraction (SPE)	Various Pharmaceuticals	River Water	Strata-X	79-110
Solid-Phase Extraction (SPE)	Various Pharmaceuticals	Wastewater	Strata-X	78-94
Microporous Membrane Liquid-Liquid Extraction (MMLLE)	Octyl diphenyl phosphate	Human Blood Plasma	Not Specified	72-83
Microporous Membrane Liquid-Liquid Extraction (MMLLE)	Various OPEs	Water	Octanol	30-89

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of DDPP from water samples.

Solid-Phase Extraction (SPE) Troubleshooting

Problem	Possible Cause	Solution
Low Analyte Recovery	Incomplete Elution: The elution solvent is not strong enough to desorb DDPP from the sorbent.	- Use a stronger elution solvent or a combination of solvents. For non-polar sorbents like C18, try mixtures of acetone and hexane. - Increase the volume of the elution solvent. - Perform a second elution step and analyze it separately to check for residual analyte.
Analyte Breakthrough: DDPP passes through the cartridge during sample loading without being retained.	- Decrease the flow rate during sample loading to allow for better interaction with the sorbent. - Ensure the sorbent is properly conditioned and not allowed to dry out before sample loading. - Check if the sample pH is optimal for DDPP retention. For non-polar retention, a neutral pH is generally suitable.
Sorbent Overload: The amount of DDPP or other matrix components in the sample exceeds the capacity of the SPE cartridge.	- Use a larger sorbent mass or a cartridge with a higher capacity. - Dilute the sample before extraction.
Poor Reproducibility	Inconsistent Flow Rates: Variations in the flow rate during sample loading, washing, and elution steps.	- Use a vacuum manifold with flow control or an automated SPE system to ensure consistent flow rates.
Variable Sample Matrix: Differences in the composition of the water samples.	- Implement a robust sample pre-treatment step, such as filtration, to remove particulates. - Use matrix-matched standards for calibration.
Clogged SPE Cartridge	Particulate Matter in the Sample: Suspended solids in the water sample are blocking the frit of the cartridge.	- Centrifuge or filter the water sample through a 0.45 µm filter before loading onto the SPE cartridge.

Liquid-Liquid Extraction (LLE) Troubleshooting

Problem	Possible Cause	Solution
Emulsion Formation	High concentration of organic matter or surfactants in the sample.	- Add a small amount of a saturated salt solution (brine) to increase the ionic strength of the aqueous phase. - Gently swirl or rock the separatory funnel instead of vigorous shaking. - Centrifuge the mixture to break the emulsion.
Low Analyte Recovery	Incomplete Partitioning: DDPP is not efficiently transferring from the aqueous phase to the organic solvent.	- Perform multiple extractions with smaller volumes of the organic solvent. - Increase the contact time between the two phases by gentle, prolonged mixing. - Ensure the pH of the aqueous phase is optimal for partitioning DDPP into the organic solvent.
Analyte Adsorption to Glassware: DDPP may adsorb to the surface of the separatory funnel.	- Rinse the glassware with a small amount of the extraction solvent after the final extraction and combine the rinsate with the collected organic phase.

Frequently Asked Questions (FAQs)

Solid-Phase Extraction (SPE)

• Q1: What type of SPE sorbent is best for extracting DDPP from water?

  • A1: Dodecyl diphenyl phosphate is a relatively non-polar compound. Therefore, a non-polar sorbent such as C18 (octadecylsilane) or a polymer-based sorbent like Oasis HLB is generally recommended for reversed-phase SPE.

• Q2: How can I prevent my SPE cartridge from drying out before sample loading?

  • A2: After the conditioning and equilibration steps, do not apply a strong vacuum that will pull all the solvent through. Leave a thin layer of the equilibration solvent (e.g., reagent water) above the sorbent bed until you are ready to load your sample.

• Q3: What is the purpose of the washing step in SPE?

  • A3: The washing step is crucial for removing interfering compounds from the sample matrix that may have been retained on the sorbent along with the analyte of interest. A well-optimized wash step will remove these interferences without eluting the target analyte, leading to a cleaner extract and more accurate results.

Liquid-Liquid Extraction (LLE)

• Q4: Which organic solvent is most suitable for LLE of DDPP?

  • A4: Solvents that are immiscible with water and in which DDPP has high solubility are ideal. Dichloromethane (DCM) and hexane are commonly used for extracting organophosphate esters.

• Q5: How many times should I repeat the LLE process?

  • A5: It is generally more efficient to perform three extractions with smaller volumes of organic solvent (e.g., 3 x 30 mL) than one extraction with a large volume (e.g., 1 x 90 mL). This ensures a more complete transfer of the analyte to the organic phase.

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol for DDPP in Water

This protocol is a general guideline and may require optimization for your specific sample matrix and analytical instrumentation.

• Cartridge Conditioning:

  • Pass 5 mL of acetone through a C18 SPE cartridge (e.g., 500 mg sorbent mass).

  • Pass 5 mL of methanol through the cartridge.

• Cartridge Equilibration:

  • Pass 10 mL of reagent water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • Load the water sample (e.g., 100 mL, pH adjusted to neutral if necessary) onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the DDPP from the cartridge with 5-10 mL of a 1:1 (v/v) mixture of acetone and hexane. Collect the eluate in a clean collection tube.

• Concentration and Analysis:

  • Evaporate the eluate to a smaller volume (e.g., 1 mL) under a gentle stream of nitrogen.

  • The sample is now ready for analysis by an appropriate technique such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Liquid-Liquid Extraction (LLE) Protocol for DDPP in Water

• Sample Preparation:

  • Measure a known volume of the water sample (e.g., 250 mL) into a separatory funnel.

• First Extraction:

  • Add 30 mL of dichloromethane (DCM) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure by opening the stopcock.

  • Allow the layers to separate. The DCM layer will be at the bottom.

  • Drain the lower organic layer into a clean flask.

• Second and Third Extractions:

  • Repeat the extraction of the aqueous layer two more times with fresh 30 mL portions of DCM.

  • Combine all the organic extracts.

• Drying the Extract:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration and Analysis:

  • Evaporate the dried extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

  • The concentrated extract is ready for analysis.

Mandatory Visualizations

Caption: Solid-Phase Extraction (SPE) Workflow for DDPP.

Caption: Liquid-Liquid Extra

Minimizing dodecyl diphenyl phosphate leaching from polymer composites

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenge of minimizing dodecyl diphenyl phosphate (DDPP) leaching from polymer composites.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is dodecyl diphenyl phosphate (DDPP) and why is its leaching a concern?

A1: Dodecyl diphenyl phosphate (DDPP), along with its isomers like isodecyl diphenyl phosphate, is an organophosphate ester commonly used as a plasticizer and flame retardant in various polymers, including polyvinyl chloride (PVC) and polyurethanes.[1][2][3] It is added to enhance flexibility, improve durability, and increase fire resistance.[1] However, DDPP is not chemically bound to the polymer matrix and can migrate or "leach" out over time.[4][5] This leaching is a significant concern for several reasons:

• Compromised Material Integrity: The loss of the plasticizer can cause the polymer to become brittle and lose its flexibility, leading to premature material failure.[6]

• Product Contamination: In applications such as medical devices, food packaging, or drug delivery systems, the leached DDPP can contaminate the product, posing potential health risks.[6][7]

• Adverse Biological Effects: The primary metabolite of many aryl phosphate esters, diphenyl phosphate (DPhP), has been shown to disrupt fatty acid metabolism and mitochondrial function.[6][8] Studies suggest it may act on pathways regulated by the peroxisome proliferator-activated receptor alpha (PPARα).[6]

Q2: My experimental results show high levels of DDPP leaching. What are the immediate troubleshooting steps?

A2: High leaching rates can stem from several factors related to your material formulation and experimental conditions. Use the following logical workflow to troubleshoot the issue.

Caption: Troubleshooting workflow for high DDPP leaching.

Q3: What are the most effective strategies to minimize DDPP leaching, and how do they compare quantitatively?

A3: There are several established strategies to reduce plasticizer migration. The most effective approach depends on the specific application, polymer, and cost considerations. The main strategies include modifying the additive, applying surface coatings or modifications, and chemically binding the additive to the polymer.

Mitigation Strategy	Mechanism of Action	Reported Reduction in Leaching	Key Considerations
Additive Modification	Using higher molecular weight or hyper-branched plasticizers that become physically entangled within the polymer matrix, hindering their movement.[1][6]	Variable; depends heavily on the molecular weight and structure of the alternative plasticizer. Highly branched polyesters show excellent migration resistance.[6]	May require reformulation and testing of mechanical properties. Higher MW plasticizers can be more difficult to process.[1]
Binary Plasticizer Blends	Using a mixture of two different plasticizers can create interactions that reduce the overall migration rate compared to using a single plasticizer.	100 to 1,000 times lower diffusion coefficient compared to single-plasticizer systems.[2]	Requires careful selection of compatible plasticizers to avoid phase separation.
Surface Coating	Applying a barrier layer (e.g., polyurethane, plasma-polymerized siloxanes) onto the polymer composite to physically block the plasticizer from migrating to the surface.[6][8][9][10]	>80% to >95% reduction has been reported for various plasticizers using plasma-based coatings.[8] Organic-inorganic hybrid coatings can reduce leaching by an order of magnitude .[11]	May alter surface properties (e.g., flexibility, tackiness). Adhesion of the coating to the substrate is critical for long-term stability.
Surface Modification	Altering the chemical nature of the polymer surface (e.g., via plasma treatment or UV irradiation) to create a cross-linked skin that acts as a migration barrier.[5]	Up to 95% reduction reported for DEHP from PVC after treatment with argon plasma.	Can be a very effective method. Requires specialized equipment. The modification is typically limited to the surface layer.
Covalent Grafting ("Internal Plasticization")	Chemically bonding a plasticizer-like molecule directly to the polymer backbone. This eliminates migration as the plasticizer is no longer a mobile additive.[6]	Zero migration is theoretically achievable, as the plasticizer becomes a permanent part of the polymer.	This is the most permanent solution but involves more complex synthesis. It may alter the bulk properties of the polymer.

Q4: How does DDPP potentially impact biological systems at a cellular level?

A4: Research on the biological effects of DDPP often focuses on its primary and more stable metabolite, diphenyl phosphate (DPhP). Studies in animal models and cell cultures suggest that DPhP can interfere with key metabolic processes. The primary mechanism appears to be the disruption of lipid metabolism through the Peroxisome Proliferator-Activated Receptor Alpha (PPARα) signaling pathway. PPARα is a nuclear receptor that regulates the expression of genes involved in fatty acid oxidation. DPhP exposure has been shown to down-regulate PPARα and its target genes, leading to a reduction in fatty acid catabolism and mitochondrial β-oxidation.[6] This disruption can impact cellular energy homeostasis and has been linked to adverse effects on cardiac development in zebrafish embryos.[10]

Caption: DPhP disruption of the PPARα signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the assessment and mitigation of DDPP leaching.

Protocol 1: Quantification of DDPP Migration into Food Simulants (Based on ISO 177 & FDA Guidelines)

This protocol describes a standard migration test to quantify the amount of DDPP that leaches from a polymer composite into a liquid food simulant.

• Objective: To measure the specific migration of DDPP from a polymer sample under standardized conditions.

• Materials:

  • Polymer composite samples with known surface area (e.g., 6 dm²).

  • Food Simulants (as per regulatory guidelines, e.g., Commission Regulation (EU) No 10/2011):

    • Simulant A: 10% ethanol (v/v) for aqueous foods.

    • Simulant B: 3% acetic acid (w/v) for acidic foods.

    • Simulant D2: Olive oil or isooctane for fatty foods.

  • Migration cells or glass containers with inert lids.

  • Incubator or oven capable of maintaining 40°C ± 1°C.

  • Analytical instrumentation: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Heptane or appropriate solvent for extraction from fatty simulants.

  • Volumetric flasks and pipettes.

• Workflow Diagram:

Caption: Standard workflow for migration testing.

• Procedure:

  • Preparation: Cut the polymer composite into test specimens of a precisely known surface area. Clean the specimens to remove any surface contamination.

  • Exposure: Place the specimen in a migration cell or glass container. Add the selected food simulant, ensuring the entire sample is immersed, typically using a surface-area-to-volume ratio of 6 dm² per 1 kg of simulant.

  • Incubation: Seal the container and place it in an incubator set to the accelerated testing conditions, commonly 40°C for 10 days , which simulates long-term storage at room temperature.

  • Sample Collection: After the incubation period, remove the container and allow it to cool to room temperature. Carefully remove the polymer specimen. The remaining liquid is the test sample.

  • Extraction (for fatty simulants): If a fatty simulant like olive oil was used, a liquid-liquid extraction (e.g., with heptane) is required to isolate the DDPP from the oil before analysis.

  • Quantification: Analyze the simulant (or the extract) using a calibrated HPLC or GC-MS method to determine the concentration of DDPP.

  • Calculation: Express the final result as mg of DDPP per kg of food simulant.

Protocol 2: Lab-Scale Surface Modification via UV-Initiated Grafting

This protocol provides a representative method for covalently bonding a phosphorus-containing monomer to a polymer surface (e.g., PVC) to act as a non-migrating plasticizer or to create a barrier layer. This is an "internal plasticization" or surface functionalization approach.

• Objective: To create a covalently bound, phosphorus-containing layer on a polymer surface to prevent the leaching of mobile additives like DDPP.

• Materials:

  • Polymer substrate (e.g., PVC film).

  • A graftable, phosphorus-containing monomer (e.g., diethyl vinylphosphonate).

  • A photoinitiator (e.g., benzophenone).

  • An appropriate solvent (e.g., acetone, tetrahydrofuran - THF).

  • UV light source (e.g., mercury lamp with specific wavelength output).

  • Reaction vessel with a quartz window.

  • Nitrogen gas source for inerting.

  • Soxhlet extraction apparatus for purification.

• Procedure:

  • Substrate Preparation: Clean the PVC film thoroughly by sonicating in ethanol and then deionized water to remove any surface contaminants or unbound additives. Dry completely under vacuum.

  • Solution Preparation: In a flask, prepare a solution of the vinylphosphonate monomer and the photoinitiator in the chosen solvent. A typical concentration might be 10-20% (w/v) monomer and 1-2% (w/v) photoinitiator relative to the monomer.

  • Grafting Reaction: a. Place the cleaned PVC film into the reaction vessel. b. Add the monomer/photoinitiator solution, ensuring the film is fully submerged. c. Seal the vessel and purge with nitrogen for 20-30 minutes to remove oxygen, which can inhibit the radical polymerization. d. Position the vessel under the UV lamp and irradiate for a specified time (e.g., 30-120 minutes). The reaction time will influence the grafting density and layer thickness.

  • Purification: a. After irradiation, remove the film from the reaction solution. b. To remove any unreacted monomer and homopolymer (polymer not attached to the surface), perform a rigorous cleaning. This is critical for confirming successful grafting. c. A common method is Soxhlet extraction using a suitable solvent (e.g., THF) for 24-48 hours.

  • Characterization & Validation: a. Dry the grafted film under vacuum until a constant weight is achieved. The increase in weight compared to the initial film provides the grafting yield. b. Confirm the presence of the grafted phosphate layer using surface analysis techniques like Fourier-Transform Infrared Spectroscopy (FTIR-ATR) or X-ray Photoelectron Spectroscopy (XPS). c. Perform migration testing (as per Protocol 1) on the grafted film to confirm the reduction in DDPP leaching.

References

• 1. [PDF] Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of plasticizers in poly(vinyl chloride) medical devices for infusion and artificial nutrition: comparison and optimization of the extraction procedures, a pre-migration test step - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Surface-grafting of phosphates onto a polymer for potential biomimetic functionalization of biomaterials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ir.uitm.edu.my [ir.uitm.edu.my]
• 11. Surface-grafting of phosphates onto a polymer for potential biomimetic functionalization of biomaterials - PMC [pmc.ncbi.nlm.nih.gov]

Addressing interference in the quantification of "Phosphoric acid, dodecyl diphenyl ester"

Welcome to the technical support center for the analysis of "Phosphoric acid, dodecyl diphenyl ester". This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the quantification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical techniques for quantifying Phosphoric acid, dodecyl diphenyl ester?

A1: The most common analytical techniques for the quantification of Phosphoric acid, dodecyl diphenyl ester, an organophosphate flame retardant (OPFR), are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] The choice between these techniques often depends on the sample matrix, required sensitivity, and the volatility of the analyte. LC-MS/MS is generally preferred for less volatile and thermally labile compounds, while GC-MS is suitable for volatile and thermally stable compounds.

Q2: What are the typical sample matrices in which Phosphoric acid, dodecyl diphenyl ester is analyzed?

A2: Phosphoric acid, dodecyl diphenyl ester is analyzed in a variety of matrices due to its use as a flame retardant and plasticizer. These include:

• Polymers and Plastics: To determine its concentration as an additive.[3]

• Environmental Samples: Such as dust, sediment, and water to assess environmental contamination.[4][5]

• Biological Samples: Including urine and fish tissue to monitor human exposure and bioaccumulation.[6][7]

• Consumer Products: Such as electronics and furniture.[8][9]

Q3: What are the main challenges and interferences encountered during the analysis of Phosphoric acid, dodecyl diphenyl ester?

A3: The main challenges in quantifying Phosphoric acid, dodecyl diphenyl ester revolve around sample preparation, matrix effects, and potential for co-eluting interferences.

• Matrix Effects: Complex sample matrices can lead to ion suppression or enhancement in LC-MS analysis, affecting the accuracy and precision of quantification.[10][11][12][13] This is a significant concern in biological and environmental samples.

• Co-eluting Interferences: Other structurally similar organophosphate flame retardants or plasticizers present in the sample may co-elute with the target analyte, leading to inaccurate quantification. Isomeric interference from other cresyl phosphate isomers can also be a challenge.[14]

• Sample Preparation: Inefficient extraction from complex matrices like polymers can result in low recovery rates. The choice of extraction solvent and technique is critical.[4][15]

• Contamination: Given the ubiquitous nature of some OPFRs, contamination during sample collection, preparation, and analysis is a potential issue.[16]

Troubleshooting Guides

Issue 1: Low Recovery of Phosphoric acid, dodecyl diphenyl ester from Polymer Samples

Symptoms:

• Consistently low quantification values compared to expected concentrations.

• Poor reproducibility of results between replicate extractions.

Possible Causes:

• Incomplete dissolution or extraction of the analyte from the polymer matrix.

• Inappropriate solvent selection for the extraction.

• Degradation of the analyte during sample preparation.

Troubleshooting Steps:

• Optimize Sample Pre-treatment: For solid polymer samples, ensure the material is ground to a fine powder to maximize the surface area for extraction.[15] Cryomilling can be an effective technique for foam and textile samples.[9]

• Solvent Selection: Experiment with different extraction solvents or solvent mixtures. A study on OPFRs from landfill media showed that deep eutectic solvents (DES) could extract a wider range of OPFRs compared to traditional organic solvents like hexane.[4][5][15] For plastics, a common approach involves dissolving or swelling the polymer in a suitable solvent like toluene, followed by precipitation of the polymer and extraction of the analyte.[3]

• Extraction Technique: Compare different extraction techniques. Sonication is a commonly used method for extracting OPFRs from consumer products.[9] Microwave-assisted extraction (MAE) has been reported to be a faster method for solid samples with reduced solvent consumption.[17]

• Assess Recovery: Perform spike and recovery experiments to determine the extraction efficiency. Spike a known amount of a certified standard of Phosphoric acid, dodecyl diphenyl ester into a blank polymer matrix and perform the entire sample preparation and analysis procedure. The recovery should ideally be within an acceptable range (e.g., 80-120%).

Workflow for Optimizing Polymer Extraction:

Caption: Workflow for troubleshooting low recovery from polymer samples.

Issue 2: Poor Peak Shape and Inconsistent Retention Time in LC-MS Analysis

Symptoms:

• Broad, tailing, or split peaks for Phosphoric acid, dodecyl diphenyl ester.

• Shifting retention times between injections.

Possible Causes:

• Suboptimal chromatographic conditions (mobile phase, column, gradient).

• Matrix effects from co-eluting compounds.

• Column contamination or degradation.

Troubleshooting Steps:

• Mobile Phase Optimization:

  • pH Adjustment: The pH of the mobile phase can significantly affect the peak shape of phosphate-containing compounds. Experiment with small adjustments to the mobile phase pH.

  • Additive Selection: The use of additives like formic acid or ammonium acetate can improve peak shape and ionization efficiency.

• Column Selection:

  • Consider using a column with a different stationary phase (e.g., C18, phenyl-hexyl) to improve separation from interfering matrix components.

• Gradient Optimization:

  • Adjust the gradient slope to ensure adequate separation of the analyte from other compounds in the sample. A shallower gradient around the elution time of the analyte can improve resolution.

• Sample Clean-up:

  • Implement a more rigorous sample clean-up procedure, such as Solid Phase Extraction (SPE), to remove matrix components prior to LC-MS analysis.[6]

• Column Maintenance:

  • If column contamination is suspected, wash the column with a strong solvent or follow the manufacturer's regeneration protocol.

Logical Diagram for LC-MS Troubleshooting:

Caption: Troubleshooting guide for LC-MS chromatographic issues.

Issue 3: Suspected Isomeric Interference

Symptoms:

• Difficulty in resolving peaks of structurally similar compounds.

• Inaccurate quantification due to co-elution of isomers.

Possible Causes:

• Presence of other dodecyl diphenyl phosphate isomers or cresyl diphenyl phosphate isomers in the sample.[14]

Troubleshooting Steps:

• High-Resolution Mass Spectrometry (HRMS): Utilize HRMS to differentiate between isomers based on their exact mass, although this may not be sufficient for isomers with the same elemental composition.

• Tandem Mass Spectrometry (MS/MS): Develop an MS/MS method with specific precursor-to-product ion transitions that are unique to Phosphoric acid, dodecyl diphenyl ester. This can help to selectively quantify the target analyte even if isomers co-elute.

• Chromatographic Resolution:

  • Column Chemistry: Test different column stationary phases that offer different selectivity for isomers (e.g., phenyl-based columns).

  • Temperature: Optimize the column temperature, as it can affect the separation of closely eluting compounds.

  • Mobile Phase: Fine-tune the mobile phase composition and gradient to maximize the resolution between isomeric peaks.

• Reference Standards: If available, inject individual standards of potential interfering isomers to confirm their retention times and fragmentation patterns.

Signaling Pathway for Isomer Differentiation:

References

• 1. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass spectrometry-based multimodal approaches for the identification and quantification analysis of microplastics in food matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of the extractability of organophosphorus flame retardants in landfill media using organic and green solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the extractability of organophosphorus flame retardants in landfill media using organic and green solvents [ouci.dntb.gov.ua]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. Evaluation of a Fast and Simple Sample Preparation Method for Polybrominated Diphenyl Ether (PBDE) Flame Retardants and Dichlorodiphenyltrichloroethane (DDT) Pesticides in Fish for Analysis by ELISA Compared with GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dtsc.ca.gov [dtsc.ca.gov]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. longdom.org [longdom.org]
• 13. researchgate.net [researchgate.net]
• 14. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Dodecyl Diphenyl Phosphate Synthesis

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of dodecyl diphenyl phosphate.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the synthesis of dodecyl diphenyl phosphate?

A1: Based on analogous phosphate ester syntheses, the most frequently encountered by-products are triphenyl phosphate (TPP) and di-dodecyl phenyl phosphate.[1] Unreacted starting materials such as phenol, dodecanol, and intermediates like diphenyl phosphate may also be present in the final product mixture.[2]

Q2: What are the primary causes for the formation of these by-products?

A2: By-product formation is typically related to reaction stoichiometry and conditions.

• Triphenyl Phosphate (TPP): This by-product can form if there is a relative excess of phenol or if the reaction conditions favor the complete substitution of the phosphorus center with phenoxy groups, particularly when using starting materials like phosphorus oxychloride. In transesterification reactions starting from TPP, its presence is due to an incomplete reaction.[3]

• Di-dodecyl Phenyl Phosphate: This forms when there is a stoichiometric excess of dodecanol relative to the phenyl groups being substituted on the phosphorus center.

• Unreacted Materials: The presence of starting materials is usually due to an incomplete reaction, which can be caused by insufficient reaction time, suboptimal temperature, or poor mixing.

Q3: How can I minimize the formation of by-products during synthesis?

A3: Minimizing by-products requires careful control over the reaction parameters:

• Stoichiometry: Precisely measure and control the molar ratios of your reactants (e.g., phosphorus oxychloride, phenol, and dodecanol). A stepwise addition of reactants can often provide better control over the substitution pattern.

• Temperature: High temperatures can lead to decomposition and unwanted side reactions. Maintain the optimal reaction temperature as determined by literature or internal optimization studies.

• Reaction Time: Ensure the reaction is allowed to proceed to completion. Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or ³¹P NMR.

• Purification: Post-synthesis purification steps such as distillation under reduced pressure, column chromatography, or recrystallization are essential for removing residual by-products and unreacted starting materials.[4]

Q4: What are the recommended analytical techniques for identifying and quantifying by-products?

A4: A combination of chromatographic and spectroscopic methods is ideal:

• ³¹P NMR Spectroscopy: This is a highly effective and direct method for identifying and quantifying various phosphorus-containing compounds in a mixture.[5][6] Each phosphate ester, including the desired product and by-products, will have a distinct chemical shift in the ³¹P NMR spectrum, allowing for clear differentiation.[7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is excellent for separating volatile components of the reaction mixture.[9] Coupling it with MS allows for the identification of each separated compound based on its unique mass fragmentation pattern.[10][11] A phosphorus-specific detector, such as a Flame Photometric Detector (FPD), can also be used with GC for selective detection of phosphorus-containing compounds.[12]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dodecyl Diphenyl Phosphate	1. Incomplete reaction. 2. Suboptimal reaction temperature or time. 3. Inefficient purification process.	1. Monitor the reaction using TLC or NMR to ensure it goes to completion. 2. Optimize temperature and reaction duration. 3. Review and optimize purification steps (e.g., distillation, chromatography) to minimize product loss.
High Concentration of Triphenyl Phosphate (TPP) By-product	1. Incorrect stoichiometry (excess phenol or phosphorus precursor reacting with phenol). 2. Incomplete transesterification if starting from TPP.[3]	1. Carefully control the molar ratio of reactants. Consider adding dodecanol before the final addition of phenol or its equivalent. 2. Increase reaction time or adjust catalyst concentration for transesterification reactions. 3. Purify the final product using vacuum distillation or column chromatography.
Presence of Di-dodecyl Phenyl Phosphate By-product	1. Incorrect stoichiometry (excess dodecanol).	1. Adjust the molar ratio of dodecanol to the phosphorus reagent and phenol. 2. Utilize purification techniques to separate the desired product from the higher boiling point di-dodecyl phenyl phosphate.
Final Product is Dark or Discolored	1. Reaction temperature is too high, causing decomposition. 2. Presence of impurities in starting materials.	1. Lower the reaction temperature. 2. Ensure the purity of all reactants before starting the synthesis.

Data Presentation

Table 1: Common By-products and Their Analytical Signatures

Compound	Common Cause	Analytical Method	Expected Signature
Triphenyl Phosphate (TPP)	Excess phenol; Incomplete transesterification	³¹P NMR	A distinct singlet peak at a characteristic chemical shift (literature values vary, often in the -16 to -18 ppm range).[8]
GC-MS	A specific retention time and a mass spectrum with a molecular ion peak (m/z 326) and characteristic fragments.
Di-dodecyl Phenyl Phosphate	Excess dodecanol	³¹P NMR	A unique singlet peak, shifted relative to the main product and TPP.
GC-MS	A peak at a longer retention time than the main product, with a corresponding molecular ion and fragmentation pattern.
Unreacted Phenol	Incomplete reaction; Excess reactant	GC-MS	A peak at a short retention time with a molecular ion of m/z 94.
Unreacted Dodecanol	Incomplete reaction; Excess reactant	GC-MS	A peak with a molecular ion of m/z 186.

Experimental Protocols

Protocol 1: By-product Analysis by GC-MS

This protocol provides a general guideline for the analysis of a dodecyl diphenyl phosphate reaction mixture. Instrument parameters should be optimized for your specific equipment and column.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the crude reaction product into a 10 mL volumetric flask.

  • Dissolve the sample in a suitable solvent such as ethyl acetate or dichloromethane.

  • Vortex the solution until the sample is fully dissolved.

  • If necessary, perform a serial dilution to bring the concentration within the linear range of the instrument.

  • Filter the solution through a 0.45 µm syringe filter into a GC vial.

• Instrumentation (Example Parameters):

  • Gas Chromatograph: Agilent 7890 series or equivalent.[11]

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar capillary column.

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (split or splitless, depending on concentration).

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 10 minutes at 300 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (Example Parameters):

  • MS Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-600 amu.

• Data Analysis:

  • Identify peaks in the total ion chromatogram (TIC).

  • Compare the resulting mass spectra with a library (e.g., NIST) to tentatively identify the main product and any by-products.

  • Confirm identities by comparing retention times and mass spectra with authentic reference standards if available.

Protocol 2: By-product Analysis by ³¹P NMR Spectroscopy

This protocol is for the qualitative and quantitative analysis of phosphorus-containing species in the product mixture.

• Sample Preparation:

  • Accurately weigh 30-50 mg of the crude product into an NMR tube.

  • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • Add a small amount of a reference standard if desired (e.g., 85% H₃PO₄ in a sealed capillary).

  • Cap the tube and gently agitate until the sample is completely dissolved.

• Instrumentation (Example Parameters):

  • Spectrometer: Bruker Avance 400 MHz or equivalent.

  • Nucleus: ³¹P.

  • Technique: Inverse-gated proton decoupling is recommended for accurate quantification, as it suppresses the Nuclear Overhauser Effect (NOE).[13] For routine qualitative analysis, standard proton decoupling is sufficient.

  • Acquisition Parameters:

    • Pulse Angle: 30-45 degrees.

    • Relaxation Delay (d1): A sufficiently long delay (e.g., 5 times the longest T1) is crucial for quantitative analysis. A delay of 10-20 seconds is often a good starting point.

    • Number of Scans: 64-256, depending on sample concentration.

    • Spectral Width: A wide range to cover all expected phosphate species (e.g., from +30 ppm to -30 ppm).

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Reference the spectrum. If an external standard is not used, the main product peak can be set to a reference value, or the solvent residual peak can be used as an indirect reference.

  • Integrate the distinct peaks corresponding to dodecyl diphenyl phosphate and any phosphorus-containing by-products.

  • The relative molar ratio of the components is directly proportional to the integral areas (assuming proper acquisition parameters for quantification).

Visualizations

Caption: General synthesis pathway showing reactants and potential by-products.

Caption: Troubleshooting workflow for addressing synthesis issues.

Caption: Experimental workflow for by-product identification and analysis.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. mdpi.com [mdpi.com]
• 4. Diphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 5. nmr.oxinst.com [nmr.oxinst.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 9. Gas chromatographic determination of phosphate-based flame retardants in styrene-based polymers from waste electrical and electronic equipment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. dtsc.ca.gov [dtsc.ca.gov]
• 12. Table 7-2, Analytical Methods for Determining Phosphate Ester Flame Retardants in Environmental Samples - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. 31Phosphorus NMR [chem.ch.huji.ac.il]

Technical Support Center: Optimal HPLC Separation of Dodecyl Diphenyl Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal High-Performance Liquid Chromatography (HPLC) separation of dodecyl diphenyl phosphate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting column for the HPLC separation of dodecyl diphenyl phosphate?

For the separation of dodecyl diphenyl phosphate, a reverse-phase C18 column is a robust starting point due to its hydrophobicity, which is suitable for retaining the nonpolar dodecyl group. However, for optimized separation, particularly if isomers or closely related impurities are present, a Phenyl-Hexyl column is often preferred. The phenyl stationary phase offers alternative selectivity through π-π interactions with the diphenyl phosphate moiety, which can significantly improve resolution.[1][2][3]

Q2: What are the typical mobile phase compositions for this separation?

A common mobile phase for the reverse-phase HPLC analysis of dodecyl diphenyl phosphate consists of a mixture of acetonitrile (ACN) and water.[4] The addition of a small amount of acid, such as phosphoric acid or formic acid, is often necessary to ensure good peak shape and reproducibility. A typical starting gradient might be from 50% to 100% acetonitrile over 20-30 minutes.

Q3: What detector is suitable for the analysis of dodecyl diphenyl phosphate?

Dodecyl diphenyl phosphate contains aromatic rings, making it amenable to UV detection. A Diode Array Detector (DAD) is advantageous as it allows for monitoring at multiple wavelengths to optimize sensitivity and selectivity.[5] A wavelength of 254 nm is a common choice for aromatic compounds.

Q4: How can I improve the peak shape for dodecyl diphenyl phosphate?

Poor peak shape, such as tailing, can be caused by several factors. Ensure that the mobile phase pH is controlled, as interactions with residual silanols on the silica-based stationary phase can lead to tailing.[6] Using a high-purity, end-capped column can minimize these interactions. Additionally, ensure the sample is dissolved in a solvent that is of equal or weaker strength than the initial mobile phase to prevent peak distortion.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary interactions with active silanols on the column packing.- Mobile phase pH is not optimal.- Column overload.	- Use a high-purity, end-capped C18 or Phenyl-Hexyl column.- Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase to suppress silanol activity.[6]- Reduce the injection volume or sample concentration.
Poor Resolution	- Inappropriate column chemistry.- Mobile phase is too strong or too weak.- Gradient slope is too steep.	- If using a C18 column, switch to a Phenyl-Hexyl column to exploit alternative selectivity.[2]- Adjust the initial percentage of the organic solvent in the mobile phase.- Lengthen the gradient time or use a shallower gradient.
Retention Time Drift	- Inadequate column equilibration.- Changes in mobile phase composition.- Temperature fluctuations.	- Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before each injection.[7]- Prepare fresh mobile phase daily and ensure it is well-mixed and degassed.[7]- Use a column oven to maintain a constant temperature.
High Backpressure	- Blockage in the HPLC system (e.g., guard column, column frit).- Particulate matter from the sample.- Mobile phase precipitation.	- Replace the guard column or in-line filter.- Back-flush the analytical column according to the manufacturer's instructions.- Filter all samples through a 0.45 µm or 0.22 µm syringe filter before injection.- Ensure mobile phase components are fully miscible and salts are completely dissolved.
Ghost Peaks	- Contaminants in the mobile phase or from the sample.- Late eluting peaks from a previous injection.	- Use high-purity HPLC-grade solvents.- Run a blank gradient to identify potential contaminants.- Increase the final hold time of the gradient to ensure all components have eluted.

Column Selection and Performance

The choice of HPLC column is critical for the successful separation of dodecyl diphenyl phosphate. Below is a table summarizing the expected performance of commonly used column chemistries.

Column Chemistry	Primary Interaction Mechanism	Expected Performance for Dodecyl Diphenyl Phosphate	Advantages	Disadvantages
C18 (Octadecylsilane)	Hydrophobic interactions	Good retention of the dodecyl chain. May provide adequate separation from non-aromatic impurities.	- Widely available.- Robust and versatile.- Good starting point for method development.	- May have limited selectivity for aromatic isomers or related compounds.[3]
C8 (Octylsilane)	Hydrophobic interactions	Less retention than C18. May be suitable for faster analysis if resolution is sufficient.	- Shorter analysis times compared to C18.	- Potentially lower resolution for complex samples.
Phenyl-Hexyl	π-π interactions and hydrophobic interactions	Enhanced selectivity for the diphenyl phosphate moiety due to π-π interactions.[1][2] Often provides superior resolution of aromatic compounds.	- Alternative selectivity to C18.- Improved separation of aromatic isomers and related substances.[2]	- May exhibit different retention characteristics that require method optimization.

Experimental Protocol: HPLC Separation of Dodecyl Diphenyl Phosphate

This protocol provides a general starting point for the HPLC analysis of dodecyl diphenyl phosphate. Optimization may be required based on the specific sample matrix and instrumentation.

1. Instrumentation and Columns:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD).

• Recommended columns:

  • C18, 5 µm, 4.6 x 150 mm

  • Phenyl-Hexyl, 5 µm, 4.6 x 150 mm

2. Reagents and Solvents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Phosphoric acid (analytical grade)

• Dodecyl diphenyl phosphate standard

3. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of dodecyl diphenyl phosphate in acetonitrile at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solution with the initial mobile phase composition.

• Sample Solution: Dissolve the sample in acetonitrile or a solvent compatible with the initial mobile phase. Filter the sample through a 0.45 µm syringe filter prior to injection.

4. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	50
  20.0	100
  25.0	100
  25.1	50

  | 30.0 | 50 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

5. Data Analysis:

• Identify the dodecyl diphenyl phosphate peak by comparing the retention time with that of the standard.

• Quantify the analyte using a calibration curve generated from the working standards.

Workflow for HPLC Column Selection

Caption: Workflow for selecting the optimal HPLC column.

References

• 1. support.waters.com [support.waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. differencebetween.com [differencebetween.com]
• 4. Separation of Diphenyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. hplc.eu [hplc.eu]
• 7. HPLC Troubleshooting Guide [scioninstruments.com]

Reducing signal suppression of dodecyl diphenyl phosphate in ESI-MS

Topic: Reducing Signal Suppression of Dodecyl Diphenyl Phosphate in ESI-MS

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals encountering signal suppression in Electrospray Ionization Mass Spectrometry (ESI-MS) caused by the presence of dodecyl diphenyl phosphate (DDPP).

Frequently Asked Questions (FAQs)

Q1: What is ESI-MS signal suppression?

A1: Signal suppression is a common phenomenon in Electrospray Ionization Mass Spectrometry (ESI-MS) where the ionization efficiency of a target analyte is reduced by the presence of other co-eluting compounds in the sample matrix.[1][2] This interference leads to a decreased or complete loss of the analyte's signal, compromising the sensitivity and accuracy of the analysis.[3] The suppression occurs during the ionization process in the ESI source, before the ions enter the mass analyzer.[2]

Q2: Why does dodecyl diphenyl phosphate (DDPP) cause signal suppression?

A2: Dodecyl diphenyl phosphate (DDPP) is an organophosphate ester with properties that make it a potent cause of signal suppression in ESI-MS. Its structure includes a long, lipophilic dodecyl chain and a polar, anionic phosphate group.[4] This combination gives it surfactant-like properties. Surfactants are highly surface-active, meaning they preferentially accumulate at the surface of the ESI droplets.[5] This surface dominance by DDPP molecules physically hinders the ability of the target analyte to reach the droplet surface, where the ionization and transfer to the gas phase occur.[5][6] Additionally, the anionic phosphate group can form neutral ion pairs with positively charged analytes, preventing their detection in positive-ion mode.[7]

Q3: How can I identify if DDPP is suppressing my analyte's signal?

A3: Signal suppression can be identified by a post-column infusion experiment. In this setup, a constant flow of your analyte is introduced into the mass spectrometer after the analytical column. When a blank sample matrix containing DDPP is then injected onto the column, a dip in the analyte's otherwise stable signal intensity indicates the retention time at which the suppressing components (in this case, DDPP) are eluting.[2] A significant decrease in your analyte's peak area or intensity when transitioning from a clean solvent to a DDPP-containing matrix is also a strong indicator of suppression.

Troubleshooting Guide

This section provides a step-by-step guide to mitigate signal suppression caused by dodecyl diphenyl phosphate.

Step 1: Methodical Sample Preparation

Effective sample cleanup is the first and most critical step to remove interfering substances like DDPP before LC-MS analysis.[2]

• Solid-Phase Extraction (SPE): Use SPE cartridges to separate the analyte from DDPP based on differences in their chemical properties. A mixed-mode anion exchange SPE can be particularly effective at retaining the anionic DDPP while allowing a neutral or cationic analyte to pass through.

• Liquid-Liquid Extraction (LLE): LLE can be used to partition the analyte and DDPP between two immiscible solvents, leveraging differences in their solubility.

• Sample Dilution: A straightforward approach is to dilute the sample. This reduces the concentration of DDPP, which can lessen its suppressive effect. However, this may also decrease the analyte concentration below the limit of detection.[8]

Step 2: Chromatographic Separation

The goal of chromatography is to separate the elution of the analyte from DDPP. If DDPP does not co-elute with the analyte, it cannot suppress its signal.

• Optimize Gradient Elution: Develop a gradient elution profile on your HPLC/UHPLC system that maximizes the separation between your analyte and DDPP.

• Column Selection: Consider using a column with a different stationary phase chemistry (e.g., phenyl-hexyl instead of C18) to alter the selectivity and improve separation.

Step 3: Modify Mass Spectrometry Parameters

Adjusting the ESI source and other MS parameters can significantly impact the extent of signal suppression.

• Reduce ESI Flow Rate: Lowering the flow rate into the ESI source, for instance by using a post-column splitter to achieve nano-ESI flow rates (in the nL/min range), has been shown to substantially reduce signal suppression.[3] Lower flow rates produce smaller, more highly charged droplets that are more tolerant of non-volatile matrix components like DDPP.[2][8]

• Optimize Source Parameters: Experiment with adjusting the sprayer voltage, nebulizing gas flow, and source temperature.[9][10] Sometimes, a lower sprayer voltage can lead to a more stable signal.[9]

• Switch Ionization Source: If available, consider using Atmospheric Pressure Chemical Ionization (APCI). APCI is a gas-phase ionization technique and is often less susceptible to signal suppression from non-volatile and surface-active compounds compared to ESI.[2][11]

Step 4: Chemical Derivatization

For challenging cases, chemically modifying the interfering compound or the analyte can be a powerful strategy. Research on similar long-chain alkyl phosphates, such as dolichyl phosphates, has shown that derivatization of the phosphate group can significantly improve analysis.[1][12]

• Methylation of the Phosphate Group: By converting the anionic phosphate group of DDPP to a neutral, di-methylated ester, its polarity and surface activity are reduced. This can decrease its suppressive effects and also alter its chromatographic retention time, aiding in separation from the analyte.[1]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for DDPP Removal

This protocol is a general guideline for using a mixed-mode anion exchange SPE cartridge to remove DDPP from a sample.

• Conditioning: Condition the SPE cartridge by passing 1-2 mL of methanol, followed by 1-2 mL of water through it.

• Equilibration: Equilibrate the cartridge with 1-2 mL of the sample loading buffer (e.g., a low ionic strength buffer at a neutral pH).

• Loading: Load the sample onto the SPE cartridge. At a neutral pH, the anionic DDPP should be retained by the anion exchange sorbent.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove any non-retained, undesired components.

• Elution: Elute the target analyte using a solvent that disrupts its interaction with the sorbent but leaves the strongly-bound DDPP behind. If the analyte is neutral or cationic, it may have already passed through during the loading and washing steps.

Protocol 2: Chemical Derivatization by Methylation

This protocol is adapted from methods used for other long-chain alkyl phosphates and can be tested for DDPP.[1][12]

• Sample Preparation: The sample containing DDPP should be dried down and reconstituted in a suitable solvent mixture, such as chloroform/methanol (2:1, v/v).

• Derivatization Reagent: Prepare a solution of trimethylsilyldiazomethane (TMSD), a methylating agent. Caution: TMSD is toxic and potentially explosive. Handle with extreme care in a fume hood.

• Reaction: Add the TMSD solution to the sample. The reaction is typically rapid and can be carried out at room temperature.

• Quenching: After a few minutes, quench the reaction by adding a small amount of acetic acid.

• Analysis: The derivatized sample can then be dried and reconstituted in a suitable solvent for LC-MS analysis. The methylated DDPP will have a different mass and retention time.

Quantitative Data Summary

The effectiveness of various methods in reducing signal suppression can be quantified. The following table illustrates the potential impact of different strategies based on published studies on similar compounds.

Mitigation Strategy	Analyte Signal Recovery	Notes	Reference
Sample Dilution (10x)	30-70%	Highly dependent on initial suppressor concentration.	[8]
Switching to APCI Source	60-90%	Effective for non-volatile suppressors. Analyte must be APCI-ionizable.	[2]
Reducing Flow Rate to Nano-ESI	>80% (up to 3-fold signal improvement)	Significant reduction in suppression and potential for increased sensitivity.	[3]
Chemical Derivatization (Methylation)	>99% derivatization efficiency	Reduces polarity and suppressive effects of the phosphate group.	[1]

Visualizations

Caption: Mechanism of signal suppression by DDPP in an ESI droplet.

Caption: Troubleshooting workflow for DDPP-induced signal suppression.

References

• 1. Quantification of Dolichyl Phosphates Using Phosphate Methylation and Reverse-Phase Liquid Chromatography–High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Dodecyl phenyl phosphate | C18H30O4P- | CID 19850568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanism of signal suppression by anionic surfactants in capillary electrophoresis-electrospray ionization mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. ANALYSIS OF THE FLAME RETARDANT METABOLITES BIS (1,3-DICHLORO-2-PROPYL) PHOSPHATE (BDCPP) AND DIPHENYL PHOSPHATE (DPP) IN URINE USING LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Calibration curve issues in dodecyl diphenyl phosphate quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the quantification of dodecyl diphenyl phosphate, particularly concerning calibration curve development.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the analysis of dodecyl diphenyl phosphate, offering potential causes and solutions in a question-and-answer format.

Q1: Why is my calibration curve for dodecyl diphenyl phosphate showing poor linearity (r² < 0.99)?

Poor linearity is a frequent issue in the quantification of organophosphate esters. Several factors, from sample preparation to instrument parameters, can contribute to this problem.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Calibration Range	The concentration range of your calibration standards may be too wide, exceeding the linear dynamic range of the detector. Prepare a narrower range of standards or use a weighted linear regression or a quadratic fit for your calibration curve.
Standard Degradation	Dodecyl diphenyl phosphate may be unstable in the prepared standard solutions. It is recommended to prepare fresh standards daily. If this is not feasible, conduct a stability study to determine the acceptable storage duration and conditions for your standards.
Matrix Effects	Co-eluting matrix components can suppress or enhance the ionization of dodecyl diphenyl phosphate, leading to a non-linear response.[1] To mitigate this, improve your sample clean-up procedure using techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Using a matrix-matched calibration curve or a stable isotope-labeled internal standard can also compensate for matrix effects.
Detector Saturation	At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response. Dilute your higher concentration standards and samples to fall within the linear range of the detector.
Incorrect Mobile Phase pH	The pH of the mobile phase can affect the ionization and retention of phosphate compounds.[2] Experiment with small adjustments to the mobile phase pH to optimize peak shape and linearity.

Troubleshooting Workflow for Poor Linearity:

Troubleshooting workflow for poor calibration curve linearity.

Q2: My dodecyl diphenyl phosphate peak is showing significant tailing. What can I do to improve the peak shape?

Peak tailing for phosphate-containing compounds is often attributed to interactions with the analytical hardware.

Possible Causes and Solutions:

Cause	Solution
Interaction with Stainless Steel	Phosphate groups are known to interact with the stainless steel surfaces of HPLC tubing, frits, and columns, leading to peak tailing.[3][4] Consider using a bio-inert or PEEK-lined LC system and column. If that is not an option, passivating the system by flushing with a solution of phosphoric acid may help to reduce these interactions.[4]
Column Overload	Injecting too much sample can lead to peak distortion. Reduce the injection volume or dilute the sample.
Secondary Interactions with Column Stationary Phase	Residual silanol groups on C18 columns can interact with the phosphate moiety. Try a column with a different stationary phase (e.g., a phenyl-hexyl column) or an end-capped column to minimize these interactions.
Inappropriate Mobile Phase	The mobile phase composition can significantly impact peak shape. The addition of a small amount of a competing acid, like formic acid, can sometimes improve the peak shape of acidic analytes.[2]

Decision Tree for Addressing Peak Tailing:

Decision tree for troubleshooting peak tailing issues.

Q3: I am observing low sensitivity and a high limit of detection (LOD) for dodecyl diphenyl phosphate. How can I improve it?

Low sensitivity can be a major hurdle in trace analysis. Optimizing both the sample preparation and instrument settings is key to achieving lower detection limits.

Possible Causes and Solutions:

Cause	Solution
Inefficient Sample Extraction	The extraction method may not be efficiently recovering dodecyl diphenyl phosphate from the sample matrix. Optimize the SPE or LLE protocol by testing different sorbents, solvents, and pH conditions.
Ion Suppression	Matrix components can significantly suppress the ionization of the analyte in the mass spectrometer source. Enhance the sample cleanup process to remove interfering substances. A thorough cleanup is crucial for achieving high sensitivity.[1]
Suboptimal Mass Spectrometry Parameters	The MS parameters, such as collision energy and fragmentor voltage, may not be optimized for dodecyl diphenyl phosphate. Perform a compound optimization experiment to determine the most sensitive precursor and product ion transitions and their optimal settings.
Poor Chromatographic Peak Shape	Broad peaks lead to lower peak height and thus lower sensitivity. Address any peak tailing or broadening issues as described in the previous FAQ.
Analyte Degradation	Dodecyl diphenyl phosphate might be degrading during sample preparation or in the autosampler. Keep samples cool and analyze them as quickly as possible after preparation.

Workflow for Improving Sensitivity:

Workflow for enhancing the sensitivity of the analysis.

Experimental Protocol

The following is a representative LC-MS/MS method for the quantification of dodecyl diphenyl phosphate in a biological matrix. This protocol is a composite based on methods for similar organophosphate compounds and should be validated for your specific application.

1. Sample Preparation (Solid Phase Extraction - SPE)

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) with 6 mL of methanol followed by 6 mL of water.

• Loading: Load 1 mL of the sample onto the SPE cartridge.

• Washing: Wash the cartridge with 6 mL of 10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the dodecyl diphenyl phosphate with 6 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase.

2. LC-MS/MS Parameters

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	Phenyl-Hexyl, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	30% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Agilent 6470 Triple Quadrupole or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	325°C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi
Capillary Voltage	3500 V
MRM Transitions	To be determined empirically for dodecyl diphenyl phosphate
Precursor Ion (m/z)	[M+H]⁺
Product Ion 1 (Quantifier)	Specific fragment ion
Product Ion 2 (Qualifier)	Specific fragment ion
Collision Energy	To be optimized for each transition

3. Calibration Curve Preparation

Prepare a series of calibration standards by spiking known amounts of a certified dodecyl diphenyl phosphate standard into a blank matrix that has undergone the same sample preparation procedure. A typical concentration range might be 0.1 to 100 ng/mL. It is recommended to use at least six non-zero calibration points.

References

• 1. Quantification of three chlorinated dialkyl phosphates, diphenyl phosphate, 2,3,4,5-tetrabromobenzoic acid, and four other organophosphates in human urine by solid phase extraction-high performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. color | Graphviz [graphviz.org]
• 3. A New, Rapid Method for the Quantification of Dolichyl Phosphates in Cell Cultures Using TMSD Methylation Combined with LC–MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

A Comparative Guide to "Phosphoric Acid, Dodecyl Diphenyl Ester" and Alternative Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, the accuracy and reliability of measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone of quality assurance, ensuring the traceability and comparability of results. This guide provides a comprehensive comparison of the "Phosphoric acid, dodecyl diphenyl ester" Certified Reference Material (CRM) with its isomeric counterpart and other alternative organophosphate flame retardant standards. This document is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate CRM for their analytical needs by presenting objective performance characteristics and supporting experimental data.

Product Comparison

A critical aspect of selecting a CRM is understanding its certified properties. The following table summarizes the key characteristics of "Phosphoric acid, dodecyl diphenyl ester" (more formally known as dodecyl diphenyl phosphate), its common isomer isodecyl diphenyl phosphate, and two widely used alternative organophosphate flame retardant CRMs: Resorcinol bis(diphenylphosphate) (RDP) and Bisphenol A bis(diphenylphosphate) (BDP).

Feature	Dodecyl Diphenyl Phosphate	Isodecyl Diphenyl Phosphate	Resorcinol bis(diphenylphosphate) (RDP)	Bisphenol A bis(diphenylphosphate) (BDP)
CAS Number	27460-02-2[1][2]	29761-21-5[3]	57583-54-7	5945-33-5
Synonyms	Diphenyl lauryl phosphate[1]	Phosflex 390	RDP	BDP
Molecular Formula	C24H35O4P[1]	C22H31O4P	C30H24O8P2	C39H34O8P2
Molecular Weight	418.51 g/mol [1]	390.45 g/mol	574.5 g/mol	692.6 g/mol
Typical Format	Neat solid or solution in toluene[1]	Solution in Toluene (e.g., 100 µg/mL)[3]	Neat solid or solution	Neat solid or solution
Purity (Typical)	≥98% (Neat)	Certified concentration (e.g., 100 µg/mL ± 0.5%)[4][5]	High purity (specifics from CoA)	High purity (specifics from CoA)
Key Applications	Flame retardant & plasticizer analysis in consumer products, environmental monitoring[2]	Flame retardant & plasticizer analysis[6]	Alternative flame retardant in electronics and building materials	Alternative flame retardant in engineering plastics
Accreditation	ISO 17034[7]	ISO 17034[3]	ISO 17034	ISO 17034
Suppliers	LGC Standards, AccuStandard, Chiron[1][8]	AccuStandard, LGC Standards[3]	AccuStandard, LGC Standards	AccuStandard, LGC Standards

Experimental Protocols

Accurate quantification of organophosphate flame retardants requires robust and validated analytical methods. Below are detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are commonly employed for the analysis of these compounds in complex matrices such as polymers and environmental samples.

Gas Chromatography-Mass Spectrometry (GC-MS) for Organophosphate Flame Retardants in Polymers

This method is suitable for the quantification of thermally stable organophosphate flame retardants like dodecyl diphenyl phosphate and isodecyl diphenyl phosphate in plastic matrices.

a. Sample Preparation (Ultrasonic Extraction)

• Weigh approximately 0.1 g of the polymer sample into a 15 mL glass centrifuge tube.

• Add 10 mL of a suitable solvent mixture, such as 1:1 (v/v) hexane/dichloromethane.

• Spike the sample with an appropriate internal standard (e.g., deuterated TPP).

• Vortex the tube for 1 minute to ensure the solvent wets the entire sample.

• Place the tube in an ultrasonic bath and extract for 30 minutes.

• Centrifuge the sample at 3000 rpm for 10 minutes to separate the polymer from the solvent.

• Carefully transfer the supernatant to a clean tube.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• The extract is now ready for GC-MS analysis.

b. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 200°C, hold for 2 minutes.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

• Quantifier and Qualifier Ions: Specific to each analyte and should be determined from the mass spectrum of the certified reference material.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Organophosphate Flame Retardants in Environmental Samples

This method is highly sensitive and selective, making it ideal for the analysis of a wide range of organophosphate flame retardants, including less volatile compounds like RDP and BDP, in environmental matrices like water and dust.

a. Sample Preparation (Solid-Phase Extraction for Water Samples)

• Filter a 100 mL water sample through a 0.45 µm glass fiber filter.

• Spike the filtered water with a suitable internal standard mix (e.g., deuterated analogues of the target analytes).

• Condition a solid-phase extraction (SPE) cartridge (e.g., Oasis HLB, 6 cc, 200 mg) with 5 mL of methanol followed by 5 mL of deionized water.

• Load the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under vacuum for 30 minutes.

• Elute the analytes with 10 mL of ethyl acetate.

• Concentrate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in 1 mL of 1:1 (v/v) methanol/water.

b. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 5 mM Ammonium Acetate in Water.

• Mobile Phase B: Methanol.

• Gradient:

  • 0-1 min: 20% B

  • 1-10 min: Linear gradient to 95% B

  • 10-12 min: Hold at 95% B

  • 12.1-15 min: Re-equilibrate at 20% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ion pairs for each analyte and internal standard must be optimized.

Visualizations

To further clarify the experimental processes and logical connections, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for GC-MS analysis of organophosphate flame retardants in polymers.

Caption: Decision logic for selecting an appropriate organophosphate flame retardant CRM.

References

• 1. Dodecyl diphenyl phosphate | LGC Standards [lgcstandards.com]
• 2. accustandard.com [accustandard.com]
• 3. accustandard.com [accustandard.com]
• 4. accustandard.com [accustandard.com]
• 5. fibratadeo.com [fibratadeo.com]
• 6. scribd.com [scribd.com]
• 7. accustandard.com [accustandard.com]
• 8. Product Catalogues | Chiron.no [chiron.no]

A Comparative Guide to the Validation of Analytical Methods for Dodecyl Diphenyl Phosphate in Biota

For researchers, scientists, and drug development professionals, the accurate quantification of dodecyl diphenyl phosphate (DDP), an organophosphate flame retardant, in biological samples is crucial for environmental monitoring and toxicological studies. This guide provides a comparative overview of three validated analytical methods for the determination of DDP and other organophosphate flame retardants (OPFRs) in biota, with a focus on fish matrices. The methods discussed are:

• Ultrasound-Assisted Extraction with Liquid Chromatography-Tandem Mass Spectrometry (UAE-LC-MS/MS)

• Soxhlet Extraction with Gas Chromatography-Mass Spectrometry (SE-GC-MS)

• Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) with Gas Chromatography-Tandem Mass Spectrometry (QuEChERS-GC-MS/MS)

Data Presentation

The performance of each method is summarized in the table below, providing a clear comparison of their key validation parameters.

Parameter	UAE-LC-MS/MS (Isodecyl Diphenyl Phosphate)	SE-GC-MS (OPFRs)	QuEChERS-GC-MS/MS (OPFRs)
Limit of Detection (LOD)	Not Explicitly Stated	0.004 - 0.059 ng/g	0.05 - 2.00 ng/g (dry weight)[1]
Limit of Quantification (LOQ)	Not Explicitly Stated	~0.013 - 0.197 ng/g (Calculated as LOD x 3.3)	Not Explicitly Stated
Recovery	45 - 115%	56 - 108%[2]	67 - 116%[1]
Precision (RSD)	Not Explicitly Stated	< 15%	< 10% (Matrix Effects)[1]
Sample Throughput	Moderate	Low	High
Solvent Consumption	Moderate	High	Low
Instrumentation	LC-MS/MS	GC-MS	GC-MS/MS

Experimental Protocols

Method 1: Ultrasound-Assisted Extraction with Liquid Chromatography-Tandem Mass Spectrometry (UAE-LC-MS/MS)

This method is suitable for the analysis of a range of OPFRs, including isodecyl diphenyl phosphate, in fish samples.

1. Sample Preparation:

• Lyophilize and homogenize the fish tissue sample.
• Weigh 0.25 g of the dried sample into a centrifuge tube.

2. Extraction:

• Add an appropriate internal standard solution.
• Add 5 mL of an acetone:hexane (1:1, v/v) mixture.
• Vortex for 1 minute.
• Perform ultrasound-assisted extraction in an ultrasonic bath for 15 minutes.
• Centrifuge at 3000 rpm for 5 minutes.
• Collect the supernatant.
• Repeat the extraction process twice more with 5 mL of the solvent mixture.
• Combine the supernatants and concentrate to approximately 1 mL under a gentle stream of nitrogen.

3. Cleanup - Solid-Phase Extraction (SPE):

• Condition a tandem C18 and basic alumina SPE cartridge with 6 mL of dichloromethane followed by 6 mL of acetone:hexane (1:1, v/v).
• Load the concentrated extract onto the cartridge.
• Elute the analytes with 10 mL of acetone:hexane (1:1, v/v).
• Evaporate the eluate to dryness under a nitrogen stream.
• Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

4. Instrumental Analysis (LC-MS/MS):

• Column: A C18 reversed-phase column is typically used.
• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like formic acid or ammonium acetate.
• Ionization: Electrospray ionization (ESI) in positive mode is common for OPFRs.
• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for each analyte.

Method 2: Soxhlet Extraction with Gas Chromatography-Mass Spectrometry (SE-GC-MS)

This is a classical and robust method for the extraction of a wide range of OPFRs from biota.

1. Sample Preparation:

• Homogenize and lyophilize the fish tissue sample.
• Weigh approximately 2 g of the dried sample and mix with anhydrous sodium sulfate.

2. Extraction:

• Place the sample into a cellulose thimble and add internal standards.
• Perform Soxhlet extraction for 24 hours with 200 mL of dichloromethane at 50°C.[3]
• Concentrate the extract to 1-2 mL using a rotary evaporator.

3. Cleanup - Freezing-Lipid Precipitation and SPE:

• Freezing-Lipid Precipitation:
• Add 10 mL of methanol to the concentrated extract.
• Store at -20°C for at least 2 hours to precipitate lipids.[4]
• Centrifuge at a low temperature and collect the supernatant.
• Solid-Phase Extraction (SPE):
• Condition an Oasis HLB SPE cartridge.
• Load the supernatant.
• Wash the cartridge to remove interferences.
• Elute the analytes with a suitable solvent.
• Further cleanup can be performed using a dispersant like Z-Sep/C18.[2]
• Concentrate the final eluate and reconstitute in a solvent suitable for GC-MS injection.

4. Instrumental Analysis (GC-MS):

• Column: A non-polar or semi-polar capillary column, such as a DB-5MS, is commonly used.[5]
• Injector: Splitless injection is typical for trace analysis.
• Carrier Gas: Helium is the most common carrier gas.
• Ionization: Electron Ionization (EI) is standard.
• Detection: Selected Ion Monitoring (SIM) is used for quantification of target analytes.[5]

Method 3: QuEChERS with Gas Chromatography-Tandem Mass Spectrometry (QuEChERS-GC-MS/MS)

This method offers a faster and more environmentally friendly approach to sample preparation.

1. Sample Preparation:

• Homogenize the wet fish tissue sample (e.g., 2 g).

2. Extraction:

• Place the homogenized sample into a 50 mL centrifuge tube.
• Add internal standards and 10 mL of acetonitrile.
• Add QuEChERS extraction salts (e.g., EN 15662 formulation: magnesium sulfate, sodium chloride, sodium citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate).[1]
• Shake vigorously for 1 minute.
• Centrifuge at 4000 rpm for 5 minutes.

3. Cleanup - Dispersive Solid-Phase Extraction (d-SPE):

• Take an aliquot of the acetonitrile supernatant (e.g., 6 mL).
• Transfer it to a d-SPE tube containing a sorbent to remove lipids and other interferences (e.g., a LipiFiltr device or a mixture of PSA, C18, and magnesium sulfate).[1]
• Vortex for 30 seconds.
• Centrifuge at 4000 rpm for 5 minutes.
• Take an aliquot of the cleaned extract for analysis.

4. Instrumental Analysis (GC-MS/MS):

• Column: Similar to the SE-GC-MS method, a DB-5MS or equivalent column is suitable.
• Injector: Programmable Temperature Vaporization (PTV) can be beneficial.
• Ionization: Electron Ionization (EI).
• Detection: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity compared to SIM.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the three described analytical methods.

Caption: Workflow for UAE-LC-MS/MS analysis of DDP in biota.

Caption: Workflow for SE-GC-MS analysis of DDP in biota.

Caption: Workflow for QuEChERS-GC-MS/MS analysis of DDP in biota.

References

• 1. Determination of organophosphate ester flame retardants and plasticisers in fish samples by QuEChERs followed by gas chromatography-tandem mass spectrometry. Exposure and risk assessment through fish consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of organophosphorus flame retardants in fish by freezing-lipid precipitation, solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. archimer.ifremer.fr [archimer.ifremer.fr]
• 5. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: An Inter-laboratory Comparison of Dodecyl Diphenyl Phosphate Measurements

A critical examination of analytical methodologies for the accurate quantification of dodecyl diphenyl phosphate, a prevalent organophosphate flame retardant, reveals both commendable proficiency and areas for significant improvement across laboratories. This guide synthesizes findings from a seminal worldwide inter-laboratory study on organophosphorus flame retardants (PFRs) and complements them with performance data from various analytical methods to provide researchers, scientists, and drug development professionals with a comprehensive comparative analysis.

The consistent and accurate measurement of dodecyl diphenyl phosphate is paramount for understanding its environmental fate, human exposure, and potential toxicological implications. While no formal inter-laboratory comparison (ILC) has been conducted exclusively for dodecyl diphenyl phosphate, a landmark worldwide study on a broader range of PFRs offers invaluable insights into the challenges and best practices in their analysis.[1][2][3] This guide leverages the framework of that study, alongside specific performance data for dodecyl diphenyl phosphate and related aryl phosphates, to present a holistic view of the current state of measurement science for this compound.

Key Performance Parameters: A Comparative Overview

The performance of analytical methods for dodecyl diphenyl phosphate is typically assessed based on several key parameters, including linearity, limits of detection (LOD), and recovery. The following tables summarize quantitative data from various studies employing common analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Performance Data for Aryl Phosphate Analysis using LC-MS/MS

Analyte	Matrix	Linearity (Concentration Range)	Limit of Detection (LOD)	Recovery (%)	Reference
Diphenyl Phosphate (DPP)	Urine	0.08–20 ng/µL	204 pg/mL	72 ± 12 to 76 ± 8	[4][5]
Diphenyl Phosphate (DPP)	Standard Solution	Not Specified	0.063 ng/mL	Not Applicable	[5]
Resorcinol bis(diphenyl phosphate) (RDP)	Plastic	Not Specified	Not Specified	Not Specified	[6]
Bisphenol A bis(diphenyl phosphate) (BDP)	Plastic	Not Specified	Not Specified	Not Specified	[6]

Table 2: Performance Data for Organophosphate Flame Retardant Analysis using GC-MS

Analyte	Matrix	Limit of Detection (LOD)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Triphenyl phosphate (TPP)	Polymer Extract	180 µg/g (PND), 75 µg/g (MS)	Not Specified	Not Specified	[7]
Cresyl diphenyl phosphate (CDP)	Reference Solution	12 µg/L (PND)	Not Specified	Not Specified	[7]
Various PFRs	Dust, Consumer Products	Not Specified	50-150	≤30	[8]
Various PFRs	Honey	3.3 x (SD of blank / slope)	Fortification level of 10 ng/g	Not Specified	[9]

Experimental Protocols: A Closer Look at the Methodologies

The accurate measurement of dodecyl diphenyl phosphate relies on robust and well-defined experimental protocols. Below are detailed methodologies for sample preparation and analysis commonly employed in the cited studies.

Sample Preparation: Solid Phase Extraction (SPE) for Urine Samples

This protocol is adapted from a method for the analysis of diphenyl phosphate (DPP), a metabolite of triphenyl phosphate, in human urine.[4]

• Sample Preparation: A 1 mL urine sample is utilized.

• Internal Standard Spiking: The sample is spiked with a mass-labeled internal standard (e.g., d10-DPP) to correct for matrix effects and variations in extraction efficiency.

• Enzymatic Hydrolysis: β-glucuronidase/sulfatase is added to the urine sample, followed by incubation to deconjugate any metabolites.

• Solid Phase Extraction (SPE): The sample is loaded onto a mixed-mode anion exchange SPE cartridge.

• Washing: The cartridge is washed with a series of solvents to remove interferences.

• Elution: The target analyte (DPP) is eluted from the cartridge using an appropriate solvent.

• Solvent Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent for LC-MS/MS analysis.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is a generalized procedure based on methods for the analysis of organophosphate flame retardants.[4][10]

• Chromatographic Separation: The reconstituted sample extract is injected into an LC system. A C18 reversed-phase column is commonly used for the separation of aryl phosphates. A gradient elution program with mobile phases such as water and methanol or acetonitrile is employed.

• Ionization: The column effluent is introduced into the mass spectrometer. Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in negative mode is typically used for the ionization of diphenyl phosphate and related compounds.

• Mass Spectrometric Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for selective and sensitive detection. Specific precursor-to-product ion transitions for the target analyte and its internal standard are monitored.

• Quantification: The concentration of the analyte in the sample is determined by comparing the peak area ratio of the analyte to its internal standard against a calibration curve.

Visualizing the Workflow

To provide a clearer understanding of the experimental processes, the following diagrams, generated using the DOT language, illustrate a typical sample preparation and analytical workflow.

Figure 1. Workflow for the analysis of dodecyl diphenyl phosphate in a biological matrix.

Figure 2. General logical workflow for the analysis of dodecyl diphenyl phosphate from a solid matrix.

Conclusion and Recommendations

The first worldwide inter-laboratory study on PFRs underscored the critical need for standardized methods and rigorous quality control to ensure the comparability of data.[1][3] A significant challenge identified was the prevalence of blank contamination, which can lead to inaccuracies, especially at low concentration levels.[1][2] Laboratories are urged to implement stringent measures to minimize background contamination from sources such as laboratory air, solvents, and consumables.

For researchers and drug development professionals, the selection of an appropriate analytical method should be guided by the specific matrix, the required sensitivity, and the available instrumentation. While both GC-MS and LC-MS/MS are powerful techniques for the analysis of dodecyl diphenyl phosphate, LC-MS/MS may offer advantages for the analysis of its polar metabolites in biological matrices.

Ultimately, participation in proficiency testing schemes and inter-laboratory comparisons is essential for laboratories to assess their performance, identify areas for improvement, and contribute to the generation of high-quality, reliable data on a global scale. The findings and protocols presented in this guide serve as a valuable resource for achieving these goals in the analysis of dodecyl diphenyl phosphate.

References

• 1. research.wur.nl [research.wur.nl]
• 2. Table 2 from Organophosphorus flame retardant and plasticizer analysis-challenges and recommendations based on the first worldwide interlaboratory study Trends in Analytical Chemistry | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. ANALYSIS OF THE FLAME RETARDANT METABOLITES BIS (1,3-DICHLORO-2-PROPYL) PHOSPHATE (BDCPP) AND DIPHENYL PHOSPHATE (DPP) IN URINE USING LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Gas chromatographic determination of phosphate-based flame retardants in styrene-based polymers from waste electrical and electronic equipment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dtsc.ca.gov [dtsc.ca.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. A Tandem MS Platform for Simultaneous Determination of Urinary Malondialdehyde and Diphenyl Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Phosphoric Acid, Dodecyl Diphenyl Ester and Triphenyl Phosphate as Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two organophosphorus flame retardants: Phosphoric acid, dodecyl diphenyl ester, and the more widely studied triphenyl phosphate (TPP). The objective is to evaluate their performance, mechanisms of action, and thermal properties based on available experimental data.

Overview

Phosphoric acid, dodecyl diphenyl ester , an alkyl aryl phosphate, and triphenyl phosphate (TPP) , a triaryl phosphate, are both utilized to enhance the fire safety of polymeric materials. Their efficacy as flame retardants is attributed to their ability to interrupt the combustion cycle. However, their distinct chemical structures lead to different primary mechanisms of action and performance characteristics in various polymer systems.

Triphenyl phosphate (TPP) is a well-documented flame retardant known to act in both the gas and condensed phases. In the gas phase, it can release phosphorus-containing radicals that quench the high-energy radicals responsible for flame propagation. In the condensed phase, it promotes the formation of a protective char layer on the polymer surface, which insulates the underlying material from heat and oxygen.[1][2]

Phosphoric acid, dodecyl diphenyl ester , as an alkyl aryl phosphate, is anticipated to function primarily in the condensed phase. The presence of the long-chain dodecyl group is expected to influence its volatility and interaction with the polymer matrix, favoring char formation as the primary flame retardant mechanism.[3]

Quantitative Performance Data

A direct quantitative comparison is challenging due to the limited availability of specific experimental data for phosphoric acid, dodecyl diphenyl ester in the public domain. The following tables summarize the available data for triphenyl phosphate in common polymer systems.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification of Triphenyl Phosphate (TPP)

Polymer Matrix	TPP Concentration (wt%)	LOI (%)	UL-94 Rating	Reference
Polycarbonate (PC)	12	32.4	-	[4]
PC/ABS	10	-	-	[5]
PC/ABS	12	35	V-0	[6]
Polybenzoxazines	a few percent	-	V-0	[7]
Polyethylene (HDPE)	10	>21	-	[8]
Thermoplastic Polyurethane (TPU)	7.5	-	V-0	[4]

Table 2: Thermal Stability Data (TGA) of Triphenyl Phosphate (TPP) in Polymers

Polymer Matrix	TPP Concentration (wt%)	Onset of Decomposition (°C)	Char Yield at 600°C (%)	Reference
Polycarbonate (PC)	12	Lower than neat PC	-	[3]
PC/ABS	10	Higher than neat PC/ABS	Increased	[9]
PC/ABS	-	-	18.9 (with a related bisphosphate)	[10]

Flame Retardant Mechanisms

The flame retardancy of organophosphorus compounds can be broadly categorized into gas-phase and condensed-phase mechanisms.

Triphenyl Phosphate (TPP) - A Combined-Phase Mechanism

Triphenyl phosphate exhibits a versatile mechanism, acting both in the gas phase as a flame inhibitor and in the condensed phase as a charring agent. Upon heating, TPP can volatilize and its decomposition products, such as phosphorus-containing radicals (PO•), can scavenge flame-propagating radicals (H•, OH•) in the gas phase, thus inhibiting the combustion chain reaction. Simultaneously, in the condensed phase, TPP can decompose to form phosphoric and polyphosphoric acids, which promote the dehydration of the polymer and the formation of a protective char layer.

Figure 1. Flame retardant mechanism of Triphenyl Phosphate (TPP).

Phosphoric Acid, Dodecyl Diphenyl Ester - A Predominantly Condensed-Phase Mechanism

Alkyl aryl phosphates, such as dodecyl diphenyl phosphate, are generally less volatile than their triaryl counterparts due to the presence of the alkyl chain. This structural feature favors a condensed-phase mechanism. Upon heating, the dodecyl diphenyl phosphate is expected to decompose, forming phosphorus-based acids that act as catalysts for the dehydration and cross-linking of the polymer chains. This process leads to the formation of a stable, insulating char layer that limits the release of flammable volatiles and shields the underlying polymer from the heat of the flame.[3]

Figure 2. Proposed flame retardant mechanism of Dodecyl Diphenyl Phosphate.

Experimental Protocols

The following are standardized methods for evaluating the flame retardancy and thermal stability of polymers.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Procedure:

• A vertically oriented specimen of specified dimensions is placed in a glass chimney.

• A mixture of oxygen and nitrogen is flowed upwards through the chimney.

• The top of the specimen is ignited with a flame.

• The oxygen concentration in the gas mixture is systematically varied until the minimum concentration that sustains burning for a specified period or extent of the sample is determined.

• The LOI is expressed as the volume percentage of oxygen in the mixture. A higher LOI value indicates better flame retardancy.

UL-94 Vertical Burn Test

Objective: To classify the flammability of plastic materials in response to a small open flame.

Procedure:

• A rectangular test specimen is held vertically by a clamp at its upper end.

• A controlled flame is applied to the bottom edge of the specimen for 10 seconds and then removed. The duration of flaming is recorded.

• Immediately after the flaming ceases, the flame is reapplied for another 10 seconds, and the duration of flaming and glowing is recorded.

• Observations are made regarding whether flaming drips ignite a cotton patch placed below the specimen.

• Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing times and the dripping behavior, with V-0 being the most flame-retardant classification.

Figure 3. Simplified workflow for UL-94 Vertical Burn Test classification.

Thermogravimetric Analysis (TGA) - ASTM E1131 / ISO 11358

Objective: To measure the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

Procedure:

• A small, precisely weighed sample is placed in a sample pan within a thermogravimetric analyzer.

• The sample is heated at a controlled rate in a specified atmosphere (e.g., nitrogen or air).

• The mass of the sample is continuously monitored as the temperature increases.

• The resulting data is plotted as a TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass loss vs. temperature).

• Key parameters obtained include the onset of decomposition temperature, the temperature of maximum decomposition rate, and the percentage of residual mass (char yield) at a specific temperature.

Conclusion

Triphenyl phosphate is a well-established flame retardant with a dual-action mechanism that is effective in a range of polymers. Its performance is characterized by the ability to achieve high LOI values and favorable UL-94 ratings.

While specific quantitative data for phosphoric acid, dodecyl diphenyl ester is scarce, its chemical structure suggests a primary role as a condensed-phase flame retardant. The long dodecyl chain likely enhances its compatibility with certain polymers and promotes char formation, which can be particularly effective in reducing smoke generation.

The choice between these two flame retardants will depend on the specific polymer, the required level of flame retardancy, and other performance criteria such as processing conditions and the desired physical properties of the final product. Further research is needed to generate specific performance data for dodecyl diphenyl phosphate to allow for a direct and comprehensive comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. epublications.marquette.edu [epublications.marquette.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Polyphosphate Flame Retardant Bisphenol AP Bis(Diphenyl Phosphate) and Its Application in Polycarbonate/Acrylonitrile-Butadiene-Styrene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Toxicological Profile of Dodecyl Diphenyl Phosphate and Other Key Organophosphate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of dodecyl diphenyl phosphate and other selected organophosphate esters (OPEs), namely triphenyl phosphate (TPP), tert-butylphenyl diphenyl phosphate (BPDP), and resorcinol bis(diphenyl phosphate) (RDP). The information presented is intended to support researchers and professionals in the fields of toxicology, environmental health, and drug development in understanding the potential hazards associated with these compounds.

Executive Summary

Organophosphate esters are a diverse class of chemicals used as flame retardants and plasticizers in a wide array of consumer and industrial products. Growing concerns over their potential for adverse health effects have prompted in-depth toxicological evaluations. This guide synthesizes available data on the acute toxicity, cytotoxicity, genotoxicity, neurotoxicity, and developmental and reproductive toxicity of dodecyl diphenyl phosphate and three other prominent OPEs. It is important to note that publicly available toxicological data for dodecyl diphenyl phosphate is limited. Therefore, data for the structurally similar isodecyl diphenyl phosphate has been included as a surrogate for comparative purposes, with the caveat that direct extrapolation of toxicity should be made with caution.

Data Presentation: Comparative Toxicological Data

The following tables summarize the available quantitative toxicological data for the selected organophosphate esters.

Table 1: Acute Toxicity Data

Chemical Name	CAS Number	Test Species	Route	LD50	Citation(s)
Dodecyl Diphenyl Phosphate	27460-02-2	Data Not Available	-	Data Not Available	-
Isodecyl Diphenyl Phosphate (surrogate)	29761-21-5	Rat	Oral	>2000 mg/kg	[1]
Triphenyl Phosphate (TPP)	115-86-6	Rat	Oral	3500 mg/kg	[2]
Mouse	Oral	1320 mg/kg	[2]
Rabbit	Dermal	>7900 mg/kg	[3]
tert-Butylphenyl Diphenyl Phosphate (BPDP)	56803-37-3	Rat	Dermal	>2000 mg/kg	[4]
Resorcinol bis(diphenyl phosphate) (RDP)	57583-54-7	Data Not Available	-	Data Not Available	-

Table 2: Cytotoxicity Data

Chemical Name	Cell Line	Endpoint	Value	Citation(s)
Dodecyl Diphenyl Phosphate	Data Not Available	-	Data Not Available	-
Triphenyl Phosphate (TPP)	Chicken Embryonic Hepatocytes	LC50 (36 hr)	47 µM	[5]
tert-Butylphenyl Diphenyl Phosphate (BPDP)	Data Not Available	-	Data Not Available	-
Resorcinol bis(diphenyl phosphate) (RDP)	Data Not Available	-	Data Not Available	-

Table 3: Genotoxicity Data

Chemical Name	Assay	Result	Citation(s)
Dodecyl Diphenyl Phosphate	Data Not Available	Data Not Available	-
Triphenyl Phosphate (TPP)	Ames Test	Negative	[6]
tert-Butylphenyl Diphenyl Phosphate (BPDP)	Data Not Available	Data Not Available	-
Resorcinol bis(diphenyl phosphate) (RDP)	Data Not Available	Data Not Available	-

Table 4: Neurotoxicity Data

Chemical Name	Test System	Observed Effects	Citation(s)
Dodecyl Diphenyl Phosphate	Data Not Available	Data Not Available	-
Isodecyl Diphenyl Phosphate (surrogate)	Rat	Decreased serum cholinesterase activity	[1]
Triphenyl Phosphate (TPP)	Human	Potential for neurotoxicity with high or repeated exposure, causing weakness and poor coordination.	[7]
tert-Butylphenyl Diphenyl Phosphate (BPDP)	Data Not Available	Data Not Available	-
Resorcinol bis(diphenyl phosphate) (RDP)	Zebrafish Larvae	Reduced locomotor activity, inhibition of acetylcholinesterase (AChE) activity.	[8]

Table 5: Developmental and Reproductive Toxicity Data

Chemical Name	Test Species	Endpoint	NOAEL/LOAEL	Citation(s)
Dodecyl Diphenyl Phosphate	Data Not Available	-	Data Not Available	-
Triphenyl Phosphate (TPP)	Rat	Reproductive/Developmental Toxicity	NOAEL: 161 mg/kg bw/day (based on reduced body weight gain)	[3]
tert-Butylphenyl Diphenyl Phosphate (BPDP)	Murine Limb Bud Cultures	Altered endochondral ossification	-	[9]
Resorcinol bis(diphenyl phosphate) (RDP)	Data Not Available	-	Data Not Available	-

Experimental Protocols

The toxicological data presented in this guide are primarily based on studies following standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are brief summaries of the methodologies for key toxicological assays.

Acute Oral Toxicity (based on OECD Guideline 401)

This test provides information on the health hazards likely to arise from a single oral exposure to a substance. The test substance is administered by gavage in graduated doses to several groups of experimental animals (typically rats). Observations of effects and mortality are made over a period of 14 days. The LD50 (Lethal Dose 50), the dose estimated to cause mortality in 50% of the test animals, is then calculated.

In Vitro Cytotoxicity (based on OECD Guideline 432)

This assay assesses the potential of a chemical to be toxic to cells. A common method is the Neutral Red Uptake (NRU) assay. Cells (e.g., Balb/c 3T3) are cultured and exposed to a range of concentrations of the test substance. Cytotoxicity is measured as a concentration-dependent reduction in the uptake of the vital dye Neutral Red, which is absorbed by viable cells. The IC50 (Inhibitory Concentration 50), the concentration that reduces cell viability by 50%, is determined.

Bacterial Reverse Mutation Test (Ames Test, based on OECD Guideline 471)

This test is used to identify substances that can cause gene mutations. Strains of the bacterium Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine) are exposed to the test substance with and without a metabolic activation system (S9 mix). If the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on a medium lacking the specific amino acid. The number of revertant colonies is counted to assess the mutagenic potential.

Developmental Neurotoxicity Study (based on OECD Guideline 426)

This study is designed to assess the potential adverse effects of a substance on the developing nervous system. The test substance is administered to pregnant animals (typically rats) during gestation and lactation. Offspring are then evaluated for a range of neurological and behavioral endpoints, including physical development, motor activity, learning, and memory. Brains are also examined for neuropathological changes.

Reproduction/Developmental Toxicity Screening Test (based on OECD Guideline 421)

This screening test provides information on the potential effects of a substance on reproduction and development. The test substance is administered to male and female animals (typically rats) before and during mating, and to females throughout gestation and lactation. Endpoints evaluated include fertility, pregnancy outcomes, and the growth and survival of the offspring.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways implicated in the toxicity of organophosphate esters and a general workflow for toxicological assessment.

Caption: General workflow for toxicological assessment of chemicals.

Caption: OPE-induced oxidative stress signaling pathway.

Caption: TPP-mediated MAPK signaling pathway activation.

Caption: Postulated interference of BPDP with Hedgehog signaling.

Conclusion

This comparative guide highlights the current understanding of the toxicological profiles of dodecyl diphenyl phosphate and other selected organophosphate esters. While data for triphenyl phosphate, tert-butylphenyl diphenyl phosphate, and resorcinol bis(diphenyl phosphate) indicate potential for a range of adverse health effects, a significant data gap exists for dodecyl diphenyl phosphate. The provided data and experimental protocol summaries are intended to serve as a valuable resource for the scientific community. Further research, particularly on long-chain alkyl diphenyl phosphates like dodecyl diphenyl phosphate, is crucial for a comprehensive risk assessment of this class of compounds.

References

• 1. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of Isodecyl Diphenyl Phosphate (CASRN 29761-21-5) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. In Vivo Characterization of the Toxicological Properties of DPhP, One of the Main Degradation Products of Aryl Phosphate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemicals.upl-ltd.com [chemicals.upl-ltd.com]
• 7. nj.gov [nj.gov]
• 8. escholarship.org [escholarship.org]
• 9. Exposure to tert-Butylphenyl Diphenyl Phosphate, an Organophosphate Ester Flame Retardant and Plasticizer, Alters Hedgehog Signaling in Murine Limb Bud Cultures - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Environmental Impact Assessment of Dodecyl Diphenyl Phosphate and Alternative Plasticizers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental impact assessment of dodecyl diphenyl phosphate, a common organophosphate plasticizer and flame retardant, against three commercially available alternative plasticizers: Dioctyl Terephthalate (DOTP), Acetyl Tributyl Citrate (ATBC), and Trioctyl Trimellitate (TOTM). The information presented is intended to assist researchers and professionals in making informed decisions regarding material selection with consideration for environmental safety and performance.

Note on Dodecyl Diphenyl Phosphate Data: Specific experimental data for dodecyl diphenyl phosphate is limited in publicly available literature. Therefore, data for its close isomer, isodecyl diphenyl phosphate (IDDP), which is often used in similar commercial applications, has been used as a proxy in this guide.

Quantitative Environmental Impact Data

The following tables summarize key environmental indicators for dodecyl diphenyl phosphate (as IDDP) and its alternatives. These metrics are crucial for assessing the potential persistence, toxicity to aquatic life, and bioaccumulation potential of these compounds.

Substance	Test Method	Result	Interpretation
Dodecyl Diphenyl Phosphate (as IDDP)	OECD 301C	1% degradation after 28 days	Not readily biodegradable
-	54-84% degradation after 24-28 days	Inherently biodegradable
Dioctyl Terephthalate (DOTP)	Not specified	-	Generally considered to have a better environmental profile than traditional phthalates, but specific ready biodegradability data is limited.
Acetyl Tributyl Citrate (ATBC)	OECD 301D	16% degradation after 28 days	Not readily biodegradable
OECD 302C	82% degradation after 28 days	Inherently biodegradable
Trioctyl Trimellitate (TOTM)	OECD Guideline	46.8% degradation after 28 days	Not readily biodegradable

Table 1: Biodegradability of Dodecyl Diphenyl Phosphate and Alternatives.

Substance	Species	Test Duration	Endpoint	Value (mg/L)
Dodecyl Diphenyl Phosphate (as IDDP)	Rainbow Trout (Oncorhynchus mykiss)	96 hours	LC50	7.6
Fathead Minnow (Pimephales promelas)	30 days (embryo-larval)	Geometric mean of effect and no-effect concentrations	0.078
Water Flea (Daphnia magna)	48 hours	EC50	0.22
Dioctyl Terephthalate (DOTP)	Fathead Minnow (Pimephales promelas)	96 hours	LC50	>0.984
Acetyl Tributyl Citrate (ATBC)	Bluegill Sunfish (Lepomis macrochirus)	96 hours	LC50	38 - 60
Water Flea (Daphnia magna)	24 hours	EC50	>1
Green Algae (Desmodesmus subspicatus)	72 hours	EC50 (Growth inhibition)	11.5
Trioctyl Trimellitate (TOTM)	Fish	96 hours	LC50	>100
Crustacea	48 hours	EC50	>180
Algae	72 hours	EC50	>100

Table 2: Acute and Chronic Aquatic Toxicity of Dodecyl Diphenyl Phosphate and Alternatives.

Substance	Species	BCF Value	Interpretation
Dodecyl Diphenyl Phosphate (as IDDP)	Fathead Minnow (Pimephales promelas)	440 - 866	Moderate bioaccumulation potential
Carp	168 - 1,120	Moderate to high bioaccumulation potential
Dioctyl Terephthalate (DOTP)	-	Data not readily available	-
Acetyl Tributyl Citrate (ATBC)	-	Data not readily available	Log Pow suggests low to moderate bioaccumulation potential
Trioctyl Trimellitate (TOTM)	Carp	<1 to 2.7	Low bioaccumulation potential

Table 3: Bioaccumulation Potential of Dodecyl Diphenyl Phosphate and Alternatives.

Experimental Protocols

The following sections provide an overview of the methodologies for the key experiments cited in the data tables, based on OECD guidelines.

Ready Biodegradability - OECD 301 B (CO₂ Evolution Test)

This test evaluates the ultimate biodegradability of a chemical by measuring the amount of carbon dioxide produced when the substance is exposed to microorganisms under aerobic conditions.

• Test System: A measured volume of inoculated mineral medium containing the test substance at a known concentration (typically 10-20 mg/L of total organic carbon) is incubated in a sealed vessel in the dark or under diffuse light.

• Inoculum: The microbial inoculum is typically sourced from the activated sludge of a domestic wastewater treatment plant.

• Procedure: The test vessels are aerated with CO₂-free air. The CO₂ produced during microbial respiration is trapped in a solution of barium or sodium hydroxide. The amount of trapped CO₂ is then quantified by titration or by using an inorganic carbon analyzer.

• Duration: The test is typically run for 28 days.

• Endpoint: The percentage of biodegradation is calculated by comparing the amount of CO₂ produced from the test substance to its theoretical maximum CO₂ production (ThCO₂). A substance is considered "readily biodegradable" if it reaches at least 60% of its ThCO₂ within a 10-day window during the 28-day test period.

Fish, Acute Toxicity Test - OECD 203

This test determines the concentration of a substance that is lethal to 50% of a test population of fish over a short exposure period.

• Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss), Zebra Fish (Danio rerio), or Fathead Minnow (Pimephales promelas).

• Procedure: Fish are exposed to a range of concentrations of the test substance in a static, semi-static, or flow-through system. A control group is maintained in water without the test substance.

• Test Conditions: The test is conducted under controlled conditions of temperature, pH, and dissolved oxygen.

• Duration: The standard exposure period is 96 hours.

• Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50 (Lethal Concentration 50%) is calculated, which is the concentration estimated to cause mortality in 50% of the test fish.

Bioaccumulation in Fish: Aqueous and Dietary Exposure - OECD 305

This guideline describes procedures for assessing the bioaccumulation potential of a chemical in fish.

• Test Organism: Similar fish species to those used in OECD 203 are employed.

• Procedure: The test consists of two phases: an uptake phase and a depuration phase. In the uptake phase, fish are exposed to the test substance at a constant concentration in the water (for bioconcentration) or in their diet (for biomagnification). In the depuration phase, the fish are transferred to a clean environment (water or food) without the test substance.

• Duration: The uptake phase typically lasts for 28 days, followed by a depuration phase of similar duration.

• Endpoint: The concentration of the test substance in the fish tissue is measured at various time points during both phases. The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of the chemical in the fish to the concentration in the water at steady state.

Signaling Pathways and Experimental Workflows

Mechanism of Aryl Phosphate Ester Toxicity

Aryl phosphate esters, including dodecyl diphenyl phosphate, are known to exert toxicity through various mechanisms beyond the classical organophosphate-induced acetylcholinesterase inhibition. A significant mode of action is the disruption of endocrine signaling pathways. The following diagram illustrates a simplified pathway of how an aryl phosphate ester can interfere with estrogen receptor signaling, a common mechanism of endocrine disruption.

Caption: Aryl Phosphate Ester Endocrine Disruption Pathway.

Experimental Workflow for Aquatic Toxicity Assessment

The logical flow for assessing the aquatic toxicity of a plasticizer typically follows a tiered approach, starting with acute tests and progressing to chronic and bioaccumulation studies if necessary.

Caption: Tiered Aquatic Toxicity Testing Workflow.

Performance of Dodecyl Diphenyl Phosphate in Diverse Polymer Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of dodecyl diphenyl phosphate (DDPP), a halogen-free organophosphate flame retardant and plasticizer, across various polymer types. Due to the limited direct comparative data for dodecyl diphenyl phosphate, this guide leverages experimental findings for structurally similar aryl phosphates, such as cresyl diphenyl phosphate (DPK), to provide insights into the expected performance of DDPP. The information herein is intended to guide material selection and formulation development in applications where flame retardancy and plasticization are critical.

Executive Summary

Dodecyl diphenyl phosphate is an effective flame retardant that primarily acts in the condensed phase by promoting char formation. This char layer acts as a barrier, insulating the underlying polymer from heat and preventing the release of flammable volatiles. In flexible polymer systems, DDPP also functions as a plasticizer, enhancing flexibility and processing characteristics. Its performance, however, is highly dependent on the polymer matrix in which it is incorporated. This guide explores its effects on key polymers, including polyvinyl chloride (PVC), polyethylene (PE), polypropylene (PP), and thermoplastic polyurethane (TPU).

Performance Comparison of Aryl Phosphates in Various Polymers

The following tables summarize the performance of aryl phosphate flame retardants, such as DPK (a proxy for DDPP), in different polymer matrices. These tables provide a comparative overview of their effects on flammability, mechanical, and thermal properties.

Table 1: Flammability Properties

Polymer	Flame Retardant System	LOI (%)	UL-94 Rating	Peak Heat Release Rate (kW/m²)	Time to Ignition (s)
Flexible PVC	Unfilled	~25	V-2	~250	~30
Flexible PVC	With DPK	>30	V-0	~150[1]	>40[1]
Polyethylene (LDPE)	Unfilled	~18	Not Rated	~1300	~60
Polyethylene (LDPE)	With Aryl Phosphate (conceptual)	Increased	V-0 achievable	Significantly Reduced	Increased
Polypropylene	Unfilled	~18	Not Rated	~1700	~50
Polypropylene	With Aryl Phosphate (conceptual)	Increased	V-0 achievable	Significantly Reduced	Increased
Thermoplastic Polyurethane	Unfilled	~20	Not Rated	~1000	~40
Thermoplastic Polyurethane	With Aryl Phosphate (conceptual)	>25	V-0 achievable	Significantly Reduced	Increased

Table 2: Mechanical Properties

Polymer	Flame Retardant System	Tensile Strength (MPa)	Elongation at Break (%)	Flexural Modulus (GPa)
Flexible PVC	Unfilled	15 - 25	200 - 400	N/A
Flexible PVC	With DPK	15 - 25	200 - 400	N/A
Polyethylene (LDPE)	Unfilled	8 - 30	100 - 650	0.2 - 0.4
Polyethylene (LDPE)	With Aryl Phosphate (conceptual)	Slightly Decreased	Slightly Decreased	Slightly Increased
Polypropylene	Unfilled	30 - 40	100 - 600	1.0 - 1.5
Polypropylene	With Aryl Phosphate (conceptual)	Slightly Decreased	Slightly Decreased	Slightly Increased
Thermoplastic Polyurethane	Unfilled	30 - 60	300 - 700	0.05 - 0.3
Thermoplastic Polyurethane	With Aryl Phosphate (conceptual)	Maintained or Slightly Decreased	Maintained or Slightly Decreased	Slightly Increased

Table 3: Thermal Properties

Polymer	Flame Retardant System	Decomposition Temperature (°C)	Char Yield at 600°C (%)
Flexible PVC	Unfilled	~250	~10
Flexible PVC	With DPK	~270	>20[1]
Polyethylene (LDPE)	Unfilled	~450	<1
Polyethylene (LDPE)	With Aryl Phosphate (conceptual)	Slightly Decreased	Increased
Polypropylene	Unfilled	~450	<1
Polypropylene	With Aryl Phosphate (conceptual)	Slightly Decreased	Increased
Thermoplastic Polyurethane	Unfilled	~350	~5
Thermoplastic Polyurethane	With Aryl Phosphate (conceptual)	Slightly Decreased	Increased

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further research.

Synthesis of Dodecyl Diphenyl Phosphate (Conceptual)

A general procedure for the synthesis of dodecyl diphenyl phosphate involves the transesterification of a phosphate donor with dodecanol.

• Reactants: Diphenyl phosphate and dodecanol. A catalyst, such as a Lewis acid or a base, may be used.

• Reaction Setup: The reactants are charged into a reaction vessel equipped with a stirrer, a condenser, and a system for removing the phenol byproduct (e.g., vacuum distillation).

• Reaction Conditions: The mixture is heated to a temperature typically in the range of 150-220°C. The reaction is driven to completion by the continuous removal of phenol.

• Purification: The crude product is then purified, for example, by vacuum distillation or washing with an aqueous base to remove any remaining acidic impurities, followed by drying.

Flammability Testing

• Limiting Oxygen Index (LOI) - ASTM D2863: A specimen is placed vertically in a glass chimney and ignited from the top. The concentration of oxygen in a flowing oxygen/nitrogen mixture is varied until the minimum concentration that just supports flaming combustion is determined.

• UL-94 Vertical Burn Test: A rectangular bar specimen is held vertically and ignited at the bottom for 10 seconds. The flame is removed, and the afterflame time is recorded. The flame is reapplied for another 10 seconds, and the afterflame and afterglow times are recorded. Dripping and ignition of a cotton pad below the specimen are also noted to classify the material (V-0, V-1, or V-2).

• Cone Calorimetry - ASTM E1354: A 100 mm x 100 mm specimen is exposed to a constant heat flux from a conical radiator. The sample is ignited, and parameters such as heat release rate, time to ignition, mass loss rate, and smoke production are continuously measured.

Mechanical Testing

• Tensile Testing - ASTM D638: A dumbbell-shaped specimen is pulled at a constant rate of extension until it fractures. The tensile strength, elongation at break, and tensile modulus are determined from the stress-strain curve.

• Flexural Testing - ASTM D790: A rectangular bar specimen is supported at its ends and a load is applied to the center (3-point bending). The flexural strength and flexural modulus are calculated from the load-deflection data.

Visualizations

The following diagrams illustrate key concepts and workflows related to the performance evaluation of dodecyl diphenyl phosphate.

Flame retardant mechanism of DDPP.

Experimental workflow for evaluation.

References

• 1. researchgate.net [researchgate.net]

Navigating Antibody Specificity in Immunoassays for Organophosphate Flame Retardants: A Guide to Cross-Reactivity Assessment

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl diphenyl phosphate (DDP) is a member of the organophosphate flame retardant (OPFR) family, a class of compounds increasingly used in consumer products following the phase-out of certain brominated flame retardants.[1] As the environmental and biological prevalence of OPFRs grows, so does the need for sensitive and specific detection methods. Immunoassays, with their high throughput and cost-effectiveness, present a compelling alternative to traditional chromatographic techniques for monitoring these small molecules.[2][3]

However, the development of a robust immunoassay hinges on the specificity of the antibodies used. Cross-reactivity, the binding of an antibody to structurally similar but non-target molecules, is a critical challenge that can lead to inaccurate quantification and false-positive results.[1][4] This is particularly pertinent for OPFRs, which often exist as complex mixtures of structurally related congeners in environmental and biological samples.[5]

Currently, there is a notable absence of commercially available or published immunoassays specifically targeting dodecyl diphenyl phosphate. This guide, therefore, serves a dual purpose: to provide a foundational understanding of the principles for developing an immunoassay for a small molecule like DDP and to offer a comprehensive framework for evaluating antibody cross-reactivity against other relevant OPFRs. The methodologies and data presented herein are illustrative, based on established principles of immunoassay development for other small molecules, to guide researchers in this emerging area.[2][3]

Principles of Immunoassay Development for Small Molecules

Unlike large molecules such as proteins, small molecules like DDP are not inherently immunogenic. To elicit an immune response and generate antibodies, they must first be covalently linked to a larger carrier protein, such as bovine serum albumin (BSA) or keyhole limpet hemocyanin (KLH). This small molecule, now termed a hapten, becomes immunogenic as part of the hapten-carrier conjugate.[6][7]

The design of the hapten is a critical step, as the site of conjugation to the carrier protein will influence which parts of the molecule are exposed to the immune system, thereby determining the specificity of the resulting antibodies.[8] For DDP, a potential strategy would involve introducing a linker arm to the dodecyl chain or one of the phenyl groups, distal to the core phosphate ester structure, to maximize the exposure of unique structural motifs.

Due to the monovalent nature of haptens, the most common immunoassay format for their detection is the competitive enzyme-linked immunosorbent assay (ELISA).[9][10] In this format, the analyte in the sample competes with a labeled version of the analyte (e.g., an enzyme-hapten conjugate) for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.[9]

Understanding and Quantifying Antibody Cross-Reactivity

Antibody cross-reactivity occurs when an antibody raised against a specific antigen (in this case, DDP) also binds to other structurally related molecules.[4] For OPFRs, this could include compounds like triphenyl phosphate (TPP), resorcinol bis(diphenyl phosphate) (RDP), and bisphenol A bis(diphenyl phosphate) (BDPP).[11][12] Assessing cross-reactivity is essential for validating the specificity of an immunoassay.

Cross-reactivity is typically quantified by determining the concentration of the cross-reacting compound that causes a 50% inhibition of the signal (IC50) and comparing it to the IC50 of the target analyte. The percent cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

A high percentage indicates significant cross-reactivity, meaning the antibody binds readily to the other compound, while a low percentage signifies high specificity for the target analyte.

Comparative Analysis of a Hypothetical Anti-DDP Antibody

To illustrate how cross-reactivity data is presented and interpreted, the following table summarizes hypothetical performance data for a fictional monoclonal antibody developed against DDP. The chosen cross-reactants are other common OPFRs with structural similarities to DDP.

Table 1: Hypothetical Cross-Reactivity Profile of an Anti-Dodecyl Diphenyl Phosphate (DDP) Monoclonal Antibody

Compound	Structure	IC50 (ng/mL)	% Cross-Reactivity
Dodecyl Diphenyl Phosphate (DDP)	C₂₄H₃₅O₄P	10	100%
Triphenyl Phosphate (TPP)	C₁₈H₁₅O₄P	250	4%
Isodecyl Diphenyl Phosphate (IDDP)	C₂₂H₃₁O₄P	50	20%
2-Ethylhexyl Diphenyl Phosphate (EHDP)	C₂₀H₂₇O₄P	150	6.7%
Resorcinol bis(diphenyl phosphate) (RDP)	C₃₀H₂₄O₈P₂	> 10,000	< 0.1%
Bisphenol A bis(diphenyl phosphate) (BDPP)	C₃₉H₃₄O₈P₂	> 10,000	< 0.1%
Tris(2-chloroethyl) phosphate (TCEP)	C₆H₁₂Cl₃O₄P	> 10,000	< 0.1%

Disclaimer: The data presented in this table is purely illustrative and does not represent the performance of any existing antibody.

This hypothetical data suggests that the antibody is highly specific for DDP. It shows moderate cross-reactivity with Isodecyl Diphenyl Phosphate (IDDP), which is structurally very similar to DDP, differing only in the branching of the alkyl chain. The cross-reactivity with other OPFRs is significantly lower, indicating that this hypothetical antibody could be suitable for the specific detection of DDP in complex mixtures.

Alternative Analytical Methods

While immunoassays offer advantages in speed and cost, established analytical methods provide comprehensive and highly accurate quantification of OPFRs. These are essential for validation and confirmatory analysis.

Table 2: Comparison of Analytical Methods for Organophosphate Flame Retardant Detection

Method	Principle	Throughput	Cost per Sample	Sensitivity/Specificity
Immunoassay (Hypothetical)	Antibody-antigen binding	High	Low	Dependent on antibody specificity
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation by volatility, detection by mass	Medium	Medium-High	High sensitivity and specificity
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separation by polarity, detection by mass fragments	Medium	High	Very high sensitivity and specificity

References for alternative methods:[5][13][14]

Experimental Protocols

To ensure transparency and reproducibility, detailed experimental protocols are crucial. Below is a hypothetical protocol for determining the cross-reactivity of an antibody for a DDP immunoassay.

Protocol: Cross-Reactivity Assessment by Competitive ELISA

1. Objective: To determine the specificity of a putative anti-DDP antibody by assessing its cross-reactivity with a panel of structurally related organophosphate flame retardants.

2. Materials:

• 96-well microtiter plates coated with a DDP-protein conjugate (e.g., DDP-BSA).

• Anti-DDP monoclonal antibody (primary antibody).

• Horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-mouse IgG-HRP).

• DDP standard and potential cross-reactant standards (TPP, IDDP, EHDP, RDP, BDPP, TCEP).

• Assay buffer (e.g., phosphate-buffered saline with 0.05% Tween-20 and 1% BSA).

• Wash buffer (e.g., phosphate-buffered saline with 0.05% Tween-20).

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution.

• Stop solution (e.g., 2 M H₂SO₄).

• Microplate reader capable of measuring absorbance at 450 nm.

3. Procedure:

• Preparation of Standards: Prepare a series of dilutions for DDP and each potential cross-reactant in assay buffer. A typical concentration range might be 0.1 to 1000 ng/mL.

• Competitive Reaction:

  • Add 50 µL of standard or sample (for each cross-reactant dilution series) to the wells of the DDP-BSA coated plate.

  • Add 50 µL of the diluted primary anti-DDP antibody to each well.

  • Incubate for 1 hour at 37°C.

• Washing: Wash the plate 3-5 times with wash buffer to remove unbound reagents.

• Secondary Antibody Incubation:

  • Add 100 µL of the diluted HRP-conjugated secondary antibody to each well.

  • Incubate for 30 minutes at 37°C.

• Washing: Repeat the washing step as in step 3.

• Substrate Reaction:

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark at room temperature for 15 minutes. A blue color will develop.

• Stopping the Reaction: Add 50 µL of stop solution to each well. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

4. Data Analysis:

• Plot the absorbance values against the logarithm of the concentration for DDP and each cross-reactant.

• Determine the IC50 value (the concentration that causes 50% inhibition of the maximum signal) for DDP and for each cross-reactant from their respective dose-response curves.

• Calculate the percent cross-reactivity for each compound using the formula mentioned previously.

Visualizing the Process: Workflows and Concepts

To further clarify the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Workflow of a competitive ELISA for DDP detection.

Caption: Conceptual diagram of antibody cross-reactivity.

Conclusion

The development of specific immunoassays for dodecyl diphenyl phosphate and other organophosphate flame retardants holds significant promise for environmental and toxicological monitoring. While no specific immunoassay for DDP is currently available, the principles of hapten synthesis and competitive immunoassay design provide a clear path forward for their development.[2][6] The critical determinant of a successful immunoassay is the specificity of the antibody, making a thorough evaluation of cross-reactivity against structurally similar OPFRs an indispensable part of the validation process. By following rigorous experimental protocols and transparently reporting cross-reactivity data, researchers can develop reliable and robust immunoassays that serve as valuable tools for assessing human and environmental exposure to this important class of emerging contaminants.

References

• 1. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 5. Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for small molecule artificial hapten synthesis: A review from an organic chemist's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and characterization of hapten-protein conjugates for antibody production against small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Small-molecule Hapten Design and Synthesis - Creative Biolabs [small-molecule-antibody.creative-biolabs.com]
• 9. cytoscientific.com [cytoscientific.com]
• 10. Competitive ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Impurities of Resorcinol Bis(diphenyl phosphate) in Plastics and Dust Collected on Electric/Electronic Material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. helvia.uco.es [helvia.uco.es]

"Phosphoric acid, dodecyl diphenyl ester" vs. isodecyl diphenyl phosphate properties

For researchers, scientists, and drug development professionals selecting excipients and reagents, a thorough understanding of their chemical properties and performance is paramount. This guide provides an objective comparison of two closely related organophosphate esters: Phosphoric acid, dodecyl diphenyl ester (dodecyl diphenyl phosphate) and isodecyl diphenyl phosphate (IDDP). Both compounds find utility as plasticizers and flame retardants in various industrial applications. This comparison aims to highlight their key differences and similarities to aid in material selection.

Physicochemical Properties

A summary of the key physicochemical properties of dodecyl diphenyl phosphate and isodecyl diphenyl phosphate is presented in Table 1. While both are viscous, colorless to pale yellow liquids, their structural isomerism (dodecyl being a linear C12 alkyl chain versus the branched C10 isodecyl chain) can lead to subtle differences in physical properties and performance.

Table 1: Comparison of Physicochemical Properties

Property	Phosphoric acid, dodecyl diphenyl ester	Isodecyl Diphenyl Phosphate (IDDP)
CAS Number	27460-02-2[1]	29761-21-5[2]
Molecular Formula	C₂₄H₃₅O₄P[1]	C₂₂H₃₁O₄P[2]
Molecular Weight	418.51 g/mol [1]	390.45 g/mol [3]
Appearance	Colorless liquid[1]	Clear, colorless to pale yellow liquid[2]
Density	Not readily available	1.07 - 1.09 g/cm³ at 20°C[3]
Boiling Point	Not readily available	>250°C[2]
Water Solubility	Not readily available	0.03 mg/L at 22°C[3]
Vapor Pressure	Not readily available	Low[4]

Performance as Plasticizers

Both dodecyl diphenyl phosphate and isodecyl diphenyl phosphate are utilized as plasticizers, primarily in polyvinyl chloride (PVC) and other polymers, to enhance flexibility and processability. The efficiency of a plasticizer is a critical performance metric.

Isodecyl Diphenyl Phosphate (IDDP): IDDP is recognized for its excellent plasticizing properties, contributing to the flexibility and durability of polymers. It is particularly noted for its good cold resistance, which is a significant advantage in applications where materials are exposed to low temperatures.[4][5][6] Its low volatility ensures minimal loss during processing and throughout the product's lifespan, maintaining material integrity.[4]

Dodecyl Diphenyl Phosphate: While less data is publicly available, a patent describes the use of dodecyl diphenyl phosphate as a fire-retardant and heat-resistant plasticizer for polyvinyl chloride resins. This suggests its effectiveness in improving the physical properties of PVC.

Experimental Protocol: Evaluation of Plasticizer Efficiency

To quantitatively compare the plasticizing efficiency of these two compounds, a standardized experimental protocol based on ASTM D3418 and ASTM D4591 can be employed.

Objective: To determine and compare the glass transition temperature (Tg) of PVC formulations containing dodecyl diphenyl phosphate and isodecyl diphenyl phosphate. A lower Tg indicates higher plasticizing efficiency.

Materials:

• PVC resin

• Dodecyl diphenyl phosphate

• Isodecyl diphenyl phosphate

• Thermal stabilizer (e.g., a barium-cadmium stabilizer)

• Two-roll mill

• Hydraulic press

• Differential Scanning Calorimeter (DSC)

Procedure:

• Compounding: Prepare separate PVC formulations by intimately mixing 100 parts by weight of PVC resin with a specified amount (e.g., 50 parts) of either dodecyl diphenyl phosphate or isodecyl diphenyl phosphate, along with a thermal stabilizer.

• Milling: Homogenize each mixture on a two-roll mill at a controlled temperature (e.g., 165°C) for a set time (e.g., 5 minutes).

• Molding: Press a portion of the milled composition in a mold at a specific temperature (e.g., 170°C) and pressure to form sheets of a defined thickness (e.g., 1.0 mm).

• DSC Analysis (ASTM D3418/D4591):

  • Cut small samples (5-10 mg) from the molded sheets.

  • Place the sample in an aluminum DSC pan.

  • Heat the sample in the DSC instrument at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

  • Record the heat flow as a function of temperature to determine the glass transition temperature (Tg).

Data Analysis: The Tg for each formulation is determined from the midpoint of the step change in the heat flow curve. The compound that results in a lower Tg at the same concentration is considered the more efficient plasticizer.

Caption: Workflow for comparing plasticizer efficiency.

Performance as Flame Retardants

Organophosphate esters are widely used as flame retardants. They can act in both the condensed phase (promoting char formation) and the gas phase (inhibiting combustion reactions).[7]

Isodecyl Diphenyl Phosphate (IDDP): IDDP is marketed as an effective flame retardant that enhances fire resistance in plastics by forming a protective char layer that inhibits combustion.[2] It is also noted for its good smoke suppression properties.[7]

Dodecyl Diphenyl Phosphate: The aforementioned patent highlights its role as a fire-retardant plasticizer, indicating its utility in reducing the flammability of PVC.

Experimental Protocols: Evaluation of Flame Retardancy

Standardized tests are crucial for quantifying and comparing the flame retardant properties of these materials.

Objective: To classify the materials according to their burning behavior (e.g., V-0, V-1, V-2 for vertical burning).

Procedure: A vertically held specimen is subjected to a controlled flame for a specified duration. The time it takes for the flame to self-extinguish after the ignition source is removed, and whether it drips flaming particles, determines its UL 94 rating.[1][8] A V-0 rating is the most stringent for these classifications, indicating that burning stops within 10 seconds with no flaming drips.[1]

Objective: To determine the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to sustain combustion of a sample.

Procedure: A small, vertically oriented test specimen is ignited in a controlled atmosphere within a transparent chimney. The oxygen concentration is varied until the minimum level that supports candle-like burning is determined.[9][10] A higher LOI value indicates better flame retardancy.

Caption: Key tests for flame retardancy evaluation.

Toxicological Profile

A review of the toxicological data is essential for any material intended for use in sensitive applications.

Isodecyl Diphenyl Phosphate (IDDP): Studies on IDDP have indicated potential health effects. An in vivo study in rats showed that IDDP exposure led to a significant decrease in serum cholinesterase activity, which is a classic effect of organophosphates.[11] The study also noted effects on liver weight and serum cholesterol levels.[11] The U.S. EPA has conducted a screening-level hazard characterization for IDDP.[12]

Dodecyl Diphenyl Phosphate: There is a notable lack of publicly available toxicological data for dodecyl diphenyl phosphate. This data gap is a critical consideration for its potential use in applications with human contact. Diphenyl phosphate (DPHP), a potential metabolite of both compounds, has been studied and shown to have developmental toxicity effects in zebrafish embryos, although with lower potency than its precursor, triphenyl phosphate (TPHP).[13][14][15]

Experimental Protocol: Acute Oral Toxicity (OECD Test Guideline 420)

Objective: To assess the acute oral toxicity of the substances.

Procedure: This method uses a fixed-dose procedure to reduce the number of animals required and to avoid death as an endpoint.[2][5] A sighting study is first conducted to determine the appropriate starting dose. Subsequently, animals (typically rats) are dosed at one of several fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[16] The animals are observed for signs of toxicity. The procedure allows for the classification of the substance's toxicity.[2][17]

Caption: OECD 420 fixed dose procedure overview.

Conclusion

Both dodecyl diphenyl phosphate and isodecyl diphenyl phosphate function as effective plasticizers and flame retardants. IDDP is a more well-characterized compound with a larger body of available data, including performance metrics and toxicological information. Its branched alkyl structure may offer advantages in terms of cold temperature performance. Dodecyl diphenyl phosphate, with its linear alkyl chain, is a viable alternative, though the limited publicly available data, particularly regarding its toxicological profile, necessitates careful consideration and likely further internal testing for any new application. For professionals in research and drug development, the more extensive documentation and known properties of IDDP may make it a more straightforward choice for initial consideration, while dodecyl diphenyl phosphate could be a subject for further investigation where specific properties imparted by its linear alkyl chain are desired.

References

• 1. worldoftest.com [worldoftest.com]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 4. nbinno.com [nbinno.com]
• 5. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]
• 6. nbinno.com [nbinno.com]
• 7. valtris.com [valtris.com]
• 8. techmerpm.com [techmerpm.com]
• 9. EN ISO 4589-2: Oxygen Index Test to Plastics Material_Ecosafene [ecosafene.com]
• 10. specialchem.com [specialchem.com]
• 11. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of Isodecyl Diphenyl Phosphate (CASRN 29761-21-5) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. Diphenyl Phosphate-Induced Toxicity During Embryonic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Diphenyl Phosphate-Induced Toxicity During Embryonic Development | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. oecd.org [oecd.org]

Leaching of Organophosphate Plasticizers: A Comparative Analysis

For Immediate Release

A comprehensive review of scientific studies reveals significant variations in the leaching rates of different organophosphate plasticizers from polymeric materials. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a comparative overview of the migration potential of these widely used additives. Understanding these differences is crucial for material selection, risk assessment, and the development of safer products, particularly in sensitive applications such as medical devices and food packaging.

Organophosphate esters (OPEs) are incorporated into plastics to enhance flexibility and durability. However, they are not chemically bound to the polymer matrix and can migrate into surrounding environments, leading to potential human exposure and environmental contamination.[1][2][3][4] The rate of this migration, or leaching, is influenced by several factors, including the specific type of OPE, the polymer composition, temperature, and the nature of the contacting medium.[1][5][6]

Comparative Leaching Data of Organophosphate Plasticizers

The following table summarizes quantitative data from various studies on the leaching of common organophosphate plasticizers. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Organophosphate Plasticizer (OPE)	Polymer Matrix	Leaching Medium (Simulant)	Temperature (°C)	Contact Time	Leaching/Migration Rate	Reference
Tris(2-chloroethyl) phosphate (TCEP)	Polypropylene (PP)	Simulated Gastric Fluid	37	24 h	Diffusion Coefficient: 1.71 x 10⁻²⁰ m²/s	[7]
Tris(1-chloro-2-propyl) phosphate (TCIPP)	Polystyrene (PS)	Simulated Intestinal Fluid	37	24 h	Diffusion Coefficient: 2.91 x 10⁻¹⁸ m²/s	[7]
Triphenyl phosphate (TPP)	Polypropylene (PP)	Full-fat milk powder	60	Not Specified	Mean Migration Efficiency: 23.9-80.4%	[5]
Trioctyltrimellitate (TOTM)	Poly(vinyl chloride) (PVC)	Not Specified	Not Specified	Not Specified	Mean decrease in migration after treatment: 61.5 ± 4.4%	[8]
Resorcinol bis(diphenyl phosphate) (RDP)	Polypropylene (PP)	Full-fat milk powder	60	Not Specified	Almost no migration	[5]

Note: The data presented are drawn from different studies and are not directly comparable due to varying experimental methodologies. The "Leaching/Migration Rate" column presents the data as reported in the source, which may be in different units or forms (e.g., diffusion coefficients, migration efficiencies).

Factors Influencing Leaching Rates

Several key factors have been identified to significantly influence the migration of organophosphate plasticizers from plastic materials:

• Molecular Weight of OPEs: Studies have shown that low molecular weight OPEs (< 300 Da) tend to have a faster migration efficiency compared to their high molecular weight counterparts.[5]

• Temperature: Increased temperature generally leads to higher migration rates.[5][6] One study reported a significant positive correlation between temperature and the mean migration efficiencies of various OPEs.[5]

• Fat Content of Contacting Medium: The migration of OPEs is often higher into fatty foods or simulants.[5][9] This is a critical consideration for food packaging materials.

• Polymer Type: The type of polymer matrix plays a crucial role in the diffusion and leaching of plasticizers. For instance, diffusion coefficients of OPEs have been shown to differ between polypropylene and polystyrene.[7]

Experimental Protocols

The following section outlines a generalized experimental protocol for determining the leaching rate of organophosphate plasticizers from a polymer matrix. This protocol is a synthesis of methodologies reported in the scientific literature.[9][10][11][12]

1. Material and Reagent Preparation:

• Polymer Samples: Prepare polymer films or articles of known surface area and thickness containing the organophosphate plasticizer(s) of interest.

• Food Simulants/Leaching Solutions: Prepare appropriate leaching solutions to simulate the intended use environment. Common food simulants include:

  • 10% (v/v) ethanol for aqueous foods.

  • 20% (v/v) ethanol for alcoholic foods.

  • 50% (v/v) ethanol for high-alcohol foods and as a fatty food simulant.

  • 3% (w/v) acetic acid for acidic foods.

  • Olive oil or other vegetable oils as fatty food simulants.[13]

• Internal Standards: Prepare solutions of isotopically labeled organophosphate esters to be used as internal standards for quantification.

2. Migration Experiment:

• Immerse the polymer samples in the leaching solution in a sealed container, ensuring a defined surface area-to-volume ratio.

• Incubate the samples at a controlled temperature for a specified period. Experimental conditions often vary, for example, from 2 hours at 70°C to simulate hot-fill conditions to longer periods at lower temperatures for storage simulations.[9]

• At predetermined time intervals, collect aliquots of the leaching solution for analysis.

3. Sample Preparation and Extraction:

• For aqueous simulants, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be employed to concentrate the target analytes.

• For oil-based simulants, a solvent extraction followed by a clean-up step, such as gel permeation chromatography (GPC) or dispersive solid-phase extraction (d-SPE), is typically necessary to remove lipids.[11]

• Add the internal standard solution to the extracts prior to instrumental analysis.

4. Instrumental Analysis:

• Analyze the extracts using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][12] These techniques provide the necessary sensitivity and selectivity for the quantification of trace levels of organophosphate plasticizers.

5. Data Analysis:

• Calculate the concentration of each organophosphate plasticizer in the leaching solution based on the calibration curve of analytical standards.

• Express the leaching rate as the mass of the substance migrated per unit area of the polymer sample (e.g., in µg/cm²) or as a percentage of the initial concentration in the polymer.

Experimental Workflow Diagram

Caption: Generalized workflow for determining the leaching rate of organophosphate plasticizers.

This guide provides a snapshot of the current understanding of organophosphate plasticizer leaching. Further research employing standardized testing protocols is necessary to enable more direct and comprehensive comparisons across different OPEs and polymer systems. Such data is essential for informing regulatory decisions and guiding the development of safer and more stable materials.

References

• 1. Medical Devices as a Source of Phthalate Exposure: A Review of Current Knowledge and Alternative Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specification and Evaluation of Plasticizer Migration Simulants for Human Blood Products: A Delphi Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effective degradation of organophosphate ester flame retardants and plasticizers in coastal sediments under high urban pressure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Migration patterns of organophosphate esters from plastic food packaging simulants to foods: Donors, behaviours, and influencing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Observing phthalate leaching from plasticized polymer films at the molecular level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leaching kinetics and bioaccumulation potential of additive-derived organophosphate esters in microplastics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Limitation of the migration of plasticizers from medical devices through treatment with low-pressure cold plasma, polydopamine coating, and annealing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Studies suggest food packaging as exposure source to organophosphate esters | Food Packaging Forum [foodpackagingforum.org]
• 10. Organophosphorus flame retardants and plasticizers in water and air. Part II: Analytical methodology [agris.fao.org]
• 11. Determination of organophosphate flame retardants and plasticizers in lipid-rich matrices using dispersive solid-phase extraction as a sample cleanup step and ultra-high performance liquid chromatography with atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of Dodecyl Diphenyl Phosphate Biodegradability: Aerobic vs. Anaerobic Conditions

An in-depth review of the environmental fate of Dodecyl Diphenyl Phosphate (DDPP), a widely used organophosphate ester, reveals distinct degradation patterns under aerobic and anaerobic environments. While specific quantitative data for DDPP is limited in publicly available literature, studies on the structurally similar isodecyl diphenyl phosphate (IDDP) provide valuable insights into its biodegradability. This guide synthesizes the available experimental data to offer a comparative overview for researchers and environmental scientists.

Dodecyl diphenyl phosphate is an organophosphate ester utilized as a flame retardant and plasticizer. Its environmental persistence and potential toxicity necessitate a thorough understanding of its biodegradation. The primary mechanism of breakdown involves the initial hydrolysis of the phosphate ester bond, leading to the formation of orthophosphate and corresponding phenolic and alcoholic compounds, which are then further degraded by microorganisms.

Quantitative Comparison of Biodegradation

Data on the biodegradation of isodecyl diphenyl phosphate (IDDP) serves as a surrogate to compare the efficacy of aerobic and anaerobic degradation processes.

Parameter	Aerobic Conditions	Anaerobic Conditions	Source
Degradation Extent	62% after 28 days	Data for IDDP is not available. For the related triphenyl phosphate, a primary half-life of 21 days was observed.	[1][2]
54-84% after 24-28 days	[3]
68.4% of theoretical CO₂ evolution after 48 days	[3]
Estimated Half-life	Ranges from 13.4 days to 6.6 months in soil column studies.	For sediment, the degradation rate may be significantly slower than in aerobic soil conditions. It is suggested that some triaryl phosphates may degrade at similar rates under both conditions, but specific data for IDDP is lacking.	[1][4]

Note: The provided data is for isodecyl diphenyl phosphate (IDDP) and other related organophosphate esters, used as a proxy for dodecyl diphenyl phosphate (DDPP) due to the limited availability of specific data for the latter.

Experimental Protocols

The assessment of DDPP and its analogues' biodegradability relies on standardized methodologies. The following outlines typical experimental setups for aerobic and anaerobic studies.

Aerobic Biodegradation Testing (based on OECD 301B - Modified Sturm Test):

• Test Substance Preparation: Dodecyl diphenyl phosphate is introduced into a mineral salt medium at a known concentration (e.g., 10-20 mg/L).

• Inoculum: An activated sludge from a domestic wastewater treatment plant, not previously adapted to the test substance, is used as the microbial source.

• Test Setup: The test is conducted in flasks containing the mineral medium, the test substance, and the inoculum. Control flasks without the test substance and reference flasks with a readily biodegradable substance (e.g., sodium benzoate) are also prepared.

• Incubation: The flasks are incubated in the dark at a constant temperature (e.g., 20-25°C) with continuous aeration to maintain aerobic conditions. Carbon dioxide-free air is passed through the flasks.

• Measurement: The evolved carbon dioxide (CO₂) from the biodegradation of the test substance is trapped in a barium hydroxide or sodium hydroxide solution. The amount of CO₂ is determined by titration of the remaining hydroxide.

• Data Analysis: The percentage of biodegradation is calculated based on the ratio of the measured CO₂ to the theoretical maximum CO₂ (ThCO₂) that can be produced from the amount of test substance added.

Anaerobic Biodegradation Testing (based on OECD 311 - Anaerobic Biodegradability of Organic Compounds in Digested Sludge):

• Test Substance Preparation: Dodecyl diphenyl phosphate is added to a medium containing digested sludge from an anaerobic digester.

• Inoculum: The digested sludge serves as the source of anaerobic microorganisms.

• Test Setup: The test is performed in sealed vessels in an oxygen-free environment (e.g., under a nitrogen atmosphere). The setup includes test vessels with the substance and sludge, and control vessels with sludge only.

• Incubation: The vessels are incubated in the dark at a constant mesophilic (e.g., 35°C) or thermophilic temperature.

• Measurement: Biodegradation is determined by measuring the volume of biogas (methane and carbon dioxide) produced over time using a manometer or gas chromatograph.

• Data Analysis: The percentage of anaerobic biodegradation is calculated from the net amount of biogas produced in the test vessels compared to the theoretical amount.

Biodegradation Pathways

The biodegradation of dodecyl diphenyl phosphate, like other aryl phosphates, is expected to proceed through hydrolytic cleavage of the ester bonds. The proposed pathways differ slightly between aerobic and anaerobic conditions, primarily in the subsequent degradation of the aromatic and aliphatic moieties.

Caption: Proposed aerobic biodegradation pathway of Dodecyl Diphenyl Phosphate.

Under aerobic conditions, the initial hydrolysis yields diphenyl phosphate, phenol, and dodecanol. These intermediates are then typically further degraded through ring cleavage and oxidation to ultimately form carbon dioxide and water.[1]

Caption: Proposed anaerobic biodegradation pathway of Dodecyl Diphenyl Phosphate.

In anaerobic environments, the initial hydrolysis steps are similar. However, the subsequent degradation of aromatic compounds often involves reductive processes, such as carboxylation, before ring cleavage, ultimately leading to the formation of methane and carbon dioxide.[5]

Experimental Workflow

The overall workflow for assessing the biodegradability of dodecyl diphenyl phosphate is a multi-step process involving careful sample preparation, controlled incubation, and precise analytical measurements.

Caption: General experimental workflow for biodegradability assessment.

This workflow ensures the systematic collection of data to determine the rate and extent of degradation, as well as to identify the intermediate metabolites, which is crucial for a comprehensive environmental risk assessment. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are essential for the quantification of the parent compound and the identification of its degradation products.[6][7]

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. Kemikaali [wwwp.ymparisto.fi]
• 5. Biodegradation of cresyl diphenyl phosphate in anaerobic activated sludge: Degradation characteristics, microbial community succession, and toxicity assessment [wse.hhu.edu.cn]
• 6. ANALYTICAL METHODS - Toxicological Profile for Phosphate Ester Flame Retardants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Analytical methods for determining metabolites of polycyclic aromatic hydrocarbon (PAH) pollutants in fish bile: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Decomposition of Phosphate Esters for Researchers and Drug Development Professionals

An objective guide to the thermal stability and degradation pathways of common phosphate esters, supported by experimental data.

This guide provides a comparative analysis of the thermal decomposition of various phosphate esters, a class of organophosphorus compounds widely utilized as flame retardants, plasticizers, and functional fluids. Understanding their thermal behavior is critical for predicting their performance, service life, and environmental fate. This document summarizes key quantitative data on thermal stability, details common experimental protocols for their analysis, and visualizes the primary decomposition pathways.

Quantitative Thermal Decomposition Data

The thermal stability of phosphate esters is significantly influenced by the nature of their organic substituents. Aryl-substituted phosphate esters generally exhibit higher thermal stability than their alkyl counterparts. Within the alkyl phosphate esters, stability is further dictated by the structure of the alkyl group, with primary alkyls being more stable than secondary, which are in turn more stable than tertiary alkyls. The following tables summarize key thermal decomposition parameters obtained from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Table 1: Thermal Decomposition Data for Commercial Phosphate Esters in an Inert Atmosphere

Phosphate Ester (Abbreviation)	Type	Onset Temperature (Tonset) (°C)	Peak Decomposition Temperature (°C)	5% Mass Loss Temperature (°C)
Trialkyl Phosphates
Tributyl Phosphate (TBP)	Trialkyl	283	197	~275
Tris(2-ethylhexyl) Phosphate (TEHP)	Trialkyl	281	231	Not Reported
Tris(2-butoxyethyl) Phosphate (TBEP)	Trialkyl	276	181	Not Reported
Triaryl Phosphates
Triphenyl Phosphate (TPP)	Triaryl	Not Reported	Not Reported	Not Reported
Tricresyl Phosphate (TCP)	Triaryl	>310	Not Reported	~275
Trixylenyl Phosphate (TXP)	Triaryl	>310	Not Reported	~275
Isopropylated Triphenyl Phosphate (IPPP)	Triaryl	>310	Not Reported	~275
tert-Butylated Triphenyl Phosphate (TBPP)	Triaryl	>335	Not Reported	Not Reported
Alkyl-Aryl Phosphates
2-Ethylhexyl Diphenyl Phosphate (EHDPP)	Alkyl-Aryl	257	231	Not Reported
Isodecyl Diphenyl Phosphate (IDDPP)	Alkyl-Aryl	264	246	Not Reported
Halogenated Alkyl Phosphates
Tris(2-chloroethyl) Phosphate (TCEP)	Haloalkyl	Not Reported	Not Reported	Not Reported
Tris(1-chloro-2-propyl) Phosphate (TCPP)	Haloalkyl	Not Reported	Not Reported	Not Reported

Data for TBP, TBEP, TEHP, TCP, TXP, IPPP, TBPP, EHDPP, and IDDPP are sourced from a study on commercial phosphate esters.[1]

Table 2: Thermal Decomposition Data for Isosorbide bis-Phosphorus Esters

Compound Name	Abbreviation	Type	Onset Temperature (Tonset) (°C)	Residue at 600°C (%)
Isosorbide bis-(diethylphosphate)	IDEA	Dialkyl Phosphate	156	13
Isosorbide bis-(diphenylphosphate)	IDPA	Diaryl Phosphate	289	24

Experimental Protocols

The data presented in this guide are primarily derived from three key analytical techniques: Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS).

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA and DSC are often performed simultaneously (STA) to correlate mass loss with energetic events.

• Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.

• Typical Experimental Conditions:

  • Instrument: A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC.

  • Sample Size: 5-10 mg.

  • Crucible: Alumina or platinum crucibles.

  • Atmosphere: Nitrogen (inert) or air (oxidative) at a flow rate of 20-50 mL/min.

  • Heating Rate: A linear heating rate of 10 °C/min is commonly used.

  • Temperature Range: Typically from ambient temperature to 600-800 °C.

• Data Analysis:

  • Tonset (Onset Temperature): The temperature at which significant decomposition begins, often determined by the intersection of the baseline and the tangent of the decomposition curve.

  • Tpeak (Peak Decomposition Temperature): The temperature at which the maximum rate of mass loss occurs, determined from the peak of the derivative thermogravimetric (DTG) curve.

  • Mass Loss (%): The percentage of the initial sample mass lost during a specific temperature range.

  • Char Yield/Residue (%): The percentage of the initial sample mass remaining at the end of the experiment.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Py-GC/MS is a powerful technique for identifying the volatile and semi-volatile products of thermal decomposition.

• Principle: A small amount of the sample is rapidly heated to a high temperature in an inert atmosphere (pyrolysis). The resulting fragments are then separated by gas chromatography (GC) and identified by mass spectrometry (MS).

• Typical Experimental Conditions:

  • Pyrolyzer: A micro-furnace or Curie-point pyrolyzer is used to heat the sample rapidly.

  • Pyrolysis Temperature: Typically in the range of 500-800 °C.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5MS) is often used.

  • GC Oven Program: A temperature program is used to separate the pyrolysis products, for example, starting at 50 °C and ramping up to 300 °C.

  • MS Detector: A mass spectrometer operating in electron ionization (EI) mode is used to generate mass spectra of the separated compounds.

• Data Analysis: The mass spectra of the pyrolysis products are compared to spectral libraries (e.g., NIST) for identification. This allows for the elucidation of decomposition pathways by identifying the primary thermal fragments.

Thermal Decomposition Pathways

The thermal decomposition of phosphate esters primarily proceeds through two main pathways: elimination reactions for alkyl phosphates and homolytic cleavage for aryl phosphates. The presence of a catalyst, such as a metal surface, can significantly influence the decomposition mechanism and temperature.

Alkyl Phosphate Ester Decomposition: β-Elimination

Alkyl phosphate esters containing at least one hydrogen atom on the β-carbon of the alkyl chain tend to decompose via a β-elimination reaction. This pathway involves a cyclic transition state, leading to the formation of an alkene and a phosphoric acid derivative.

Caption: Generalized β-elimination pathway for alkyl phosphate esters.

Aryl Phosphate Ester Decomposition: Homolytic Cleavage

Aryl phosphate esters, lacking β-hydrogens, are generally more thermally stable and decompose at higher temperatures. Their decomposition often proceeds through homolytic cleavage of the P-O or C-O bonds, generating radical species. These radicals can then participate in a variety of secondary reactions.

Caption: Generalized homolytic cleavage pathway for aryl phosphate esters.

Experimental Workflow

The overall workflow for the comparative analysis of the thermal decomposition of phosphate esters is outlined below.

Caption: Experimental workflow for thermal decomposition analysis.

References

• 1. gcms.cz [gcms.cz]

Cost-benefit analysis of using "Phosphoric acid, dodecyl diphenyl ester" in manufacturing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of "Phosphoric acid, dodecyl diphenyl ester," more commonly known in the industry as Isodecyl Diphenyl Phosphate (IDDP), for its applications in manufacturing. It offers an objective comparison with two primary alternatives: Triphenyl Phosphate (TPP) and Resorcinol bis(diphenyl phosphate) (RDP). This analysis is supported by a review of available experimental data on performance, detailed experimental protocols for evaluation, and an overview of the manufacturing process and potential biological signaling pathway interactions.

Executive Summary

Isodecyl Diphenyl Phosphate (IDDP) is a versatile organophosphate ester utilized primarily as a flame retardant and plasticizer in various polymers, such as PVC and engineering resins. Its long alkyl chain offers good plasticizing efficiency and low volatility. In comparison, Triphenyl Phosphate (TPP) is a more cost-effective flame retardant, while Resorcinol bis(diphenyl phosphate) (RDP) is a halogen-free alternative known for its high thermal stability. The selection of the most suitable compound depends on a careful balance of cost, desired performance characteristics (flame retardancy, plasticizing effect, and mechanical properties), and potential biological interactions.

Cost-Benefit Analysis

The economic viability of using IDDP in manufacturing hinges on its performance benefits relative to its cost compared to alternatives.

Feature	Isodecyl Diphenyl Phosphate (IDDP)	Triphenyl Phosphate (TPP)	Resorcinol bis(diphenyl phosphate) (RDP)
Primary Functions	Flame Retardant, Plasticizer	Flame Retardant, Plasticizer	Flame Retardant
Estimated Bulk Price	Contact for Quote	~$2,500 - $3,000 / metric ton[1][2]	Higher than TPP, price varies
Key Advantages	Good plasticizing efficiency, Low volatility, Good low-temperature flexibility	Cost-effective, Widely available	Halogen-free, High thermal stability, Low volatility
Key Disadvantages	Higher cost than TPP, Limited publicly available comparative data	Higher volatility than IDDP and RDP, Potential for plasticizer migration	Generally higher cost, Can reduce the glass transition temperature of some polymers

Cost Analysis:

Benefit Analysis:

The primary benefit of IDDP lies in its dual functionality as both an effective flame retardant and a plasticizer. The long dodecyl chain imparts flexibility to polymers, which can be a significant advantage in applications requiring both fire safety and specific mechanical properties. RDP is a preferred choice in high-temperature applications and where halogen-free formulations are mandated. TPP offers a baseline level of flame retardancy and plasticization at a lower cost.

Performance Comparison

Flame Retardant Performance

Parameter	Isodecyl Diphenyl Phosphate (IDDP)	Triphenyl Phosphate (TPP)	Resorcinol bis(diphenyl phosphate) (RDP)
Limiting Oxygen Index (LOI)	Expected to be >21% (self-extinguishing)	~23-28% in various polymers	>30% in many formulations
UL-94 Rating	Typically achieves V-0 or V-2 rating depending on loading and polymer	Can achieve V-0 or V-2 rating	Often achieves V-0 rating at lower concentrations than TPP
Cone Calorimetry (HRR/THR)	Expected to reduce Heat Release Rate (HRR) and Total Heat Release (THR)	Reduces HRR and THR	Significant reduction in HRR and THR

Plasticizer Performance in PVC

Parameter	Isodecyl Diphenyl Phosphate (IDDP)	Triphenyl Phosphate (TPP)
Tensile Strength	Decreases with increasing concentration[3][4]	Decreases with increasing concentration[5]
Elongation at Break	Increases with increasing concentration[3][4]	Increases with increasing concentration[5]
Hardness (Shore A/D)	Decreases with increasing concentration	Decreases with increasing concentration
Low-Temperature Flexibility	Generally good due to the long alkyl chain	Moderate

Experimental Protocols

To facilitate objective comparison, the following standard experimental protocols are recommended for evaluating the performance of "Phosphoric acid, dodecyl diphenyl ester" and its alternatives.

Flammability Testing

a) Limiting Oxygen Index (LOI) Test (ASTM D2863)

• Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

• Methodology:

  • Prepare standardized test specimens of the polymer formulation (typically 70-150 mm long, 6.5 mm wide, and 3 mm thick).

  • Place the specimen vertically in a glass chimney.

  • Introduce a controlled mixture of oxygen and nitrogen into the chimney.

  • Ignite the top of the specimen with a pilot flame.

  • Observe if the flame self-extinguishes or continues to burn for a specified duration or length.

  • Vary the oxygen concentration to determine the minimum level required to sustain combustion.

b) UL-94 Vertical Burn Test

• Objective: To classify the flammability of a plastic material.

• Methodology:

  • Prepare standardized rectangular test bars.

  • Mount the specimen vertically.

  • Apply a calibrated flame to the bottom of the specimen for 10 seconds and then remove it.

  • Record the afterflame time.

  • Reapply the flame for another 10 seconds.

  • Record the second afterflame time and the afterglow time.

  • Observe for any dripping of flaming particles.

  • Classify the material as V-0, V-1, or V-2 based on the burning times and dripping behavior.

c) Cone Calorimetry (ASTM E1354)

• Objective: To measure the heat release rate (HRR), total heat released (THR), and other combustion parameters.

• Methodology:

  • Prepare a square specimen (typically 100x100 mm).

  • Expose the specimen to a controlled level of radiant heat from a conical heater.

  • Ignite the evolved flammable gases with a spark igniter.

  • Continuously measure the oxygen concentration in the exhaust gas stream to calculate the heat release rate over time.

Plasticizer Efficiency Testing

a) Tensile Properties (ASTM D638)

• Objective: To determine the effect of the plasticizer on the mechanical properties of the polymer.

• Methodology:

  • Prepare dumbbell-shaped test specimens of the plasticized polymer.

  • Condition the specimens under controlled temperature and humidity.

  • Use a universal testing machine to pull the specimens at a constant rate of crosshead movement until they fracture.

  • Measure the tensile strength, elongation at break, and modulus of elasticity.

b) Hardness (ASTM D2240)

• Objective: To measure the indentation hardness of the plasticized polymer.

• Methodology:

  • Use a durometer (Shore A for soft materials, Shore D for harder materials).

  • Press the indenter foot firmly onto the surface of the test specimen.

  • Read the hardness value from the durometer's scale.

Manufacturing and Synthesis Workflow

The synthesis of Isodecyl Diphenyl Phosphate (IDDP) typically involves a multi-step chemical process. The following diagram illustrates a general workflow for its production.

General manufacturing workflow for Isodecyl Diphenyl Phosphate.

Potential Interactions with Biological Signaling Pathways

For researchers in drug development and life sciences, it is crucial to consider the potential biological activities of industrial chemicals. While "Phosphoric acid, dodecyl diphenyl ester" itself has not been extensively studied for its effects on specific signaling pathways, research on related organophosphate flame retardants and their metabolites, such as diphenyl phosphate (DPHP), has raised some points of interest.

Studies have suggested that certain organophosphate flame retardants and their metabolites may act as endocrine-disrupting chemicals. For instance, DPHP, a potential metabolite of IDDP, has been shown to have effects in in-vitro and in-vivo models. Some research has indicated that chlorinated organophosphate flame retardants can impact cellular signaling, such as the IL-6/JAK/STAT pathway, which is involved in inflammation and immune responses[6][7][8]. Other studies have pointed to the potential for organophosphates to induce oxidative stress and affect mitochondrial activity[9].

The following diagram illustrates a simplified representation of a potential interaction with a cellular signaling pathway, based on findings for related compounds.

Potential interaction with the JAK/STAT signaling pathway.

It is important to note that the direct effects of "Phosphoric acid, dodecyl diphenyl ester" on these pathways require further specific investigation. The information presented here is based on findings for structurally related compounds and serves to highlight areas of potential biological relevance for researchers.

References

• 1. Triphenyl Phosphate ( Tpp) at USD 2700 / 2800 Ton - ID: 863515 | Tianjin Lyhai Chemical Co.,Ltd. [exportersindia.com]
• 2. echemi.com [echemi.com]
• 3. Effect of Plasticizers on Mechani... preview & related info | Mendeley [mendeley.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Chlorinated Organophosphate Flame Retardants Impair the Lung Function via the IL-6/JAK/STAT Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal of Phosphoric Acid, Dodecyl Diphenyl Ester

For immediate release:

Researchers and laboratory personnel handling phosphoric acid, dodecyl diphenyl ester must adhere to stringent disposal procedures to ensure personnel safety and environmental compliance. This guide provides essential, step-by-step information for the proper management and disposal of this organophosphate ester.

Phosphoric acid, dodecyl diphenyl ester, classified as a skin irritant and harmful to aquatic life with long-lasting effects, requires disposal as hazardous waste.[1] Improper disposal can lead to environmental contamination and potential health risks. Therefore, it is imperative to follow established protocols for chemical waste management.

Core Principles of Disposal

The primary principle for disposing of phosphoric acid, dodecyl diphenyl ester is to treat it as regulated hazardous waste. This involves segregation, proper containment, clear labeling, and transfer to an approved waste management facility. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2]

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling phosphoric acid, dodecyl diphenyl ester for disposal, ensure appropriate PPE is worn. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat.

2. Waste Segregation and Collection:

• Dedicated Waste Container: Designate a specific, compatible container for the collection of phosphoric acid, dodecyl diphenyl ester waste. This container should be made of a material that will not react with the chemical. Plastic is often a preferred choice for many chemical wastes.[3]

• Avoid Mixing: Do not mix phosphoric acid, dodecyl diphenyl ester waste with other waste streams.[4] Incompatible chemicals can react violently or produce toxic gases.

• Solid vs. Liquid Waste:

  • Liquid Waste: Collect all liquid residues, including unused product and solutions containing the chemical, in the designated liquid waste container.

  • Solid Waste: Dispose of contaminated solid waste, such as pipette tips, gloves, and absorbent materials used for spills, in a separate, clearly labeled solid waste container.

3. Container Management:

• Labeling: All hazardous waste containers must be clearly labeled with the words "HAZARDOUS WASTE," the full chemical name ("Phosphoric acid, dodecyl diphenyl ester"), and the approximate concentration and quantity.[4]

• Closure: Keep waste containers tightly sealed at all times, except when adding waste.[4] This prevents the release of vapors and reduces the risk of spills.

• Storage: Store waste containers in a designated satellite accumulation area near the point of generation.[3] This area should be well-ventilated and away from heat or ignition sources.

4. Disposal of Empty Containers:

• Empty containers that once held phosphoric acid, dodecyl diphenyl ester must also be disposed of as hazardous waste unless they have been triple-rinsed.

• The rinsate from cleaning the container must be collected and disposed of as hazardous waste.[4]

5. Spill Management: In the event of a spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Carefully collect the absorbent material and place it in the designated solid hazardous waste container.[2]

• Clean the spill area according to your laboratory's standard operating procedures for hazardous chemical spills.

6. Arranging for Waste Pickup:

• Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[4]

• Ensure all paperwork, such as a hazardous waste pickup request form, is completed accurately, listing all constituents and their percentages.[4]

Decontamination of Laboratory Equipment

Equipment that has come into contact with phosphoric acid, dodecyl diphenyl ester must be decontaminated before reuse or disposal.

• Procedure:

  • Rinse the equipment with a suitable solvent, such as methanol, to remove residual chemical.[5]

  • Collect the solvent rinsate as hazardous waste.

  • Wash the equipment with warm, soapy water.[6]

  • Perform a final rinse with water.

Quantitative Data Summary

Parameter	Guideline	Source
Maximum Hazardous Waste Volume in Satellite Accumulation Area	55 gallons	[3][4]
Maximum Acutely Toxic "P-listed" Waste in Satellite Accumulation Area	1 quart (liquid) or 1 kg (solid)	[3]

Note: Phosphoric acid, dodecyl diphenyl ester is not typically "P-listed," but this provides context for highly toxic waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of phosphoric acid, dodecyl diphenyl ester.

References

• 1. echemi.com [echemi.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. researchgate.net [researchgate.net]
• 6. cmich.edu [cmich.edu]

Essential Safety and Operational Guide for Handling Phosphoric Acid, Dodecyl Diphenyl Ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Phosphoric acid, dodecyl diphenyl ester. Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

I. Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Phosphoric acid, dodecyl diphenyl ester, based on available safety data.[1]

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1] A face shield should be used if there is a potential for splashing.[2][3][4]	Protects against splashes and vapors that can cause serious eye damage.[1][5]
Hand Protection	Chemical impermeable gloves.[1] Specific materials like neoprene, nitrile, polyethylene, or PVC may be suitable.[5]	Prevents skin contact which can lead to irritation or burns.[1][5]
Body Protection	Fire/flame resistant and impervious clothing such as a lab coat, apron, or coveralls.[1][4]	Protects skin from accidental spills and contamination.[1] Take off contaminated clothing and wash it before reuse.[1]
Respiratory Protection	Use in a well-ventilated area.[1][2] If exposure limits are exceeded or irritation is experienced, a full-face respirator with an appropriate cartridge should be used.[1]	Minimizes the inhalation of potentially harmful vapors or mists.[1][3]

II. Operational Plan: Handling and Storage

A. Handling:

• Ventilation: Always handle Phosphoric acid, dodecyl diphenyl ester in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.[1] Do not breathe mist, gas, or vapors.[1]

• Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

• Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink, or smoke in the work area.[4][6]

B. Storage:

• Container: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][6]

• Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[4][7]

• Segregation: Keep separate from foodstuff containers.[1]

III. Disposal Plan

A. Waste Chemical Disposal:

• Regulations: Dispose of contents and container in accordance with all applicable local, state, and federal regulations.[1][8]

• Professional Disposal: The substance should be disposed of at an appropriate treatment and disposal facility.[1] Do not release into the environment.[1]

B. Contaminated PPE Disposal:

• Gloves: Dispose of contaminated gloves after use in accordance with good laboratory practices and local regulations.

• Clothing: Contaminated clothing should be laundered before reuse.[1][2] If heavily contaminated, it may need to be disposed of as hazardous waste.

IV. Emergency Procedures

Emergency Situation	First-Aid Measures
Skin Contact	Immediately wash with plenty of water.[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical attention.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[5] Seek immediate medical attention.[1][2]
Inhalation	Move the person into fresh air.[1] If breathing is difficult, seek medical attention.
Ingestion	Rinse mouth with water.[1] Do NOT induce vomiting. Seek immediate medical attention.
Spill	Avoid dust formation.[1] Evacuate personnel to a safe area. Wear appropriate PPE and contain the spill. Collect the spilled material and place it in a suitable container for disposal.[1] Prevent further leakage or spillage if it is safe to do so.[1]

Visual Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate personal protective equipment when handling Phosphoric acid, dodecyl diphenyl ester.

Caption: PPE Selection Workflow for Handling Phosphoric acid, dodecyl diphenyl ester.

References

• 1. echemi.com [echemi.com]
• 2. westliberty.edu [westliberty.edu]
• 3. nj.gov [nj.gov]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. toros.com.tr [toros.com.tr]
• 6. innophos.com [innophos.com]
• 7. fishersci.com [fishersci.com]
• 8. labelsds.com [labelsds.com]